Cefepime.HCl

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Mechanism of Action of Cefepime HCl against Gram-negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefepime (B1668827), a fourth-generation cephalosporin (B10832234), stands as a critical therapeutic agent in the management of severe bacterial infections, particularly those caused by Gram-negative pathogens.[1][2] Its broad spectrum of activity, encompassing many multi-drug resistant strains, is rooted in a sophisticated and multi-faceted mechanism of action.[3] This technical guide provides a comprehensive examination of the core molecular and cellular interactions that define Cefepime's potent bactericidal effects against Gram-negative bacteria. We will delve into its efficient translocation across the formidable outer membrane, its high-affinity binding to essential penicillin-binding proteins (PBPs), and its notable stability against a wide array of β-lactamases. This document is designed to serve as a detailed resource, integrating quantitative data, in-depth experimental protocols, and visual diagrams to facilitate a deeper understanding for professionals in antimicrobial research and development.

Core Mechanism of Action: A Tripartite Strategy

The efficacy of Cefepime against Gram-negative bacteria is a result of a well-orchestrated three-pronged attack:

• Rapid Translocation Across the Outer Membrane: Cefepime's unique zwitterionic structure facilitates its swift passage through the porin channels of the Gram-negative outer membrane.[4] This allows for a higher periplasmic concentration of the antibiotic compared to its predecessors.[4]

• Inhibition of Penicillin-Binding Proteins (PBPs): Once in the periplasmic space, Cefepime covalently binds to and inactivates essential PBPs, which are crucial for the synthesis and maintenance of the bacterial cell wall.[3][5] This inhibition disrupts cell wall integrity, leading to cell lysis and death.[4]

• Evasion of β-Lactamase-Mediated Resistance: Cefepime exhibits enhanced stability against hydrolysis by many common β-lactamases, including AmpC and some extended-spectrum β-lactamases (ESBLs), a key resistance mechanism in Gram-negative bacteria.[2][6]

Quantitative Data

Table 1: Cefepime Binding Affinity (IC50 in µg/mL) for Penicillin-Binding Proteins (PBPs) in Escherichia coli and Pseudomonas aeruginosa

Organism	PBP1a	PBP1b	PBP2	PBP3	PBP4
Escherichia coli K-12	>25	>25	0.1	≤0.5	>25
Pseudomonas aeruginosa SC8329	-	0.035	>25	<0.0025	0.04

Data sourced from Pucci et al., 1991.[5][7][8] IC50 is the concentration of Cefepime required to inhibit 50% of the binding of a radiolabeled penicillin to the PBP.

Table 2: Cefepime Minimum Inhibitory Concentration (MIC) Distribution for Key Gram-negative Pathogens

Organism	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Escherichia coli	≤0.25	≥16	0.015 - >64
Klebsiella pneumoniae	≤0.25	≥16	0.03 - >64
Enterobacter cloacae complex	≤0.25	16	0.03 - >64
Serratia marcescens	2	4	0.06 - 32
Pseudomonas aeruginosa	3	16	0.75 - 96

Data compiled from various studies.[9][10][11][12] MIC50 and MIC90 represent the MICs required to inhibit 50% and 90% of the isolates, respectively.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol adheres to the standards set by the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Cefepime Dilutions:

• Prepare a stock solution of Cefepime in a suitable solvent.
• Perform serial two-fold dilutions of Cefepime in cation-adjusted Mueller-Hinton broth (CAMHB) within a 96-well microtiter plate to achieve the desired final concentration range (e.g., 0.06 to 64 µg/mL).

2. Inoculum Preparation:

• From an overnight culture on an appropriate agar (B569324) medium, select several colonies and suspend them in sterile saline or broth.
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 108 CFU/mL.
• Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 105 CFU/mL in each well of the microtiter plate.

3. Inoculation and Incubation:

• Add the diluted bacterial suspension to each well containing the Cefepime dilutions.
• Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
• Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• The MIC is the lowest concentration of Cefepime that completely inhibits visible bacterial growth.

Protocol 2: Competitive Penicillin-Binding Protein (PBP) Binding Assay

This assay determines the affinity of Cefepime for specific PBPs by measuring its ability to compete with a labeled penicillin derivative.

1. Preparation of Bacterial Membranes:

• Grow the bacterial strain of interest to the mid-logarithmic phase.
• Harvest the cells by centrifugation and wash them with an appropriate buffer.
• Lyse the cells using methods such as sonication or a French press.
• Isolate the cell membranes, which contain the PBPs, by ultracentrifugation.
• Resuspend the membrane pellet in a storage buffer and determine the total protein concentration.

2. Competitive Binding:

• In a series of microcentrifuge tubes, incubate a fixed amount of the prepared bacterial membranes with varying concentrations of Cefepime for a specific time at a controlled temperature (e.g., 30 minutes at 37°C) to allow for binding.
• Add a fluorescently labeled penicillin derivative (e.g., Bocillin FL) at a concentration sufficient to saturate the PBPs and incubate for an additional period.

3. Detection and Analysis:

• Stop the binding reaction by adding a sample buffer and boiling.
• Separate the membrane proteins by SDS-PAGE.
• Visualize the fluorescently labeled PBPs using an appropriate gel imaging system.
• Quantify the fluorescence intensity of each PBP band. The decrease in fluorescence intensity in the presence of Cefepime is proportional to its binding affinity.
• Calculate the IC50 value, which is the concentration of Cefepime that reduces the binding of the fluorescent penicillin by 50%.

Protocol 3: β-Lactamase Hydrolysis Assay (Spectrophotometric)

This protocol measures the stability of Cefepime against β-lactamase enzymes.

1. Enzyme and Substrate Preparation:

• Prepare a solution of purified β-lactamase enzyme or a crude cell lysate containing the enzyme in an appropriate buffer.
• Prepare a stock solution of Cefepime in the same buffer.

2. Kinetic Measurement:

• In a quartz cuvette, mix the enzyme solution with the Cefepime solution.
• Monitor the hydrolysis of the β-lactam ring by measuring the change in absorbance over time using a spectrophotometer. The specific wavelength will depend on the chromogenic properties of the hydrolyzed Cefepime or a coupled reporter system. For many cephalosporins, hydrolysis can be monitored in the UV range (around 260 nm).
• Alternatively, a chromogenic substrate like nitrocefin (B1678963) can be used in a coupled assay. In this case, the rate of color change (at ~486 nm) is measured.[1][13]

3. Data Analysis:

• Calculate the initial rate of hydrolysis from the linear portion of the absorbance versus time plot.
• By varying the substrate (Cefepime) concentration, kinetic parameters such as Km (Michaelis constant) and kcat (turnover number) can be determined by fitting the data to the Michaelis-Menten equation. The catalytic efficiency is then expressed as kcat/Km.

Visualizations of Core Mechanisms and Workflows

Caption: Cefepime's mechanism of action against Gram-negative bacteria.

Caption: Workflow for a competitive PBP binding assay.

Caption: Workflow for MIC determination by broth microdilution.

Conclusion

The potent bactericidal activity of Cefepime HCl against a broad spectrum of Gram-negative bacteria is a direct consequence of its optimized chemical structure. This structure allows for efficient penetration of the outer membrane, high-affinity binding to multiple essential PBPs (primarily PBP2 and PBP3), and significant stability in the face of many β-lactamase enzymes.[3][7] A thorough and quantitative understanding of these interconnected mechanisms, supported by robust and standardized experimental protocols, is paramount for the ongoing development of novel antimicrobial strategies and for the optimization of the clinical application of this vital antibiotic. This guide provides a foundational resource for researchers dedicated to combating the growing threat of antimicrobial resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. Cefepime clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Clinical Pharmacokinetics and Pharmacodynamics of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. Interaction energies between β-lactam antibiotics and E. coli penicillin-binding protein 5 by reversible thermal denaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Interactions of hydrolyzed β-lactams with the L1 metallo-β-lactamase: Crystallography supports stereoselective binding of cephem/carbapenem products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of cefepime, cefpirome, and cefaclidine binding affinities for penicillin-binding proteins in Escherichia coli K-12 and Pseudomonas aeruginosa SC8329 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mutagenesis and structural analysis reveal the CTX-M β-lactamase active site is optimized for cephalosporin catalysis and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. SHV-type extended-spectrum beta-lactamase production is associated with Reduced cefepime susceptibility in Enterobacter cloacae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. SHV-Type Extended-Spectrum Beta-Lactamase Production Is Associated with Reduced Cefepime Susceptibility in Enterobacter cloacae - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Clinical Pharmacodynamics of Cefepime in Patients Infected with Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Chemical properties and structure of Cefepime hydrochloride

An In-depth Technical Guide to the Chemical Properties and Structure of Cefepime (B1668827) Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefepime hydrochloride is a fourth-generation cephalosporin (B10832234) antibiotic renowned for its broad-spectrum activity against a wide range of Gram-positive and Gram-negative bacteria.[1][2] As a β-lactam antibiotic, its bactericidal action is primarily achieved through the inhibition of bacterial cell wall synthesis.[1][3] This technical guide provides a comprehensive overview of the chemical properties, structure, and analytical methodologies pertinent to Cefepime hydrochloride, tailored for professionals in research and drug development.

Chemical Structure and Properties

Cefepime hydrochloride is a semi-synthetic molecule, characterized by a β-lactam ring fused to a dihydrothiazine ring, a core structure of cephalosporins.[4] Its chemical name is 1-[[(6R,7R)-7-[2-(2-amino-4-thiazolyl)-glyoxylamido]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-1-methylpyrrolidinium chloride,72-(Z)-(O-methyloxime), monohydrochloride, monohydrate.[5] The presence of a methoxyimino moiety in the syn-configuration and an aminothiazole group enhances its stability against β-lactamase enzymes.[2] Furthermore, the N-methylpyrrolidine moiety facilitates its penetration into Gram-negative bacteria.[2]

Physicochemical Properties

Cefepime hydrochloride is a white to pale yellow powder.[5][6] It is highly soluble in water.[5]

Property	Value	Source
Molecular Formula	C₁₉H₂₆Cl₂N₆O₅S₂	[7]
Molecular Weight	571.5 g/mol	[8]
Appearance	White to pale yellow powder	[5][6]
Melting Point	150°C (decomposition)	[6]
Solubility	Water: 100 mg/mL (Sonication recommended) DMSO: 247.5 mg/mL (Sonication recommended)	[8]
Storage Temperature	Powder: -20°C for 3 years In solvent: -80°C for 1 year	[8]

Pharmacokinetic Properties

Property	Value	Source
Volume of Distribution (Vd)	~18 L (±2 L)	[1][5]
Plasma Protein Binding	~20%	[1][5]
Metabolism	Metabolized to N-methylpyrrolidine (NMP), which is then converted to N-oxide (NMP-N-oxide).	[5]
Elimination Half-life	2 - 2.3 hours	[9]
Excretion	Primarily renal; ~85% of the administered dose is excreted unchanged in the urine.	[5][9]

Mechanism of Action

Cefepime hydrochloride exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1][3] This process is initiated by the covalent binding of Cefepime to penicillin-binding proteins (PBPs), which are enzymes crucial for the final transpeptidation step in peptidoglycan synthesis.[1][10] The inactivation of these PBPs disrupts the cross-linking of peptidoglycan chains, leading to a compromised cell wall that cannot withstand osmotic pressure, ultimately resulting in cell lysis and bacterial death.[3][10]

Cefepime's mechanism of action in bacteria.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Stability and Impurity Analysis

A common method for assessing the stability and purity of Cefepime hydrochloride is through High-Performance Liquid Chromatography (HPLC).

Mobile Phase Preparation: [11]

• Mobile Phase A: A mixture of monobasic potassium phosphate (B84403) buffer and acetonitrile (B52724). The buffer is prepared by dissolving 0.68 g of monobasic potassium phosphate in 1000 mL of water, with the pH adjusted to 5.0 using potassium hydroxide (B78521) or phosphoric acid. The final mobile phase is a 9:1 ratio of buffer to acetonitrile.

• Mobile Phase B: A solution of 0.34 g of monobasic potassium phosphate in 500 mL of DI water, with 500 mL of acetonitrile added. The pH is adjusted to 5.0.[12]

• All mobile phases should be filtered through a 0.2 µm or 0.45 µm filter and degassed.[11][12]

Sample and Standard Preparation: [11][12]

• Stock Solution: Accurately weigh and dissolve Cefepime hydrochloride powder in deionized water to a concentration of 10.0 mg/mL.

• Working Solution: Dilute the stock solution with Mobile Phase A to a final concentration of 1.4 mg/mL.

• Solutions should be analyzed within 24 hours if stored at 4°C.[12]

Chromatographic Conditions (Example): [11]

• Column: C18, 4.6 mm × 250 mm

• Detection: UV

• System Suitability Requirements:

  • Theoretical plates for cefepime: Not less than 4000

  • Resolution between cefepime and related compound A: Not less than 5

  • Resolution between cefepime and related compound B: Not less than 10

  • Tailing factor: Not more than 1.5

A typical workflow for HPLC analysis.

Stability Studies

Stability studies are crucial to determine the shelf-life and appropriate storage conditions for Cefepime hydrochloride.

Protocol for Solution Stability: [13][14]

• Prepare a solution of Cefepime hydrochloride (e.g., 40 mg/mL) in a suitable solvent (e.g., HPLC grade water).

• Store aliquots of the solution at different temperatures (e.g., 5°C, 25°C, and 45°C) and relative humidity conditions.

• Withdraw samples at specified time intervals (e.g., 0, 2, 4, 24 hours, and up to 7 days).

• Analyze the samples using a stability-indicating RP-HPLC method to determine the concentration of Cefepime hydrochloride.

• Monitor physical stability by observing changes in color and pH. A change in pH by more than 1 unit is considered unstable.

• Chemical instability is defined as a decrease in drug concentration by more than 10% from the initial concentration.

Stability Data Summary:

Concentration	Storage Temperature	Stability Duration	Source
1 g/100 mL	23°C	2 days	[15]
1 g/100 mL	4°C	30 days	[15]
4 g/100 mL	23°C	1 day	[15]
4 g/100 mL	4°C	7 days	[15]
40 mg/mL	45°C	2 hours	[13]
40 mg/mL	25°C	24 hours	[13]
40 mg/mL	5°C	7 days	[13]

Conclusion

This technical guide has provided a detailed overview of the chemical structure, properties, and analytical methods for Cefepime hydrochloride. The data presented, including physicochemical and pharmacokinetic parameters, along with the detailed experimental protocols, offer a valuable resource for researchers and professionals in the field of drug development. The diagrams illustrating the mechanism of action and experimental workflow serve to enhance the understanding of this important fourth-generation cephalosporin.

References

• 1. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Cefepime - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Cefepime hydrochloride? [synapse.patsnap.com]
• 4. goldbio.com [goldbio.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Cefepime hydrochloride | 123171-59-5 [chemicalbook.com]
• 7. Cefepime hydrochloride anhydrous | C19H26Cl2N6O5S2 | CID 5491294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Cefepime Dihydrochloride Monohydrate | Antibiotic | TargetMol [targetmol.com]
• 9. Clinical Pharmacokinetics and Pharmacodynamics of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Facebook [cancer.gov]
• 11. agilent.com [agilent.com]
• 12. lcms.labrulez.com [lcms.labrulez.com]
• 13. Stability Studies of Cefepime Hydrochloride by Stability Indicating RP-HPLC Method | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 14. researchgate.net [researchgate.net]
• 15. Stability of cefepime hydrochloride in AutoDose Infusion System bags - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Solubility of Cefepime Hydrochloride in Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of Cefepime Hydrochloride (HCl), a fourth-generation cephalosporin (B10832234) antibiotic. Understanding the solubility of this active pharmaceutical ingredient (API) in various laboratory solvents is critical for a wide range of applications, including formulation development, in vitro and in vivo studies, and analytical method development. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visualization of the compound's mechanism of action.

Core Concepts in Solubility

The solubility of a substance is a fundamental physicochemical property that dictates the maximum concentration to which a solution can be prepared with a specific solute and solvent at a given temperature. For pharmaceutical compounds like Cefepime HCl, solubility is a critical determinant of bioavailability and therapeutic efficacy. The hydrochloride salt form of Cefepime is utilized to enhance its aqueous solubility.[1]

Quantitative Solubility of Cefepime HCl

The solubility of Cefepime HCl has been determined in a variety of common laboratory solvents. The following table summarizes the available quantitative data to facilitate easy comparison.

Solvent System	Temperature	Solubility	Citation
Water	Not Specified	100 mg/mL	[2]
Water	Not Specified	40 mg/mL	[1]
Water	Not Specified	Highly Soluble	[3][4]
Water	278.15 K (5°C)	~10.5 g/100g solution	[5]
Water	293.15 K (20°C)	~13.5 g/100g solution	[5]
Water	308.15 K (35°C)	~17.5 g/100g solution	[5]
Dimethyl Sulfoxide (DMSO)	Not Specified	247.5 mg/mL (Sonication recommended)	[2]
Dimethyl Sulfoxide (DMSO)	Not Specified	125 mg/mL (Ultrasonic recommended)
Dimethyl Sulfoxide (DMSO)	Not Specified	0.2 mg/mL	[6]
Dimethyl Sulfoxide (DMSO)	Not Specified	6 mg/mL	[7]
Phosphate-Buffered Saline (PBS, pH 7.2)	Not Specified	~10 mg/mL	[6]
Methanol	Not Specified	Freely Soluble	[8][9]
Ethanol	Not Specified	Slightly Soluble	[9]
Ethanol (95%)	Not Specified	Slightly Soluble	[9]
Dimethylformamide (DMF)	Not Specified	0.1 mg/mL	[6]
Dichloromethane	Not Specified	Practically Insoluble	[8]

Note: "Freely soluble" generally implies that 1 part of solute dissolves in 1 to 10 parts of solvent. "Slightly soluble" typically means 1 part of solute dissolves in 100 to 1000 parts of solvent. Variations in reported solubility values can be attributed to differences in experimental conditions, such as temperature, pH, and the specific form of Cefepime HCl used (e.g., monohydrate, dihydrochloride).

Experimental Protocols for Solubility Determination

Accurate determination of solubility is paramount. The two most common methods employed for this purpose are the Shake-Flask Method and the Laser Monitoring Technique.

Shake-Flask Method (Equilibrium Solubility Determination)

This traditional and reliable method determines the thermodynamic equilibrium solubility of a compound.

Methodology:

• Preparation of Supersaturated Solution: An excess amount of Cefepime HCl powder is added to a known volume of the desired solvent in a sealed container (e.g., a screw-cap vial or flask).

• Equilibration: The container is agitated at a constant temperature for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute. A shaker bath or a magnetic stirrer in a temperature-controlled environment is commonly used.

• Phase Separation: After equilibration, the undissolved solid is separated from the saturated solution. This is typically achieved by centrifugation followed by filtration through a fine-pored filter (e.g., 0.22 µm) to remove any remaining solid particles.

• Quantification: The concentration of Cefepime HCl in the clear, saturated filtrate is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry.

• Data Analysis: The solubility is expressed as the concentration of Cefepime HCl in the saturated solution (e.g., in mg/mL or g/100 mL).

Caption: Workflow for the Shake-Flask Method.

Laser Monitoring Technique (Kinetic and Equilibrium Solubility)

This is a more modern, automated method that can determine solubility more rapidly than the traditional shake-flask method.[10] It relies on detecting the point at which a solution becomes saturated by monitoring the transmission of a laser beam through the sample.

Methodology:

• Instrument Setup: A known volume of the solvent is placed in a temperature-controlled vessel equipped with a magnetic stirrer, a laser source, and a detector.

• Titration with Solute: A precise and automated dispenser gradually adds small, known amounts of Cefepime HCl powder to the stirred solvent.

• Laser Monitoring: A laser beam is passed through the solution, and the intensity of the transmitted light is continuously monitored by a detector.

• Saturation Point Detection: As long as the solution is unsaturated, the added Cefepime HCl dissolves, and the laser transmission remains relatively constant. Once the saturation point is reached, undissolved particles will scatter the laser light, causing a significant drop in the detected light intensity.

• Data Acquisition and Analysis: The instrument's software records the total amount of Cefepime HCl added to reach the saturation point. This value is used to calculate the solubility. This process can be repeated at different temperatures to generate a solubility curve.

Caption: Workflow for Laser Monitoring Method.

Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

Cefepime HCl exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[11] This process is primarily achieved through the targeting and inactivation of Penicillin-Binding Proteins (PBPs).[11][12]

Signaling Pathway:

• Penetration of Outer Membrane: In Gram-negative bacteria, Cefepime's zwitterionic structure facilitates its passage through the porin channels of the outer membrane into the periplasmic space.[13]

• Binding to Penicillin-Binding Proteins (PBPs): Once in the periplasm, Cefepime covalently binds to the active site of PBPs.[11] These enzymes are essential for the final steps of peptidoglycan synthesis, specifically the transpeptidation that cross-links the peptide chains, giving the cell wall its structural integrity.[13]

• Inhibition of Peptidoglycan Synthesis: The binding of Cefepime to PBPs inactivates these enzymes, thereby blocking the cross-linking of the peptidoglycan chains.[14]

• Cell Wall Weakening and Lysis: The inhibition of cell wall synthesis and the ongoing activity of autolytic enzymes lead to a weakened cell wall that can no longer withstand the internal osmotic pressure. This results in cell lysis and bacterial death.[11][13]

Caption: Cefepime's mechanism of action.

This technical guide provides a foundational understanding of the solubility of Cefepime HCl and the methodologies to assess this critical parameter. The provided data and protocols are intended to support researchers and scientists in their drug development and research endeavors.

References

• 1. toku-e.com [toku-e.com]
• 2. Cefepime Dihydrochloride Monohydrate | Antibiotic | TargetMol [targetmol.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Cefepime: Package Insert / Prescribing Information / MOA [drugs.com]
• 5. researchgate.net [researchgate.net]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. medkoo.com [medkoo.com]
• 8. drugfuture.com [drugfuture.com]
• 9. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 10. An automated system for determining drug solubility based on laser monitoring technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. PDB-101: Global Health: Antimicrobial Resistance: undefined: Cefepime [pdb101.rcsb.org]
• 13. toku-e.com [toku-e.com]
• 14. What is the mechanism of Cefepime hydrochloride? [synapse.patsnap.com]

In vitro activity spectrum of Cefepime HCl against clinical isolates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of Cefepime (B1668827) HCl, a fourth-generation cephalosporin (B10832234) antibiotic. Cefepime is distinguished by its broad spectrum of activity against a wide array of Gram-positive and Gram-negative bacteria, including strains resistant to other cephalosporins.[1][2] Its efficacy stems from a zwitterionic structure that facilitates rapid penetration of the Gram-negative outer membrane and enhanced stability against hydrolysis by many chromosomally mediated β-lactamases (e.g., AmpC).[1][3] This document details its antimicrobial spectrum through summarized quantitative data, outlines the standardized experimental protocols for susceptibility testing, and illustrates its mechanism of action and common bacterial resistance pathways.

Section 1: In Vitro Antimicrobial Spectrum

The in vitro potency of cefepime is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a microorganism. Data is often summarized as MIC₅₀ and MIC₉₀, representing the concentrations required to inhibit 50% and 90% of the tested isolates, respectively.

Gram-Negative Clinical Isolates

Cefepime demonstrates potent activity against a wide range of Gram-negative bacteria. It is highly active against most species of the Enterobacterales order, including those that produce AmpC β-lactamases.[3][4] Its activity against Pseudomonas aeruginosa is comparable to ceftazidime.[5][6] However, its effectiveness can be diminished against strains producing Extended-Spectrum β-Lactamases (ESBLs) and is generally not reliable for carbapenemase-producing isolates.[7][8]

Table 1: In Vitro Activity of Cefepime against Key Gram-Negative Clinical Isolates

Organism	No. of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Susceptibility (%)	Reference(s)
Enterobacterales	22,860	-	0.25	99.5%	[9]
Escherichia coli	-	≤ 0.06	≤ 0.12	-	[10][11]
Klebsiella pneumoniae	-	≤ 0.06	0.12	-	[12]
Enterobacter cloacae	-	-	< 1.0	-	[3]
Pseudomonas aeruginosa	-	2.0	16.0	85.2%	[7][9][12]

| Acinetobacter spp. | - | 8.0 | >32 | 4.8% (Resistant) |[7][12] |

Note: Susceptibility percentages and MIC values can vary significantly based on geographic location, time of study, and the prevalence of specific resistance mechanisms.

Gram-Positive Clinical Isolates

Cefepime's spectrum includes activity against common Gram-positive pathogens. It is effective against methicillin-susceptible Staphylococcus aureus (MSSA) and various streptococcal species, including Streptococcus pneumoniae.[9][11] However, it lacks clinically relevant activity against methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus species.[5][11]

Table 2: In Vitro Activity of Cefepime against Key Gram-Positive Clinical Isolates

Organism	No. of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Susceptibility (%)	Reference(s)
Staphylococcus aureus (Methicillin-Susceptible)	-	-	4.0	100%	[9][13]
Staphylococcus aureus (Methicillin-Resistant)	-	-	>64	-	[11][13]
Streptococcus pneumoniae	1,287	0.25	1.0	97.4%	[9][13]
Streptococci (Groups A, C, G)	-	0.03	0.25	-	[11]

| Enterococcus spp. | - | - | ≥32 | - |[5][11] |

Section 2: Experimental Protocols for Susceptibility Testing

The determination of cefepime's in vitro activity relies on standardized antimicrobial susceptibility testing (AST) methods established by bodies such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method (CLSI M07)

Broth microdilution is the reference method for determining MIC values.[13] It is a quantitative technique involving serial dilutions of the antimicrobial agent in a liquid growth medium.

Detailed Methodology:

• Preparation of Antimicrobial Agent: Cefepime is serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) to create a range of concentrations. These dilutions are then dispensed into the wells of a microtiter plate.[13]

• Inoculum Preparation: A standardized suspension of the clinical isolate is prepared to match the turbidity of a 0.5 McFarland standard. This suspension is further diluted to obtain a final inoculum density of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.[12][13]

• Incubation: The inoculated microtiter plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.[13]

• Result Interpretation: The MIC is recorded as the lowest concentration of cefepime that completely inhibits visible bacterial growth.[12][13] Quality control is ensured by including a growth control well (no antibiotic) and a sterility control well (no bacteria), and by testing reference strains like E. coli ATCC 25922 and S. aureus ATCC 29213.[12]

Workflow for Broth Microdilution Susceptibility Testing.

Other Standard Methodologies

• Agar (B569324) Dilution: This method involves incorporating serial dilutions of cefepime into Mueller-Hinton agar plates, which are then inoculated with the test organisms.[12]

• Disk Diffusion (Kirby-Bauer Test): A standardized bacterial inoculum is swabbed onto an agar plate, and a paper disk impregnated with a specific amount of cefepime (e.g., 30 µg) is applied.[14] The diameter of the zone of growth inhibition around the disk is measured after incubation and correlated to MIC values and interpretive categories (Susceptible, Intermediate/SDD, Resistant) using CLSI/EUCAST standards.[14][15]

• Gradient Diffusion (E-test): This method uses a plastic strip with a predefined, continuous gradient of cefepime concentrations. The strip is placed on an inoculated agar plate, and after incubation, an elliptical zone of inhibition forms. The MIC is read where the edge of the inhibition zone intersects the calibrated strip.[16]

Section 3: Mechanism of Action and Resistance

Mechanism of Action

Cefepime's bactericidal effect is achieved by disrupting the synthesis of the bacterial cell wall.[2][17] This process involves three critical steps:

• Penetration: As a zwitterion, cefepime rapidly penetrates the outer membrane of Gram-negative bacteria through porin channels to reach the periplasmic space.[1][18]

• PBP Binding: In the periplasm, cefepime covalently binds to and inactivates essential Penicillin-Binding Proteins (PBPs), particularly PBP2 and PBP3.[1]

• Inhibition of Cell Wall Synthesis: PBPs are transpeptidases crucial for the final steps of peptidoglycan synthesis. By inhibiting these enzymes, cefepime blocks the cross-linking of peptidoglycan chains, which weakens the cell wall, leading to cell lysis and death.[17][19]

Cefepime's Mechanism of Action in Gram-Negative Bacteria.

Mechanisms of Bacterial Resistance

Bacterial resistance to cefepime can emerge through several mechanisms, with enzymatic degradation being the most prominent.

• Enzymatic Degradation: The production of β-lactamase enzymes that hydrolyze the β-lactam ring of cefepime is the most common resistance mechanism. While cefepime is stable against many AmpC enzymes, certain Extended-Spectrum β-Lactamases (ESBLs) and carbapenemases (like KPC) can effectively inactivate it.[4][17]

• Target Site Modification: Alterations in the structure of PBPs can reduce their binding affinity for cefepime, thereby decreasing the drug's efficacy.

• Reduced Permeability: Mutations in the genes encoding for porin channels can decrease the influx of cefepime into the periplasmic space, preventing it from reaching its PBP targets. This is often combined with enzymatic resistance.

Primary Mechanisms of Bacterial Resistance to Cefepime.

References

• 1. benchchem.com [benchchem.com]
• 2. Cefepime - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 3. Comparative activity of cefepime with several antimicrobials against aerobic Gram-negative and Gram-positive organisms isolated from patients across Canada in 1993 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Multicentre study of the in vitro activity of cefepime, a broad-spectrum cephalosporin, compared to other broad-spectrum agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ingentaconnect.com [ingentaconnect.com]
• 7. In vitro activity of cefepime against multidrug-resistant Gram-negative bacilli, viridans group streptococci and Streptococcus pneumoniae from a cross-Canada surveillance study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cefepime Reporting Strategies for Carbapenemase-producing Isolates of Enterobacterales [clsi.org]
• 9. Potency and spectrum trends for cefepime tested against 65746 clinical bacterial isolates collected in North American medical centers: results from the SENTRY Antimicrobial Surveillance Program (1998-2003) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In-vitro antibacterial activity of cefepime: a multicentre study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. karger.com [karger.com]
• 13. benchchem.com [benchchem.com]
• 14. A comparative <i>in vitro</i> sensitivity study of “cefepime-tazobactam” and other antibiotics against Gram-negative isolates from intensive care unit - Journal of Laboratory Physicians [jlabphy.org]
• 15. Clinical Impact of Revised Cefepime Breakpoint in Patients With Enterobacteriaceae Bacteremia - PMC [pmc.ncbi.nlm.nih.gov]
• 16. liofilchem.net [liofilchem.net]
• 17. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. PDB-101: Global Health: Antimicrobial Resistance: undefined: Cefepime [pdb101.rcsb.org]
• 19. What is the mechanism of Cefepime hydrochloride? [synapse.patsnap.com]

Cefepime HCl Resistance in Pseudomonas aeruginosa: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core mechanisms governing Cefepime (B1668827) hydrochloride (HCl) resistance in Pseudomonas aeruginosa. It is designed to serve as a critical resource for researchers, scientists, and professionals involved in the development of novel antimicrobial agents. This guide details the molecular underpinnings of resistance, presents quantitative data on the impact of these mechanisms, outlines key experimental protocols for their investigation, and provides visual representations of the associated biological pathways and workflows.

Core Resistance Mechanisms

Pseudomonas aeruginosa employs a multi-faceted approach to evade the antimicrobial action of Cefepime, a fourth-generation cephalosporin. Resistance can emerge through enzymatic degradation of the antibiotic, active efflux from the cell, reduced permeability of the outer membrane, and modifications of the drug's target. These mechanisms can act individually or, more commonly, in concert to produce high levels of resistance.

Enzymatic Degradation

The primary enzymatic defense against β-lactam antibiotics like Cefepime is the production of β-lactamases. In P. aeruginosa, several classes of these enzymes contribute to resistance.

• AmpC β-Lactamases: P. aeruginosa possesses an inducible chromosomal AmpC cephalosporinase.[1][2] While basal expression of AmpC typically does not confer full resistance to Cefepime, hyperproduction due to mutations in regulatory genes can lead to significant resistance.[1][2][3] This overexpression is a common mechanism of resistance to extended-spectrum cephalosporins.[4]

• Extended-Spectrum β-Lactamases (ESBLs) and Metallo-β-Lactamases (MBLs): Acquired resistance can occur through the production of ESBLs and MBLs.[5] ESBLs can hydrolyze a wide range of cephalosporins, including Cefepime.[5][6] MBLs are particularly concerning as they can inactivate carbapenems in addition to cephalosporins.[1][5]

• Other β-Lactamases (e.g., OXA-type): Certain oxacillinases, such as OXA-35, have been implicated in Cefepime resistance, often leading to a phenotype of Cefepime resistance with retained susceptibility to ceftazidime (B193861).[7][8]

Efflux Pump Overexpression

Active efflux systems are a major contributor to both intrinsic and acquired resistance in P. aeruginosa.[9] These pumps actively transport antibiotics out of the bacterial cell, preventing them from reaching their intracellular targets.

• MexXY-OprM: Overexpression of the MexXY-OprM efflux pump is a primary mechanism for Cefepime resistance and is often associated with a phenotype of resistance to Cefepime but susceptibility to ceftazidime.[1][7][8][10] Studies have shown that a significant percentage of Cefepime-resistant clinical isolates overexpress the mexY gene.[7][8][10][11][12]

• MexAB-OprM: This efflux pump contributes to resistance against a broad range of antibiotics, including Cefepime.[7] Its overexpression can act in conjunction with other resistance mechanisms.[7][8]

• Other Efflux Systems: Other efflux pumps such as MexCD-OprJ and MexEF-OprN can also contribute to Cefepime resistance, although their role is often considered secondary to MexXY-OprM and MexAB-OprM.[7]

Reduced Outer Membrane Permeability

The outer membrane of P. aeruginosa is a significant barrier to antibiotic entry.[9] Reduced permeability, primarily through the loss or downregulation of porin channels, can decrease the intracellular concentration of Cefepime.

• OprD Porin: While the loss of the OprD porin is primarily associated with carbapenem (B1253116) resistance, it can also contribute to resistance to other β-lactams by reducing their uptake.[9][13][14][15][16]

Target Site Modification

Alterations in the penicillin-binding proteins (PBPs), the molecular targets of β-lactam antibiotics, can reduce the binding affinity of Cefepime, leading to resistance. Mutations in PBPs, particularly PBP3, have been associated with reduced susceptibility to a variety of β-lactams, including Cefepime.[6][17][18]

Quantitative Data on Resistance Mechanisms

The following tables summarize quantitative data from various studies, illustrating the impact of different resistance mechanisms on Cefepime resistance in P. aeruginosa.

Table 1: Impact of Efflux Pump Overexpression on Cefepime MICs

Efflux Pump System	Gene Overexpressed	Fold Increase in Gene Expression (relative to PAO1)	Cefepime MIC Range (μg/mL)	Reference(s)
MexXY-OprM	mexY	5.8 - 40.8	8 - 16	[7][10]
MexXY-OprM	mexY	18.3 - 152.7	Not specified	[12]
MexAB-OprM	mexA, mexB, oprM	4 - 8	Not specified	[19][20]

Table 2: Prevalence of Resistance Mechanisms in Cefepime-Resistant P. aeruginosa Isolates

Resistance Mechanism	Prevalence in Cefepime-Resistant Isolates	Reference(s)
MexXY Overexpression	84% (in isolates with FEPr/CAZs profile)	[7][8]
AmpC Overexpression	52% (in non-susceptible isolates)	[21]
ESBL Production	6%	[5]
MBL Production	4%	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate Cefepime resistance mechanisms in P. aeruginosa.

Determination of Minimum Inhibitory Concentration (MIC)

Protocol: Broth microdilution or agar (B569324) dilution methods are standard for determining the MIC of Cefepime against P. aeruginosa.

• Materials: Mueller-Hinton broth or agar, Cefepime powder, 96-well microtiter plates (for broth microdilution), sterile petri dishes (for agar dilution), P. aeruginosa isolate, and a reference strain (e.g., P. aeruginosa PAO1).

• Procedure (Broth Microdilution):

  • Prepare a stock solution of Cefepime.

  • Perform serial two-fold dilutions of Cefepime in Mueller-Hinton broth in a 96-well plate.

  • Prepare a bacterial inoculum standardized to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of Cefepime that completely inhibits visible bacterial growth.[22][23]

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

Protocol: qRT-PCR is used to quantify the expression levels of genes encoding for efflux pumps (e.g., mexY, mexB) and β-lactamases (e.g., ampC).

• Materials: P. aeruginosa isolates (test and control), RNA extraction kit, reverse transcriptase, cDNA synthesis kit, qPCR primers for target and housekeeping genes (e.g., rpsL), and a real-time PCR system.

• Procedure:

  • Culture P. aeruginosa isolates to mid-logarithmic phase.

  • Extract total RNA from the bacterial cells.

  • Synthesize cDNA from the extracted RNA using reverse transcriptase.

  • Perform real-time PCR using specific primers for the target genes and a housekeeping gene for normalization.

  • Analyze the results using the ΔΔCt method to determine the relative fold change in gene expression compared to a reference strain.[19][20][24][25]

Western Blotting for Protein Detection

Protocol: Western blotting is used to detect and quantify the production of proteins such as AmpC β-lactamase or efflux pump components.

• Materials: P. aeruginosa isolates, lysis buffer, protein quantification assay kit (e.g., BCA), SDS-PAGE gels, transfer apparatus, nitrocellulose or PVDF membrane, primary antibody specific to the target protein (e.g., anti-AmpC), secondary antibody conjugated to an enzyme (e.g., HRP), and a chemiluminescent substrate.

• Procedure:

  • Prepare total protein lysates from bacterial cultures.

  • Quantify the protein concentration in each lysate.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody, followed by the enzyme-conjugated secondary antibody.

  • Detect the protein of interest by adding a chemiluminescent substrate and imaging the resulting signal.[20][22]

Visualizations of Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways and experimental workflows related to Cefepime resistance in P. aeruginosa.

Caption: Core Cefepime resistance mechanisms in P. aeruginosa.

References

• 1. Cefepime: a reappraisal in an era of increasing antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Mechanisms of β-Lactam Resistance Mediated by AmpC Hyperproduction in Pseudomonas aeruginosa Clinical Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extended-Spectrum Cephalosporinases in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential Selection of Single-Step AmpC or Efflux Mutants of Pseudomonas aeruginosa by Using Cefepime, Ceftazidime, or Ceftobiprole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ESBL and MBL in Cefepime Resistant Pseudomonas aeruginosa: An Update from a Rural Area in Northern India - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Resistance mechanisms and therapeutic strategies for Pseudomonas aeruginosa infections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Involvement of the MexXY-OprM Efflux System in Emergence of Cefepime Resistance in Clinical Strains of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Resistance in Pseudomonas aeruginosa: A Narrative Review of Antibiogram Interpretation and Emerging Treatments [mdpi.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Expression of the MexXY-OprM efflux system in Pseudomonas aeruginosa with discordant cefepime/ceftazidime susceptibility profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mechanisms of resistance in clinical isolates of Pseudomonas aeruginosa less susceptible to cefepime than to ceftazidime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. brieflands.com [brieflands.com]
• 14. Investigation of OprD Porin Protein Levels in Carbapenem-Resistant Pseudomonas aeruginosa Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Antimicrobial resistance of Pseudomonas aeruginosa: navigating clinical impacts, current resistance trends, and innovations in breaking therapies [frontiersin.org]
• 16. academic.oup.com [academic.oup.com]
• 17. researchgate.net [researchgate.net]
• 18. β-lactam Resistance in Pseudomonas aeruginosa: Current Status, Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. files01.core.ac.uk [files01.core.ac.uk]
• 21. journals.asm.org [journals.asm.org]
• 22. Resistance Emergence Mechanism and Mechanism of Resistance Suppression by Tobramycin for Cefepime for Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Oxacillinase-Mediated Resistance to Cefepime and Susceptibility to Ceftazidime in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Evaluation of efflux pumps gene expression in resistant Pseudomonas aeruginosa isolates in an Iranian referral hospital - PMC [pmc.ncbi.nlm.nih.gov]
• 25. academic.oup.com [academic.oup.com]

Pharmacokinetics and Pharmacodynamics of Cefepime HCl in Animal Models: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics (PK) and pharmacodynamics (PD) of Cefepime (B1668827) HCl in various preclinical animal models. The information presented herein is intended to assist researchers and drug development professionals in designing and interpreting studies aimed at evaluating the efficacy and safety of this broad-spectrum, fourth-generation cephalosporin (B10832234) antibiotic.

Introduction

Cefepime is a well-established β-lactam antibiotic with potent activity against a wide range of Gram-positive and Gram-negative bacteria, including Pseudomonas aeruginosa.[1][2] Its mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs), leading to bacterial cell lysis and death.[1][2][3] Understanding the PK/PD profile of Cefepime in relevant animal models is crucial for predicting its clinical efficacy and establishing optimal dosing regimens.

Pharmacokinetics

The pharmacokinetic properties of Cefepime have been characterized in several animal species. Key parameters such as elimination half-life (t½), volume of distribution (Vd), and total body clearance (CL) are summarized in the tables below. These parameters are essential for designing dosing schedules that maintain drug concentrations above the minimum inhibitory concentration (MIC) for a sufficient duration.

Data Presentation: Pharmacokinetic Parameters of Cefepime in Various Animal Models

Table 1: Intravenous (IV) Administration

Animal Model	Dose	t½ (hours)	Vd (L/kg)	CL (mL/min/kg)	Reference(s)
Rat	10 - 40 mg/kg	0.25 - 0.33	~0.1 (60 ml)	2.3	[4]
Rat	28 - 386 mg/kg	1.3 - 4.6	Increased with dose	11.0 - 12.5	[5]
Cynomolgus Monkey	10 - 600 mg/kg	1.7	0.21	1.6	[5]
Neonatal Foal	14 mg/kg	1.65	0.18 ± 0.05	-	[6][7]
Adult Dog	14 mg/kg	1.09	0.14 ± 0.04	-	[6][7]
Calf	5 mg/kg	3.70 ± 0.16	0.57 ± 0.03	1.81 ± 0.16	[7]
Sheep (Ewe)	20 mg/kg	1.76 ± 0.07	0.32 ± 0.01	2.37 ± 0.05	[8]
Horse	2.2 mg/kg	~2.1	0.225	-	[9]

Table 2: Intramuscular (IM) Administration

Animal Model	Dose	Bioavailability (%)	t½ (hours)	Cmax (µg/mL)	Tmax (hours)	Reference(s)
Sheep	20 mg/kg	103 ± 8.0	5.17 ± 0.44	26.34 ± 1.44	0.75	[10][11]
Sheep (Ewe)	20 mg/kg	86.8 ± 7.5	2.06 ± 0.11	31.9 ± 1.5	1.1 ± 0.2	[8]
Horse	2.2 mg/kg	~111	-	8.13	~1.33	[9]

Pharmacodynamics

The primary pharmacodynamic index correlating with the efficacy of β-lactam antibiotics like Cefepime is the percentage of the dosing interval during which the free drug concentration remains above the MIC (%fT>MIC).[12][13] Animal infection models are instrumental in defining the target %fT>MIC required for bacterial stasis, bactericidal activity, and prevention of resistance.

Data Presentation: Pharmacodynamic Parameters of Cefepime in Murine Infection Models

Table 3: Efficacy of Cefepime in Murine Infection Models

Model Type	Pathogen	Efficacy Endpoint	Key Findings	Reference(s)
Neutropenic Thigh	P. aeruginosa, E. coli	Bacterial growth suppression	A T>MIC threshold of 40-60% is likely required.	[12]
Pneumonia	K. pneumoniae, P. aeruginosa	Bacterial density reduction	Crucial for determining optimal dosing regimens against respiratory pathogens.	[14][15]
Meningitis	S. pneumoniae, S. agalactiae, H. influenzae	Survival, bacterial clearance	Cefepime demonstrated high efficacy, penetrating well into cerebrospinal fluid.	[16]
Complicated UTI	Cefepime-resistant Enterobacterales, P. aeruginosa, S. maltophilia	Bacterial density reduction in kidneys	Cefepime/taniborbactam showed robust killing with humanized exposures.	[17]

Experimental Protocols

Detailed methodologies are critical for the reproducibility and interpretation of preclinical studies. The following sections outline common experimental protocols for evaluating the pharmacokinetics and pharmacodynamics of Cefepime in animal models.

Pharmacokinetic Studies

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of Cefepime.

General Protocol:

• Animal Species: Select appropriate species (e.g., rats, dogs, monkeys, sheep, calves) based on study objectives.

• Dosing:

  • Intravenous (IV): Administer a single bolus or infusion of Cefepime HCl dissolved in a suitable vehicle (e.g., sterile water for injection). Doses can range from therapeutic to toxicological levels.[4][5]

  • Intramuscular (IM): Inject Cefepime HCl solution into a major muscle mass.[9][11]

• Sample Collection: Collect serial blood samples from a cannulated vein (e.g., jugular, femoral) at predetermined time points post-dosing.[5][7] Plasma or serum is separated by centrifugation.

• Sample Analysis:

  • Quantify Cefepime concentrations in plasma/serum using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection.[5][6][18]

  • The mobile phase often consists of a buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., methanol).[18] Cefepime is detected at a specific wavelength, such as 256 nm.[18]

• Pharmacokinetic Analysis: Analyze the plasma concentration-time data using compartmental or non-compartmental models to calculate key parameters like t½, Vd, CL, and AUC (Area Under the Curve).[5]

Pharmacodynamic Studies: Murine Infection Models

Animal models of infection are indispensable for evaluating the in vivo efficacy of antimicrobial agents.[14]

Objective: To assess the in vivo bactericidal activity of Cefepime against specific pathogens in a deep-tissue infection model, minimizing the influence of the host immune system.[15]

Protocol:

• Animals: Use specific pathogen-free mice (e.g., ICR, Swiss Webster).[15]

• Induction of Neutropenia:

  • Administer cyclophosphamide (B585) intraperitoneally to induce neutropenia (leukopenia). This is typically done a few days before infection.[15]

• Infection:

  • Prepare a standardized inoculum of the bacterial strain of interest.

  • Inject a defined volume of the bacterial suspension into the thigh muscle of the mice.[15]

• Treatment:

  • Initiate Cefepime treatment at a clinically relevant time point post-infection (e.g., 2 hours).[14]

  • Administer the desired Cefepime dose via subcutaneous or intraperitoneal injection at a predetermined frequency.[14]

• Efficacy Assessment:

  • At a specified time point (e.g., 24 hours post-treatment initiation), humanely euthanize the mice.

  • Aseptically remove the thigh muscle, homogenize it in sterile saline, and perform serial dilutions.

  • Plate the dilutions onto appropriate agar (B569324) plates to determine the number of colony-forming units (CFU) per gram of tissue.

  • Efficacy is determined by the reduction in bacterial load compared to untreated control animals.[17]

Objective: To evaluate the efficacy of Cefepime in a lung infection model, which is highly relevant for respiratory pathogens.[14][15]

Protocol:

• Animals and Neutropenia: As described in the thigh infection model (optional, depending on the research question).[14][15]

• Infection:

  • Anesthetize the mice (e.g., with isoflurane (B1672236) or ketamine/xylazine).[14]

  • While holding the mouse in a supine position, carefully instill a small volume (e.g., 20-50 µL) of the bacterial suspension into the nares, allowing the mouse to inhale the inoculum.[14]

• Treatment: Initiate Cefepime treatment as described previously.[14]

• Efficacy Assessment:

  • At the desired time point, humanely euthanize the mice.[14]

  • Aseptically remove the lungs, homogenize them, and perform quantitative bacteriology (CFU/lung) as described for the thigh model.

Mandatory Visualizations

Mechanism of Action and Experimental Workflows

The following diagrams illustrate the mechanism of action of Cefepime and the workflows for the key experimental models described.

Caption: Cefepime's mechanism of action: Inhibition of bacterial cell wall synthesis.

Caption: Workflow for the Neutropenic Murine Thigh Infection Model.

Caption: Workflow for the Murine Pneumonia Infection Model.

Conclusion

The data and protocols presented in this guide highlight the importance of animal models in the preclinical evaluation of Cefepime HCl. The pharmacokinetic profiles show species-specific differences that must be considered when extrapolating data to humans. Pharmacodynamic studies in murine infection models have been pivotal in establishing the fT>MIC targets necessary for efficacy. This comprehensive information serves as a valuable resource for the continued research and development of Cefepime and other novel antimicrobial agents.

References

• 1. Cefepime: Indications, Mechanism of Action and Side Effects_Chemicalbook [chemicalbook.com]
• 2. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. What is the mechanism of Cefepime hydrochloride? [synapse.patsnap.com]
• 4. Dose-proportional pharmacokinetics of cefepime in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of the novel cephalosporin cefepime (BMY-28142) in rats and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. madbarn.com [madbarn.com]
• 7. scispace.com [scispace.com]
• 8. Pharmacokinetics of cefepime administered by i.v. and i.m. routes to ewes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. avmajournals.avma.org [avmajournals.avma.org]
• 10. researchgate.net [researchgate.net]
• 11. ijpt.iums.ac.ir [ijpt.iums.ac.ir]
• 12. Clinical Pharmacokinetics and Pharmacodynamics of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 13. unmc.edu [unmc.edu]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Therapeutic studies of cefepime (BMY 28142) in murine meningitis and pharmacokinetics in neonatal rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Clinical exposure–response relationship of cefepime/taniborbactam against Gram-negative organisms in the murine complicated urinary tract infection model - PMC [pmc.ncbi.nlm.nih.gov]
• 18. curresweb.com [curresweb.com]

An In-depth Technical Guide to the Molecular Targets of Cefepime HCl within Bacterial Cells

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Cefepime (B1668827), a fourth-generation cephalosporin (B10832234), stands as a critical therapeutic agent against a wide array of bacterial infections, including those caused by multidrug-resistant pathogens. Its bactericidal efficacy is rooted in the targeted disruption of bacterial cell wall synthesis, a complex process involving precise molecular interactions. This technical guide provides a comprehensive examination of the molecular targets of Cefepime HCl within bacterial cells. We will delve into its primary targets, the Penicillin-Binding Proteins (PBPs), with a detailed analysis of binding affinities across various bacterial species. Furthermore, this guide will explore secondary interactions, including Cefepime's stability against hydrolysis by β-lactamases and its permeation through the outer membrane of Gram-negative bacteria. Detailed experimental protocols for assessing these interactions are provided, alongside visual representations of the key pathways and experimental workflows to facilitate a deeper understanding for research and drug development professionals.

Core Mechanism of Action: Inhibition of Peptidoglycan Synthesis

Cefepime, like all β-lactam antibiotics, exerts its bactericidal effect by inhibiting the final steps of peptidoglycan synthesis in the bacterial cell wall.[1][2][3] Peptidoglycan, a heteropolymer of sugars and amino acids, provides structural integrity to the bacterial cell, protecting it from osmotic lysis.[2] The key enzymes in this process are the Penicillin-Binding Proteins (PBPs), a group of transpeptidases, carboxypeptidases, and endopeptidases located on the bacterial cell membrane.[4][5] Cefepime's primary molecular targets are these PBPs.[4][5] By covalently binding to the active site of these enzymes, Cefepime effectively halts the cross-linking of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis and death.[1][6]

A distinguishing feature of Cefepime is its zwitterionic structure, which facilitates its rapid penetration through the porin channels of the outer membrane of Gram-negative bacteria, allowing it to reach its periplasmic PBP targets more efficiently than many other cephalosporins.[3][4]

Primary Molecular Targets: Penicillin-Binding Proteins (PBPs)

The specific antibacterial spectrum and potency of Cefepime are determined by its binding affinity to various PBPs in different bacterial species. Cefepime exhibits a strong affinity for multiple essential PBPs, including PBP2 and PBP3, in many Gram-negative bacteria.[7] Inhibition of PBP3 is primarily associated with the formation of filamentous cells, as it is crucial for cell division, while inhibition of PBP2 is linked to the formation of ovoid cells and eventual lysis.[8]

Quantitative Data: PBP Binding Affinities of Cefepime

The binding affinity of a β-lactam antibiotic to a PBP is commonly quantified by the 50% inhibitory concentration (IC50), which is the concentration of the drug required to inhibit 50% of PBP activity. A lower IC50 value indicates a higher binding affinity. The following tables summarize the IC50 values of Cefepime for the principal PBPs in several key bacterial species.

Table 1: Binding Affinity of Cefepime for PBPs of Escherichia coli

Penicillin-Binding Protein (PBP)	IC50 (µg/mL)	Reference(s)
PBP 1a	~1.0	[7]
PBP 1b	~1.0	[7]
PBP 2	0.6	[7]
PBP 3	0.05	[7]
PBP 4	1.0	[7]
PBP 5/6	>32	[7]

Table 2: Binding Affinity of Cefepime for PBPs of Pseudomonas aeruginosa

Penicillin-Binding Protein (PBP)	IC50 (µg/mL)	Reference(s)
PBP 1a	0.8	[7]
PBP 1b	0.8	[7]
PBP 2	>32	[7]
PBP 3	0.06	[7]
PBP 4	0.8	[7]
PBP 5	>32	[7]

Table 3: Binding Affinity of Cefepime for PBPs of Klebsiella pneumoniae

Penicillin-Binding Protein (PBP)	IC50 (µg/mL)	Reference(s)
PBP 1a/b	0.25 - 0.5	[9][10]
PBP 2	2	[9][10]
PBP 3	0.06 - 0.12	[9][10]
PBP 4	0.015 - 0.03	[9][10]

Table 4: Binding Affinity of Cefepime for PBPs of Gram-Positive Bacteria

Bacterial Species	Penicillin-Binding Protein (PBP)	IC50 (µg/mL)	Reference(s)
Staphylococcus aureus (Methicillin-Susceptible)	PBP 1	0.8	[7]
PBP 2	0.8	[7]
PBP 3	0.4	[7]
PBP 4	16	[7]
Streptococcus pneumoniae	PBP 1a	0.06	[7]
PBP 1b	0.25	[7]
PBP 2x	0.06	[7]
PBP 2a	>32	[7]
PBP 2b	0.25	[7]
PBP 3	>32	[7]

Secondary Interactions and Resistance Mechanisms

Interaction with β-Lactamases

A major mechanism of bacterial resistance to β-lactam antibiotics is the production of β-lactamase enzymes, which hydrolyze the amide bond in the β-lactam ring, rendering the antibiotic inactive.[11] Cefepime exhibits enhanced stability against many common β-lactamases compared to third-generation cephalosporins.[6] However, its efficacy can be compromised by certain classes of these enzymes.

• Extended-Spectrum β-Lactamases (ESBLs): ESBLs, such as those of the TEM, SHV, and CTX-M types, can hydrolyze Cefepime, with CTX-M-type enzymes often showing high efficiency.[11]

• AmpC β-Lactamases: Cefepime generally has a lower affinity for and is more stable against many AmpC β-lactamases.[11] However, hyperproduction or certain variants of AmpC can lead to resistance.[11]

• Carbapenemases: Certain carbapenemases, including Klebsiella pneumoniae carbapenemase (KPC) and metallo-β-lactamases (MBLs) like VIM and IMP, can effectively hydrolyze Cefepime.[11]

Table 5: Kinetic Parameters of Cefepime Hydrolysis by AmpC β-Lactamase from Enterobacter cloacae P99

Kinetic Parameter	Value	Reference(s)
kcat (s⁻¹)	22 ± 6	[1]
Km (µM)	14 ± 6	[1]
kcat/Km (M⁻¹s⁻¹)	(1.6 ± 0.8) x 10⁶	[1]

Outer Membrane Permeation in Gram-Negative Bacteria

For Cefepime to reach its PBP targets in the periplasm of Gram-negative bacteria, it must first traverse the outer membrane.[12] This membrane acts as a selective barrier, and reduced permeability is a mechanism of resistance.[12] Cefepime's zwitterionic nature is a key structural feature that enhances its passage through porin channels in the outer membrane.[3][4]

Experimental Protocols

Determination of PBP Binding Affinity (Competitive Assay)

This protocol outlines a common method for determining the IC50 of Cefepime for various PBPs using a competitive binding assay with a fluorescently labeled penicillin derivative, such as Bocillin-FL.[7][10][13]

1. Preparation of Bacterial Membranes: a. Grow the bacterial strain of interest to the mid-logarithmic phase in an appropriate broth medium. b. Harvest the cells by centrifugation and wash the pellet with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4). c. Resuspend the cells in buffer and lyse them by sonication or using a French press. d. Separate the membrane fraction, which contains the PBPs, from the soluble cytoplasmic components by ultracentrifugation. e. Resuspend the membrane pellet in buffer and determine the total protein concentration using a standard method (e.g., Bradford assay).

2. Competitive Binding Assay: a. Incubate aliquots of the membrane preparation with serial dilutions of Cefepime for a defined period (e.g., 10 minutes at 30°C). b. Add a fixed concentration of Bocillin-FL to each reaction and incubate for another defined period (e.g., 10 minutes at 30°C). c. Stop the reaction by adding an excess of unlabeled penicillin G and placing the samples on ice.

3. Detection and Data Analysis: a. Separate the membrane proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE). b. Visualize the fluorescently labeled PBPs in the gel using a fluorescence imager. c. Quantify the fluorescence intensity of each PBP band using densitometry software. d. Plot the percentage of Bocillin-FL binding (relative to a control with no Cefepime) against the logarithm of the Cefepime concentration. e. Determine the IC50 value by fitting the data to a dose-response curve.

β-Lactamase Activity Assay (Nitrocefin-Based)

This colorimetric assay measures the rate of β-lactamase activity using the chromogenic cephalosporin, nitrocefin (B1678963).[9][14]

1. Reagent Preparation: a. Prepare a stock solution of nitrocefin in DMSO. b. Prepare a working solution of nitrocefin in a suitable buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 7.0). Intact nitrocefin is yellow. c. Prepare the β-lactamase source, which can be a purified enzyme or a crude lysate from a bacterial culture.

2. Kinetic Assay: a. In a 96-well microplate, add the β-lactamase preparation to the wells. b. To initiate the reaction, add the nitrocefin working solution to each well. c. Immediately measure the absorbance at 490 nm (the wavelength of hydrolyzed, red nitrocefin) in a microplate reader in kinetic mode, taking readings every minute for 30-60 minutes. d. Include appropriate controls: a positive control with a known β-lactamase and a negative control without the enzyme.

3. Data Analysis: a. Calculate the rate of change in absorbance over time (ΔAbs/min). b. The rate of nitrocefin hydrolysis is directly proportional to the β-lactamase activity. One unit of activity is typically defined as the amount of enzyme that hydrolyzes 1.0 µmole of nitrocefin per minute.

Outer Membrane Permeability Assay

This protocol provides a general method for assessing the permeability of the outer membrane to Cefepime, adapted from methodologies that utilize the hydrolysis of a β-lactam by periplasmic β-lactamases as an indicator of entry.[10]

1. Bacterial Strain and Growth Conditions: a. Use a bacterial strain that expresses a known periplasmic β-lactamase. b. Grow the bacteria to a specific growth phase (e.g., mid-logarithmic) in a suitable medium. c. Harvest and wash the cells, then resuspend them in a buffer to a standardized cell density.

2. Permeability Assay: a. Equilibrate the cell suspension at the desired temperature. b. Add Cefepime at a known concentration to initiate the assay. c. At various time points, take aliquots of the suspension and immediately centrifuge to pellet the cells. d. Analyze the supernatant for the concentration of remaining Cefepime using a suitable method, such as high-performance liquid chromatography (HPLC).

3. Data Analysis: a. The rate of disappearance of Cefepime from the supernatant is indicative of its permeation across the outer membrane and subsequent hydrolysis in the periplasm. b. The permeability coefficient can be calculated using established models, such as the Zimmermann-Rosselet equation, which relates the rate of hydrolysis to the external antibiotic concentration and the cell surface area.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Cefepime's mechanism of action in Gram-negative bacteria.

Experimental Workflows

Caption: Workflow for determining PBP binding affinity.

Caption: Workflow for β-lactamase activity assay.

Conclusion

Cefepime HCl remains a cornerstone in the treatment of serious bacterial infections due to its potent and broad-spectrum activity. This efficacy is fundamentally linked to its high affinity for multiple essential Penicillin-Binding Proteins in a wide range of pathogens, coupled with its ability to efficiently penetrate the outer membrane of Gram-negative bacteria and its relative stability against many β-lactamases. A thorough understanding of these molecular interactions is paramount for the rational design of novel antimicrobial agents and for the development of strategies to overcome emerging resistance. The experimental protocols and data presented in this guide provide a framework for researchers and drug development professionals to further investigate the intricate mechanisms of action of Cefepime and other β-lactam antibiotics.

References

• 1. Class C β-Lactamases Operate at the Diffusion Limit for Turnover of Their Preferred Cephalosporin Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CTX-M-Type Extended-Spectrum β-Lactamase That Hydrolyzes Ceftazidime through a Single Amino Acid Substitution in the Omega Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A survey of the kinetic parameters of class C beta-lactamases. Cephalosporins and other beta-lactam compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mutagenesis and structural analysis reveal the CTX-M β-lactamase active site is optimized for cephalosporin catalysis and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SHV-type extended-spectrum beta-lactamase production is associated with Reduced cefepime susceptibility in Enterobacter cloacae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of cefepime, cefpirome, and cefaclidine binding affinities for penicillin-binding proteins in Escherichia coli K-12 and Pseudomonas aeruginosa SC8329 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. First Penicillin-Binding Protein Occupancy Patterns of β-Lactams and β-Lactamase Inhibitors in Klebsiella pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. benchchem.com [benchchem.com]
• 11. Kinetic properties of two plasmid-mediated beta-lactamases from Klebsiella pneumoniae with strong activity against third-generation cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Kinetic Properties of Four Plasmid-Mediated AmpC β-Lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cefepime pharmacodynamic targets against Enterobacterales employing neutropenic murine lung infection and in vitro pharmacokinetic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Kinetics Study of KPC-3, a Plasmid-Encoded Class A Carbapenem-Hydrolyzing β-Lactamase - PMC [pmc.ncbi.nlm.nih.gov]

The Zwitterionic Advantage: A Technical Guide to Cefepime HCl's Outer Membrane Penetration

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cefepime, a fourth-generation cephalosporin (B10832234), possesses a unique zwitterionic structure that facilitates its rapid penetration across the outer membrane of Gram-negative bacteria, a critical factor in its broad-spectrum efficacy. This technical guide provides an in-depth analysis of the physicochemical properties of Cefepime HCl, focusing on its zwitterionic nature and the mechanisms governing its translocation through bacterial porin channels. Detailed experimental protocols and quantitative data are presented to offer a comprehensive resource for researchers in antimicrobial drug development.

Introduction

Cefepime is a potent β-lactam antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1] Its enhanced activity against many Gram-negative pathogens, which are notoriously difficult to treat due to their protective outer membrane, is largely attributed to its unique chemical structure.[2] Unlike many other cephalosporins, Cefepime exists as a zwitterion at physiological pH, a property conferred by its N-methylpyrrolidinium moiety.[3][4] This dual-charged nature is pivotal for its efficient passage through the porin channels of the bacterial outer membrane, leading to higher concentrations in the periplasmic space where it can exert its inhibitory effect on cell wall synthesis.[1][5] This guide will explore the fundamental zwitterionic properties of Cefepime HCl and elucidate the molecular interactions that govern its penetration of the formidable outer membrane barrier of Gram-negative bacteria.

Physicochemical Properties of Cefepime HCl

The zwitterionic character of Cefepime is a direct result of its molecular structure, which contains both acidic and basic functional groups. The interplay of these groups and the surrounding pH determines the overall charge of the molecule.

Table 1: Physicochemical Properties of Cefepime

Property	Value	Reference(s)
Molecular Formula	C₁₉H₂₄N₆O₅S₂	[6]
Molecular Weight	480.56 g/mol	[6]
pKa Values	pKa1 ≈ 2.68 (carboxylic acid), pKa2 ≈ 5.13 (pyridinium ring deprotonation)	[7]
logP	< -2.5	[8]
Protein Binding	~16-20%	[8][9]

Note: Experimentally determined pKa values for Cefepime can vary slightly depending on the method used. The provided values are representative of those found in the literature for similar cephalosporins.

The presence of both a carboxylic acid group and a quaternary ammonium (B1175870) group results in Cefepime existing as a zwitterion over a broad pH range. At physiological pH (~7.4), the carboxylic acid is deprotonated (negative charge), and the quaternary ammonium group is permanently positively charged, resulting in a net neutral charge which is crucial for its diffusion through porin channels.[2]

Outer Membrane Penetration: The Role of Porins

The outer membrane of Gram-negative bacteria is a significant permeability barrier to most antibiotics. Cefepime overcomes this barrier by utilizing the porin channels, primarily OmpF and OmpC in Escherichia coli.[5][10] Its zwitterionic nature is thought to facilitate a favorable electrostatic interaction with the charged residues lining the interior of these channels, promoting efficient translocation.[5]

Table 2: Outer Membrane Permeability of Cefepime

Bacterial Species	Porin Type	Permeability Coefficient (P) (cm³/s)	Reference(s)
Escherichia coli	OmpF	High (relative to other cephalosporins)	[5]
Escherichia coli	OmpC	Moderate	[5]
Pseudomonas aeruginosa	OprD	Variable	[11]

Note: Quantitative permeability coefficients are highly dependent on the experimental method and specific bacterial strain. The table reflects the general consensus from the literature.

The zwitterionic structure of Cefepime allows for a more rapid penetration through the outer membrane compared to other third-generation cephalosporins.[2] This enhanced permeability contributes significantly to its potent activity against a wide range of Gram-negative pathogens.

Cefepime's penetration of the Gram-negative outer membrane.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of Cefepime is a critical parameter for assessing its antibacterial potency. The broth microdilution method is a standard procedure.

Protocol: Broth Microdilution for Cefepime MIC Determination

• Preparation of Cefepime Stock Solution: Prepare a stock solution of Cefepime HCl in a suitable solvent (e.g., sterile distilled water) at a concentration of 1280 µg/mL.

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of the Cefepime stock solution in cation-adjusted Mueller-Hinton broth (CAMHB) to obtain a range of concentrations (e.g., 64 µg/mL to 0.06 µg/mL).

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the Cefepime dilutions. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plate at 35°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of Cefepime that completely inhibits visible bacterial growth.

Workflow for MIC determination of Cefepime.

Liposome (B1194612) Swelling Assay for Outer Membrane Permeability

This assay provides a method to assess the permeability of Cefepime through reconstituted porin channels.

Protocol: Liposome Swelling Assay

• Liposome Preparation: Prepare liposomes incorporating purified bacterial porins (e.g., OmpF or OmpC). The liposomes should encapsulate a high concentration of an impermeant solute (e.g., dextran).

• Assay Setup: Suspend the porin-containing liposomes in an iso-osmotic solution of Cefepime.

• Measurement: Monitor the change in optical density (OD) of the liposome suspension over time at a suitable wavelength (e.g., 400 nm).

• Data Analysis: The influx of Cefepime into the liposomes will cause an osmotic influx of water, leading to liposome swelling and a decrease in OD. The initial rate of OD decrease is proportional to the permeability of the porin to Cefepime.

Determination of β-Lactamase Stability

The stability of Cefepime in the presence of β-lactamases is crucial for its efficacy. A common method involves a chromogenic substrate.

Protocol: β-Lactamase Hydrolysis Assay

• Enzyme Preparation: Prepare a crude extract of β-lactamase from a bacterial strain of interest.

• Reaction Mixture: In a microplate well, combine the β-lactamase extract with a known concentration of Cefepime and a chromogenic β-lactam substrate (e.g., nitrocefin).

• Kinetic Measurement: Monitor the change in absorbance at the appropriate wavelength for the chromogenic substrate (e.g., 486 nm for nitrocefin) over time.

• Data Analysis: The rate of color change is indicative of the rate of hydrolysis of the chromogenic substrate. The presence of Cefepime will compete with the chromogenic substrate for the active site of the β-lactamase, thus a slower rate of color change indicates greater stability of Cefepime to hydrolysis.[12]

Mechanism of Cefepime inactivation by β-lactamase.

Conclusion

The zwitterionic nature of Cefepime HCl is a key structural feature that underpins its potent antibacterial activity against a broad range of Gram-negative pathogens. This property facilitates its rapid translocation across the bacterial outer membrane via porin channels, leading to effective inhibition of cell wall synthesis. Understanding the physicochemical principles and molecular interactions governing this process is paramount for the rational design of new antibiotics that can overcome the challenge of bacterial resistance. The experimental protocols and data presented in this guide provide a valuable resource for researchers dedicated to advancing the field of antimicrobial drug discovery and development.

References

• 1. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Cefepime microbiologic profile and update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Laboratory assessment of antibacterial activity of zwitterionic 7-methoxyimino cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Review on Characterization, Properties, and Analytical Methods of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cephalosporin translocation across enterobacterial OmpF and OmpC channels, a filter across the outer membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cefepime | C19H24N6O5S2 | CID 5479537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Determination of acid dissociation constants (pKa) of cephalosporin antibiotics: Computational and experimental approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Clinical Pharmacokinetics and Pharmacodynamics of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cefepime clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structure, Function and Regulation of Outer Membrane Proteins Involved in Drug Transport in Enterobactericeae: the OmpF/C – TolC Case - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Clinical Pharmacodynamics of Cefepime in Patients Infected with Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

The Synergistic Power of Cefepime HCl: An In-depth Technical Guide to Combination Antibiotic Therapy

For Immediate Release

In an era defined by the escalating threat of antimicrobial resistance, the strategic combination of existing antibiotics offers a promising frontier in the battle against multidrug-resistant pathogens. This technical guide delves into the synergistic effects of Cefepime (B1668827) HCl, a fourth-generation cephalosporin, when paired with other antimicrobial agents. By summarizing key quantitative data, detailing experimental methodologies, and visualizing the underlying mechanisms, this document serves as a comprehensive resource for researchers, scientists, and drug development professionals dedicated to advancing infectious disease therapeutics.

Cefepime's broad spectrum of activity against both Gram-positive and Gram-negative bacteria, including its stability against many beta-lactamases, makes it a robust candidate for combination therapy.[1][2] Initial studies have consistently demonstrated that pairing Cefepime with other antibiotics can lead to enhanced bactericidal activity, broader coverage, and a potential reduction in the emergence of resistance. This guide will explore the synergistic partnerships of Cefepime with key antibiotic classes, including aminoglycosides, glycopeptides, and beta-lactamase inhibitors.

Quantitative Analysis of Synergistic Effects

The synergistic potential of Cefepime in combination with various antibiotics has been quantified using established in vitro methods, primarily the checkerboard assay and time-kill curve analysis. The Fractional Inhibitory Concentration (FIC) index, derived from the checkerboard method, is a key metric where a value of ≤0.5 typically indicates synergy.[3] Time-kill assays provide a dynamic view of bactericidal activity, with synergy often defined as a ≥2-log10 decrease in bacterial colony-forming units (CFU/mL) by the combination compared to the most active single agent.[4]

Cefepime and Vancomycin (B549263) Synergy against Staphylococci

The combination of Cefepime and Vancomycin has shown significant synergistic activity against both methicillin-susceptible and methicillin-resistant Staphylococcus aureus (MSSA and MRSA) and Staphylococcus epidermidis (MSSE and MRSE).[5][6] This synergy is clinically relevant as it may offer improved outcomes for patients with MRSA bacteremia.[7][8]

Organism	Number of Isolates	Synergy Detected (Checkerboard - FIC Index ≤0.5)	Synergy Detected (Time-Kill Assay)	Reference
Methicillin-Susceptible Staphylococci (MSSA & MSSE)	18	50% (9 isolates)	Not specified for all, but bactericidal synergy demonstrated against tested isolates.	[5]
Methicillin-Resistant Staphylococci (MRSA & MRSE)	18	38.8% (7 isolates)	Bactericidal synergy demonstrated against 10 of 11 isolates tested.	[5]

Cefepime and Aminoglycoside Synergy against Gram-Negative Bacteria

The combination of Cefepime with aminoglycosides like amikacin, gentamicin (B1671437), and tobramycin (B1681333) has demonstrated potent synergy against challenging Gram-negative pathogens, including ESBL-producing Klebsiella pneumoniae and Pseudomonas aeruginosa.[9][10][11]

Antibiotic Combination	Organism	Concentrations Tested	Observed Effect (Time-Kill Assay)	Reference
Cefepime + Amikacin	ESBL-producing K. pneumoniae	Cefepime (8 mg/L) + Amikacin (4 mg/L)	4 log decrease in CFU/mL at 6 hours.	[9][11]
Cefepime + Amikacin	ESBL-producing K. pneumoniae	Cefepime (8 mg/L) + Amikacin (8 mg/L)	No surviving bacteria at 6 hours.	[9][11]
Cefepime + Gentamicin	ESBL-producing K. pneumoniae	Cefepime (16 mg/L) + Gentamicin (4 mg/L)	4 log decrease in CFU/mL in 24 hours.	[9][11]
Cefepime + Tobramycin	E. coli, E. cloacae, P. aeruginosa, S. aureus	1/4 x MIC and 2 x MIC	Synergy demonstrated against test organisms.	[12]

Cefepime and Beta-Lactamase Inhibitor Combinations

Pairing Cefepime with beta-lactamase inhibitors like tazobactam (B1681243) or in combination with other beta-lactams such as ampicillin/sulbactam (B1307) and aztreonam (B1666516) expands its spectrum of activity against multi-drug resistant strains.[13][14][15]

Antibiotic Combination	Organism	Number of Isolates	Synergy/Partial Synergy (Checkerboard)	Reference
Cefepime + Aztreonam	P. aeruginosa	46	56.5%	[13]
Cefepime + Ampicillin/Sulbactam	Acinetobacter spp.	34	88.2%	[13]
Cefepime + Sulbactam	Carbapenem-resistant Acinetobacter spp.	24	33.3% Synergy, 58.3% Partial Synergy	[16]
Cefepime + Amoxicillin/Clavulanic Acid	KPC-producing K. pneumoniae	Not specified	Significant synergistic effect in vitro.	[17]

Experimental Protocols

The assessment of antibiotic synergy relies on standardized and reproducible laboratory methods. The following are detailed protocols for the most common assays cited in the studies.

Checkerboard Assay Protocol

The checkerboard assay is a widely used method to assess the in vitro interaction of two antimicrobial agents.[18]

• Preparation of Antibiotic Solutions: Prepare stock solutions of each antibiotic at a concentration significantly higher than the expected Minimum Inhibitory Concentration (MIC).

• Serial Dilutions: In a 96-well microtiter plate, perform serial twofold dilutions of the first antibiotic along the columns (e.g., from top to bottom) and the second antibiotic along the rows (e.g., from left to right). This creates a matrix of wells with varying concentrations of both drugs.[19][20]

• Bacterial Inoculum Preparation: Prepare a standardized bacterial inoculum adjusted to a 0.5 McFarland turbidity standard, which is then further diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.[21][22]

• Inoculation and Incubation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. The plates are then incubated at 35-37°C for 16-24 hours.[21][22]

• Determination of MIC: The MIC is determined as the lowest concentration of the antibiotic(s) that completely inhibits visible bacterial growth.

• Calculation of FIC Index: The Fractional Inhibitory Concentration (FIC) for each drug is calculated as the MIC of the drug in combination divided by the MIC of the drug alone. The FIC Index is the sum of the FICs of both drugs.[3][23]

  • FIC Index = FIC A + FIC B

  • Synergy: FIC Index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC Index ≤ 4

  • Antagonism: FIC Index > 4

Time-Kill Assay Protocol

Time-kill assays provide a dynamic assessment of the bactericidal activity of antibiotics over time.[24]

• Preparation of Cultures: Grow the test organism in a suitable broth medium to the logarithmic phase of growth.

• Inoculum Preparation: Dilute the bacterial culture to a starting concentration of approximately 5 x 10^5 to 5 x 10^6 CFU/mL in fresh broth.

• Addition of Antibiotics: Add the antibiotics, alone and in combination, at predetermined concentrations (often based on their MICs, e.g., 1/4x MIC, 1x MIC, 2x MIC) to the bacterial suspensions.[12] A growth control without any antibiotic is also included.

• Incubation and Sampling: Incubate the cultures at 35-37°C with shaking. At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw aliquots from each culture.

• Viable Cell Counting: Perform serial dilutions of the collected samples and plate them on appropriate agar (B569324) plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL against time for each antibiotic and combination. Synergy is typically defined as a ≥ 2-log10 (or 100-fold) decrease in CFU/mL at a specific time point (e.g., 24 hours) with the combination compared to the most active single agent.[24]

E-test Synergy Protocol

The E-test (Epsilometer test) is a gradient diffusion method that can also be adapted for synergy testing.[12][24]

• Inoculum Preparation: Prepare a bacterial lawn on a Mueller-Hinton agar plate using a standardized inoculum (0.5 McFarland).

• Application of E-test Strips: Place two E-test strips of the different antibiotics on the agar surface. The strips can be placed in various configurations, such as crossed at a 90-degree angle at their respective MIC values or placed parallel to each other.[12]

• Incubation: Incubate the plate at 35-37°C for 16-24 hours.

• Interpretation: The interaction is interpreted based on the shape of the inhibition zones and the MIC values read from the strips. For the crossed-strips method, the FIC index can be calculated based on where the inhibition ellipses intersect the E-test strips.[3]

Visualizing Mechanisms and Workflows

Understanding the mechanisms of synergy and the experimental workflows is crucial for interpreting the data and designing new studies. The following diagrams, created using the DOT language, illustrate these concepts.

References

• 1. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synergy Testing by Etest, Microdilution Checkerboard, and Time-Kill Methods for Pan-Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Antibiotic Synergy in Extensively Drug-Resistant Acinetobacter baumannii: the Effect of Testing by Time-Kill, Checkerboard, and Etest Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Adding cefepime to vancomycin improved MRSA bacteremia outcomes | MDedge [mdedge.com]
• 8. benchchem.com [benchchem.com]
• 9. In vitro time-kill curves of cefepime and cefpirome combined with amikacin, gentamicin or ciprofloxacin against Klebsiella pneumoniae producing extended-spectrum beta-lactamase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scite.ai [scite.ai]
• 11. 2024.sci-hub.red [2024.sci-hub.red]
• 12. Comparison of three different in vitro methods of detecting synergy: time-kill, checkerboard, and E test - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comprehensive in vitro evaluation of cefepime combined with aztreonam or ampicillin/sulbactam against multi-drug resistant Pseudomonas aeruginosa and Acinetobacter spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. Antimicrobial activity of cefepime-tazobactam combination against extended spectrum beta-lactamase and/or AmpC beta-lactamase- producing gram-negative bacilli - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vitro activity of cefepime combined with sulbactam against clinical isolates of carbapenem-resistant Acinetobacter spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Checkerboard assay – REVIVE [revive.gardp.org]
• 19. mdpi.com [mdpi.com]
• 20. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 21. Screening for synergistic activity of antimicrobial combinations against carbapenem-resistant Enterobacteriaceae using inkjet printer-based technology - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Synergy Tests by E Test and Checkerboard Methods of Antimicrobial Combinations against Brucella melitensis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. In vitro evaluation of antibiotic synergy for carbapenem-resistant Klebsiella pneumoniae clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 24. journals.asm.org [journals.asm.org]

Protocols & Analytical Methods

Cefepime HCl stock solution preparation and storage for in vitro assays

Introduction

Cefepime Hydrochloride (HCl) is a fourth-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1][2] Its efficacy in in vitro studies is highly dependent on the proper preparation and storage of stock solutions. These application notes provide detailed protocols for the preparation of Cefepime HCl stock solutions and their use in common in vitro assays, ensuring accuracy and reproducibility in research and drug development. Cefepime HCl is more soluble in aqueous solutions compared to its non-salt form, making it easier to work with for microbiological assays.[2]

Data Presentation: Solubility and Stability of Cefepime HCl

The solubility and stability of Cefepime HCl are critical factors for maintaining its potency in experimental settings. The following tables summarize these properties in various solvents and storage conditions.

Table 1: Solubility of Cefepime HCl

Solvent	Solubility	Notes
Water	Freely soluble[1]; up to 100 mg/mL (may require sonication)[1]	Cefepime hydrochloride is highly soluble in water.[1][3]
Phosphate-Buffered Saline (PBS), pH 7.2	Approximately 10 mg/mL[1][4]	Aqueous solutions are not recommended for storage for more than one day.[1][4]
Dimethyl Sulfoxide (DMSO)	100-125 mg/mL (may require sonication)[1]	Use of fresh, anhydrous DMSO is recommended as moisture can reduce solubility.[1]
Dimethylformamide (DMF)	Approximately 0.1 mg/mL[1]
Ethanol	Insoluble[1]

Table 2: Stability of Cefepime HCl Solutions

Storage Condition	Concentration	Solvent/Medium	Stability	Degradation
Room Temperature (20-25°C)	1-40 mg/mL	Compatible IV solutions	Stable for 24 hours[1][5]	>10% degradation after 24 hours[1]
Refrigerated (2-8°C)	1-40 mg/mL	Compatible IV solutions	Stable for 7 days[5]
Frozen (≤ -20°C)	100 and 200 mg/mL	0.9% Sodium Chloride, 5% Dextrose, Sterile Water	Stable for up to 90 days[6]
Frozen (≤ -20°C)	-	DMSO stock solutions	Stable for extended periods; avoid repeated freeze-thaw cycles.[1]

Experimental Protocols

Preparation of Cefepime HCl Stock Solutions

Accurate preparation of stock solutions is fundamental for reliable and reproducible results in in vitro assays.

Materials:

• Cefepime hydrochloride powder (analytical grade)

• Sterile, deionized water or anhydrous DMSO

• Sterile conical tubes or vials

• Calibrated analytical balance

• Vortex mixer and/or sonicator

• Sterile 0.22 µm syringe filters

Protocol:

• Weighing: In a sterile environment, accurately weigh the desired amount of Cefepime hydrochloride powder using a calibrated analytical balance.[1]

• Dissolution:

  • For aqueous stock solutions: Reconstitute the Cefepime powder with a small amount of sterile, deionized water to create a high-concentration stock solution (e.g., 10 mg/mL or higher).[1] Vortex or sonicate until the powder is completely dissolved.[1]

  • For DMSO stock solutions: Dissolve the Cefepime powder in anhydrous DMSO to achieve the desired concentration (e.g., 100 mg/mL).[1] Ensure the DMSO is fresh to avoid solubility issues due to absorbed moisture.[1]

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile tube.[1]

• Storage:

  • Aqueous stock solutions should ideally be prepared fresh.[1] If short-term storage is necessary, they can be kept at 2-8°C for up to 7 days.[1][5] However, for optimal performance, it is not recommended to store aqueous solutions for more than one day.[1][4]

  • DMSO stock solutions can be stored at -20°C for extended periods.[1] It is crucial to avoid repeated freeze-thaw cycles.

• Labeling: Clearly label the stock solution with the compound name, concentration, solvent, date of preparation, and the preparer's initials.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol determines the lowest concentration of Cefepime HCl that inhibits the visible growth of a microorganism.

Materials:

• Cefepime HCl stock solution

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum suspension (0.5 McFarland standard)

• Sterile 96-well microtiter plates

• Nutrient agar (B569324) plates

Protocol:

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 3-5 colonies of the test organism.[1] Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[1] Dilute this standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[1]

• Preparation of Working Solutions: Prepare a series of two-fold dilutions of the Cefepime stock solution in CAMHB to achieve the desired final concentration range in the microtiter plate wells (e.g., 0.06 to 256 µg/mL).[1]

• Inoculation of Microtiter Plates:

  • Dispense 50 µL of the appropriate Cefepime working solution into each well.[1]

  • Add 50 µL of the final bacterial inoculum to each well, resulting in a final volume of 100 µL.[1]

  • Include a growth control well (inoculum in CAMHB without antibiotic) and a sterility control well (CAMHB only).[1]

• Incubation: Incubate the plates at 35°C ± 2°C in ambient air for 16-20 hours.[1]

• Reading the MIC: The MIC is the lowest concentration of Cefepime that completely inhibits visible growth of the organism.[1]

Time-Kill Assay

This assay assesses the bactericidal activity of Cefepime HCl over time.

Materials:

• Cefepime HCl stock solution

• CAMHB

• Bacterial inoculum suspension

• Sterile flasks or tubes

• Shaking incubator (35-37°C)

• Nutrient agar plates

• Sterile saline for serial dilutions

Protocol:

• Inoculum Preparation: Prepare a starting inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL in the test flasks.[1]

• Experimental Setup: Prepare flasks containing CAMHB with Cefepime at concentrations corresponding to multiples of the predetermined MIC (e.g., 0.5x, 1x, 2x, 4x MIC).[1] Also include a growth control flask without any antibiotic.

• Incubation and Sampling: Incubate the flasks in a shaking incubator. At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each flask.

• Viable Cell Counting: Perform serial dilutions of the collected aliquots in sterile saline. Plate the dilutions onto nutrient agar plates and incubate for 18-24 hours. Count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis: Plot the log₁₀ CFU/mL versus time for each Cefepime concentration to visualize the killing kinetics.

Visualizations

Cefepime HCl Stock Solution Preparation Workflow

Caption: Workflow for preparing Cefepime HCl stock solutions.

Mechanism of Action of Cefepime

Caption: Cefepime's inhibition of bacterial cell wall synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. goldbio.com [goldbio.com]
• 3. Cefepime hydrochloride Pharmaceutical Secondary Standard; Certified Reference Material 123171-59-5 [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. globalrph.com [globalrph.com]
• 6. academic.oup.com [academic.oup.com]

Application Note: Quantification of Cefepime HCl in Biological Samples using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Cefepime hydrochloride (HCl) in various biological matrices, including plasma, serum, urine, and cerebrospinal fluid (CSF). The described methodologies provide the necessary sensitivity, specificity, and accuracy for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments. This document provides comprehensive protocols for sample preparation, chromatographic separation, and method validation.

Introduction

Cefepime is a fourth-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1] Accurate quantification of Cefepime in biological fluids is crucial for understanding its pharmacokinetic profile and ensuring therapeutic efficacy. This application note presents a validated HPLC method coupled with ultraviolet (UV) detection for the determination of Cefepime HCl in biological samples. The method is sensitive, and reproducible, and utilizes common laboratory equipment.

Experimental Protocols

Materials and Reagents

• Cefepime HCl reference standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Perchloric acid (analytical grade)

• Potassium dihydrogen phosphate (B84403) (analytical grade)

• Orthophosphoric acid (analytical grade)

• Dichloromethane (B109758) (analytical grade)

• Water (deionized or HPLC grade)

• Biological matrices (plasma, serum, urine, CSF) from drug-free sources

Sample Preparation

Effective sample preparation is critical for removing interfering substances and ensuring the longevity of the HPLC column. Three common techniques are presented: Protein Precipitation, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

1. Protein Precipitation (for Plasma and Serum)

This is a rapid and simple method for removing proteins from plasma or serum samples.

• Acetonitrile Precipitation Protocol:

  • Pipette 500 µL of plasma or serum into a microcentrifuge tube.

  • Add 500 µL of cold acetonitrile.

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Let the sample stand for 10 minutes at 4°C to allow for complete protein precipitation.

  • Centrifuge the sample at 15,000 x g for 10 minutes.

  • Carefully collect the supernatant and inject it into the HPLC system.

• Perchloric Acid Precipitation Protocol:

  • To 200 µL of plasma, add 200 µL of 6% perchloric acid.

  • Vortex for 30 seconds.

  • Centrifuge at 2000 x g for 15 minutes.

  • Transfer the supernatant to a clean tube for injection.

2. Solid-Phase Extraction (SPE) (for Plasma, Serum, Urine, and CSF)

SPE provides a cleaner extract compared to protein precipitation by removing a wider range of interferences. A generic protocol using a reversed-phase sorbent like Oasis HLB is provided below. Method optimization is recommended for each specific application.

• SPE Protocol:

  • Load: Directly load the pre-treated biological sample onto the Oasis HLB SPE cartridge.

  • Wash: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

  • Elute: Elute the Cefepime using a stronger organic solvent (e.g., methanol or acetonitrile). The elution solvent may be modified with a small percentage of acid or base to improve recovery.

3. Liquid-Liquid Extraction (LLE) (for Plasma and Serum)

LLE is a classic technique for sample cleanup based on the partitioning of the analyte between two immiscible liquid phases.

• LLE Protocol:

  • To a 1 mL plasma sample, add an internal standard.

  • Add 100 µL of 20% trichloroacetic acid and 1 mL of acetonitrile.

  • Vortex for 1 minute.

  • Add 2 mL of dichloromethane and vortex for another minute.

  • Centrifuge at 2000 x g for 10 minutes to separate the layers.

  • Aspirate and discard the upper organic layer.

  • Transfer the lower aqueous layer to a clean tube and inject it into the HPLC system.

Chromatographic Conditions

A variety of chromatographic conditions have been reported for the analysis of Cefepime HCl. A typical setup is described below.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)[2]
Mobile Phase	Isocratic elution with a mixture of phosphate buffer and acetonitrile. A common mobile phase consists of 0.005 mol·L-1 ammonium (B1175870) phosphate monobasic and acetonitrile in a ratio of 93:7.[2]
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	Ambient or controlled at 25°C
Detection	UV detector at 257 nm[2]

Data Presentation

The following tables summarize the quantitative data from various validated HPLC methods for Cefepime HCl quantification.

Table 1: Chromatographic Parameters

Parameter	Method 1	Method 2	Method 3
Column	C18 (4.6 x 250 mm, 5 µm)[2]	ZORBAX SB-C18 (4.6 x 150 mm, 5 µm)	Inertsil ODS C-18 (250 x 4.6 mm, 5 µm)
Mobile Phase	0.005 M Ammonium Phosphate Monobasic:Acetonitrile (93:7)[2]	Acetonitrile:30 mM Ammonium Acetate, pH 4.0 (6:94)	Acetonitrile:Potassium Dihydrogen Orthophosphate, pH 3.0 (40:60)
Flow Rate	1.0 mL/min[2]	1.0 mL/min	1.0 mL/min
Detection Wavelength	257 nm[2]	254 nm	226 nm
Retention Time	Not Specified	Not Specified	3.14 min

Table 2: Method Validation Parameters

Parameter	Method 1	Method 2	Method 3
Linearity Range (µg/mL)	Not Specified	1 - 200	60 - 140
Correlation Coefficient (r²)	Not Specified	0.9999	0.998
Limit of Quantification (LOQ) (µg/mL)	Not Specified	Not Specified	0.39
Precision (%RSD)	Not Specified	Intra-assay < 3%, Inter-assay < 7%	0.65%
Accuracy/Recovery (%)	Not Specified	97 - 115%	99.93%

Visualizations

Caption: Experimental workflow for Cefepime HCl quantification.

Caption: Key components for accurate Cefepime HCl analysis.

Conclusion

The HPLC method detailed in this application note provides a reliable and robust approach for the quantification of Cefepime HCl in various biological samples. The described sample preparation techniques and chromatographic conditions can be adapted to suit specific laboratory needs. Proper method validation is essential to ensure the accuracy and precision of the results, making this method suitable for a wide range of research and clinical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for Antimicrobial Susceptibility Testing of Cefepime HCl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for determining the antimicrobial susceptibility of bacteria to Cefepime HCl. The protocols for broth microdilution, Kirby-Bauer disk diffusion, and gradient diffusion are outlined, adhering to the standards set by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Introduction to Cefepime Susceptibility Testing

Cefepime is a fourth-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1] Accurate antimicrobial susceptibility testing (AST) is crucial for guiding clinical therapy, monitoring the emergence of resistance, and in the development of new antimicrobial agents. The primary methods for quantitative and qualitative susceptibility testing of Cefepime include broth microdilution for determining the Minimum Inhibitory Concentration (MIC), the Kirby-Bauer disk diffusion method, and the gradient diffusion method (e.g., Etest).

Data Presentation: Cefepime HCl Breakpoints

The interpretation of susceptibility testing results for Cefepime is dependent on the breakpoints established by regulatory bodies like CLSI and EUCAST. These breakpoints can vary based on the bacterial species and are periodically updated.

Minimum Inhibitory Concentration (MIC) Breakpoints (µg/mL)

Organism Group	Agency	Susceptible (S)	Susceptible - Dose Dependent (SDD) / Intermediate (I)	Resistant (R)
Enterobacterales	CLSI	≤ 2	4 - 8 (SDD)	≥ 16
EUCAST	≤ 1	2 - 8 (I)	> 8
Pseudomonas aeruginosa	CLSI	≤ 8	16 (I)	≥ 32
EUCAST	≤ 8	-	> 8

Data sourced from CLSI and EUCAST guidelines.[2][3][4]

Kirby-Bauer Disk Diffusion Zone Diameter Breakpoints (mm)

Organism Group	Agency	Disk Content	Susceptible (S)	Susceptible - Dose Dependent (SDD) / Intermediate (I)	Resistant (R)
Enterobacterales	CLSI	30 µg	≥ 25	19 - 24 (SDD)	≤ 18
EUCAST	30 µg	≥ 24	-	< 21
Pseudomonas aeruginosa	CLSI	30 µg	≥ 18	-	≤ 14
EUCAST	30 µg	≥ 18	-	< 18

Data sourced from CLSI and EUCAST guidelines.[2][4]

Quality Control (QC) Recommendations

Routine testing of quality control strains is essential to ensure the accuracy and reproducibility of AST results. The following table lists the recommended QC strains and their acceptable MIC and zone diameter ranges for Cefepime.

Quality Control Strain	Agency	Cefepime MIC Range (µg/mL)	Cefepime Disk Diffusion Zone Diameter Range (mm)
Escherichia coli ATCC® 25922™	CLSI	0.06 - 0.5	29 - 35
EUCAST	0.06 - 0.25	27 - 33
Pseudomonas aeruginosa ATCC® 27853™	CLSI	1 - 4	24 - 30
EUCAST	0.5 - 4	21 - 27
Haemophilus influenzae ATCC® 49247™	CLSI	0.06 - 0.5	27 - 35
Streptococcus pneumoniae ATCC® 49619™	CLSI	0.12 - 0.5	28 - 35

Data sourced from CLSI and EUCAST documentation.[5][6][7]

Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination

This protocol describes the reference method for quantitative determination of the Cefepime MIC.

Materials:

• Cefepime HCl analytical standard

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum suspension equivalent to a 0.5 McFarland standard

• Sterile saline or broth for inoculum preparation

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Cefepime Stock Solution: Prepare a stock solution of Cefepime HCl in a suitable solvent (e.g., sterile distilled water) to a known concentration.

• Preparation of Working Solutions: Perform serial two-fold dilutions of the Cefepime stock solution in CAMHB to achieve the desired final concentration range in the microtiter plate (e.g., 0.06 to 64 µg/mL).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation of Microtiter Plates:

  • Dispense 50 µL of the appropriate Cefepime working solution into each well.

  • Include a growth control well (broth and inoculum only) and a sterility control well (broth only).

  • Add 50 µL of the final bacterial inoculum to each well (except the sterility control), resulting in a final volume of 100 µL.

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation: The MIC is the lowest concentration of Cefepime that completely inhibits visible growth.

Caption: Workflow for Cefepime MIC determination by broth microdilution.

Protocol 2: Kirby-Bauer Disk Diffusion

This protocol provides a qualitative method for assessing the susceptibility of a bacterial isolate to Cefepime.

Materials:

• Cefepime antimicrobial susceptibility test disks (30 µg)

• Mueller-Hinton Agar (B569324) (MHA) plates

• Bacterial inoculum suspension equivalent to a 0.5 McFarland standard

• Sterile cotton swabs

• Incubator (35°C ± 2°C)

• Ruler or caliper for measuring zone diameters

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension in sterile saline or broth with a turbidity matching a 0.5 McFarland standard.

• Inoculation of MHA Plate:

  • Dip a sterile cotton swab into the standardized inoculum, removing excess fluid by pressing the swab against the inside of the tube.

  • Swab the entire surface of the MHA plate evenly in three directions, rotating the plate approximately 60 degrees after each application to ensure uniform growth.

  • Allow the plate to dry for 3-5 minutes.

• Application of Cefepime Disk:

  • Aseptically apply a 30 µg Cefepime disk to the center of the inoculated agar surface.

  • Gently press the disk to ensure complete contact with the agar.

• Incubation: Invert the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation:

  • Measure the diameter of the zone of complete growth inhibition in millimeters.

  • Interpret the results as susceptible, intermediate/susceptible-dose dependent, or resistant based on the established zone diameter breakpoints.

Caption: Workflow for Cefepime susceptibility testing by Kirby-Bauer disk diffusion.

Protocol 3: Gradient Diffusion (Etest)

The gradient diffusion method provides a quantitative MIC value through the use of a predefined antibiotic gradient on a plastic strip.

Materials:

• Cefepime gradient diffusion strips (e.g., Etest)

• Mueller-Hinton Agar (MHA) plates

• Bacterial inoculum suspension equivalent to a 0.5 McFarland standard

• Sterile cotton swabs

• Incubator (35°C ± 2°C)

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension as described for the Kirby-Bauer method.

• Inoculation of MHA Plate: Inoculate the MHA plate with the standardized bacterial suspension to achieve a uniform lawn of growth. Allow the surface to dry.

• Application of Gradient Strip:

  • Aseptically apply the Cefepime gradient strip to the agar surface with the MIC scale facing upwards.

  • Ensure the entire length of the strip is in complete contact with the agar.

• Incubation: Invert the plate and incubate at 35°C ± 2°C for 16-20 hours.

• Reading and Interpretation:

  • An elliptical zone of inhibition will form around the strip.

  • Read the MIC value at the point where the edge of the inhibition ellipse intersects the MIC scale on the strip.

  • If the intersection is between two markings, read the higher value.

References

• 1. bsac.org.uk [bsac.org.uk]
• 2. storage.googleapis.com [storage.googleapis.com]
• 3. Antibacterial Susceptibility Test Interpretive Criteria | FDA [fda.gov]
• 4. nicd.ac.za [nicd.ac.za]
• 5. jmilabs.com [jmilabs.com]
• 6. szu.gov.cz [szu.gov.cz]
• 7. aurosan.de [aurosan.de]

Application Notes and Protocols for Cefepime HCl in Murine Models of Bacterial Infection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Cefepime (B1668827) HCl in established murine models of bacterial infection. The protocols outlined below are synthesized from various scientific studies and are intended to assist in the design and execution of robust preclinical evaluations of this fourth-generation cephalosporin (B10832234) antibiotic.

Introduction to Cefepime and Murine Models

Cefepime is a broad-spectrum, fourth-generation cephalosporin antibiotic with potent activity against a wide range of Gram-positive and Gram-negative bacteria, including Pseudomonas aeruginosa, Klebsiella pneumoniae, and Escherichia coli.[1] Its bactericidal action stems from the inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs), leading to cell lysis and death.[2] A key attribute of cefepime is its stability against many β-lactamases, enzymes produced by bacteria that can inactivate many β-lactam antibiotics.[2]

Murine models are fundamental in the preclinical assessment of antimicrobial agents, offering a bridge between in vitro data and clinical application.[3] They are instrumental in evaluating the pharmacokinetics (PK), pharmacodynamics (PD), and overall efficacy of antibiotics like cefepime in a living system.[3] Commonly employed models include the neutropenic thigh infection model, which simulates a deep-seated soft tissue infection, and the pneumonia model, which mimics respiratory tract infections.[2][3]

Data Presentation: Cefepime Dosage and Efficacy in Murine Models

The following tables summarize quantitative data from studies utilizing Cefepime HCl in various murine infection models.

Table 1: Cefepime Dosing and Efficacy in Murine Pneumonia Models

Bacterial Strain	Mouse Strain	Infection Model	Cefepime HCl Dosage	Key Findings	Reference(s)
Klebsiella pneumoniae C2	Not Specified	Pneumonia	60 mg/kg every 4 hours for 72 hours	Increased survival rate to 100% compared to 26.6% in untreated controls. Significantly cleared bacteria from the lungs.[4][5]	[4][5]
Klebsiella pneumoniae C2(pMG248) (CMY-2-producing)	Not Specified	Pneumonia	60 mg/kg every 4 hours for 72 hours	Did not significantly increase survival rate compared to controls. Significantly reduced lung bacterial counts.[4][5]	[4][5]
OXA-48-producing K. pneumoniae	Not Specified	Neutropenic Pneumonia	100 mg/kg every 2 hours	In combination with enmetazobactam, demonstrated pronounced in vivo bactericidal activity.[6]	[6]

Table 2: Cefepime Dosing and Efficacy in Murine Thigh Infection Models

| Bacterial Strain | Mouse Strain | Infection Model | Cefepime HCl Dosage | Key Findings | Reference(s) | | :--- | :--- | :--- | :--- | :--- | | Multidrug-Resistant P. aeruginosa | Neutropenic | Thigh Infection | Human-simulated exposures | Monotherapy showed a lack of activity.[7][8] |[7][8] | | Serine β-lactamase-producing Enterobacteriaceae and P. aeruginosa | ICR | Neutropenic Thigh Infection | Human-simulated regimen (equivalent to 2g q8h) | Monotherapy was associated with net bacterial growth.[9] |[9] | | ESBL-producing E. coli | Not Specified | Neutropenic Thigh Infection | Not Specified | Time above MIC (T > MIC) of 21 ± 8% resulted in a 24-hour static effect.[10] |[10] |

Table 3: Pharmacokinetic Parameters of Cefepime in Mice

Parameter	Value	Mouse Strain	Reference(s)
Maximum Serum Concentration (Cmax)	124.1 µg/ml	Not Specified	[4][5]
Elimination Half-life	12 - 22 minutes	Not Specified	[11]
Plasma Protein Binding	< 5%	Not Specified	[11]

Experimental Protocols

The following are detailed methodologies for key experiments involving the use of Cefepime HCl in murine models of bacterial infection.

Murine Pneumonia Model Protocol

This model is designed to evaluate the efficacy of cefepime in treating lung infections.

3.1.1. Materials and Reagents

• Cefepime HCl (sterile, for injection)

• Sterile saline (0.9% NaCl)

• Cyclophosphamide (B585) (for induction of neutropenia, if required)

• Bacterial strain of interest (e.g., Klebsiella pneumoniae, Pseudomonas aeruginosa)

• Appropriate bacterial culture media (e.g., Tryptic Soy Broth, Tryptic Soy Agar)

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Female ICR or Swiss mice[3]

3.1.2. Protocol Steps

• Induction of Neutropenia (Optional): To minimize the influence of the host immune system, mice can be rendered neutropenic. A common method involves intraperitoneal (IP) injection of cyclophosphamide at a regimen of 150 mg/kg four days prior to infection and 100 mg/kg one day before infection.[3]

• Preparation of Bacterial Inoculum:

  • Streak the bacterial strain from a frozen stock onto an appropriate agar (B569324) plate and incubate overnight at 37°C.[3]

  • Inoculate a single colony into a suitable broth medium and grow to the mid-logarithmic phase.[3]

  • Harvest the bacteria by centrifugation, wash with sterile saline, and resuspend to the desired concentration (e.g., 10^7 CFU/mL).[12]

• Induction of Pneumonia:

  • Anesthetize the mice using a suitable anesthetic.[3][13]

  • Induce pneumonia via intranasal inoculation. While holding the mouse in a supine position, carefully pipette 20-50 µL of the bacterial suspension onto the nares, allowing the mouse to inhale the inoculum.[3][13]

• Preparation of Cefepime HCl Solution: Reconstitute Cefepime HCl with sterile saline to the desired stock concentration. Further dilute with sterile saline to achieve the final dosing concentration.

• Cefepime Administration:

  • Initiate treatment at a clinically relevant time point post-infection (e.g., 2 hours).[3][13]

  • Administer the desired cefepime dose via subcutaneous (SC) or intraperitoneal (IP) injection.[3] Dosing frequency is critical for time-dependent antibiotics like cefepime and should be designed to mimic human therapeutic exposures (e.g., every 2 to 4 hours).[3]

• Assessment of Efficacy:

  • Survival Studies: Monitor the survival of treated and control groups over a specified period (e.g., 72 hours).[4][5]

  • Bacterial Burden: At a predetermined time point post-infection, humanely euthanize the mice.[3] Aseptically harvest the lungs, homogenize the tissue, and perform serial dilutions for colony-forming unit (CFU) enumeration on appropriate agar plates.[4][6]

Murine Thigh Infection Model Protocol

This model is a standard for evaluating antibiotic efficacy in a deep-seated soft tissue infection.[2]

3.2.1. Materials and Reagents

• Same as for the pneumonia model.

3.2.2. Protocol Steps

• Induction of Neutropenia: This is a common practice for this model to assess the direct antimicrobial effect.[2] Follow the protocol described in section 3.1.2.1.

• Preparation of Bacterial Inoculum: Prepare the bacterial suspension as described in section 3.1.2.2. A typical inoculum concentration is around 10^7 CFU/mL.[9]

• Induction of Thigh Infection:

  • Inject a 0.1 mL volume of the bacterial suspension into the thigh muscle of the mice.

• Preparation of Cefepime HCl Solution: Prepare as described in section 3.1.2.4.

• Cefepime Administration:

  • Begin treatment 2 hours post-inoculation.[14]

  • Administer Cefepime HCl via subcutaneous injections.[14] Dosing regimens can be designed to simulate the free drug concentration-time profile observed in humans.[14]

• Assessment of Efficacy:

  • At 24 hours post-treatment initiation, humanely euthanize the mice.[9][14]

  • Aseptically remove the entire thigh muscle.

  • Homogenize the tissue in sterile saline.

  • Perform serial dilutions of the homogenate and plate on appropriate agar for CFU enumeration.[9] Efficacy is determined by the change in bacterial density (log10 CFU) after 24 hours relative to the starting inoculum.[14]

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts related to the use of Cefepime HCl in murine models.

Caption: Experimental workflow for a murine infection model study.

Caption: Mechanism of action of Cefepime.

References

• 1. Cefepime | Johns Hopkins ABX Guide [hopkinsguides.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Efficacy of Cefepime and Imipenem in Experimental Murine Pneumonia Caused by Porin-Deficient Klebsiella pneumoniae Producing CMY-2 β-Lactamase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy of cefepime and imipenem in experimental murine pneumonia caused by porin-deficient Klebsiella pneumoniae producing CMY-2 beta-Lactamase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 8. journals.asm.org [journals.asm.org]
• 9. 1405. Efficacy of the Human-Simulated Regimen (HSR) of Cefepime (FEP)/VNRX-5133 Combination Against Serine β-Lactamase-Producing Gram-negative Bacteria in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Comparative in vivo activity of human-simulated plasma and epithelial lining fluid exposures of WCK 5222 (cefepime/zidebactam) against KPC- and OXA-48-like-producing Klebsiella pneumoniae in the neutropenic murine pneumonia model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vivo pharmacokinetic/pharmacodynamic evaluation of cefepime/taniborbactam combination against cefepime-non-susceptible Enterobacterales and Pseudomonas aeruginosa in a murine pneumonia model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In Vivo Activities of Simulated Human Doses of Cefepime and Cefepime-AAI101 against Multidrug-Resistant Gram-Negative Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Potent Activity of Cefepime HCl: A Protocol for Minimum Inhibitory Concentration (MIC) Testing

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cefepime is a fourth-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria. The determination of its Minimum Inhibitory Concentration (MIC) is a critical step in antimicrobial susceptibility testing (AST). The MIC represents the lowest concentration of an antimicrobial agent that inhibits the visible in vitro growth of a microorganism. This application note provides detailed protocols for determining the MIC of Cefepime HCl, adhering to internationally recognized standards from organizations such as the Clinical and Laboratory Standards Institute (CLSI). Accurate MIC determination is fundamental for guiding therapeutic decisions, monitoring the development of antibiotic resistance, and for the research and development of new antimicrobial agents.

Core Methodologies for Cefepime MIC Determination

The primary reference methods for determining the MIC of Cefepime are broth microdilution and agar (B569324) dilution. An alternative, the gradient diffusion method (E-test), is also widely used due to its relative simplicity.

• Broth Microdilution Method: This technique is considered the gold standard for MIC testing and involves exposing a standardized bacterial inoculum to serial twofold dilutions of Cefepime in a liquid growth medium.

• Agar Dilution Method: In this method, varying concentrations of Cefepime are incorporated into an agar medium, which is then inoculated with a standardized bacterial suspension. It is particularly useful for testing multiple isolates simultaneously.

• Gradient Diffusion Method (E-test): This method utilizes a plastic strip impregnated with a predefined, continuous, and exponential gradient of Cefepime. When placed on an inoculated agar plate, an elliptical zone of inhibition forms, and the MIC is read where the ellipse intersects the strip.

Data Presentation

Quantitative data related to the experimental protocols are summarized in the tables below for easy reference and comparison.

Table 1: Cefepime Broth Microdilution Parameters

Parameter	Recommendation	Source
Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)
Cefepime Dilution Range	0.06 - 64 µg/mL (can be adjusted based on expected MICs)
Final Inoculum Density	2–8 × 10⁵ CFU/mL
Incubation Temperature	35 ± 2°C
Incubation Duration	16-20 hours
Incubation Atmosphere	Ambient air

Table 2: Quality Control (QC) Ranges for Cefepime

Accurate and reproducible MIC results are ensured by the routine testing of reference quality control strains. The MIC values for these strains must fall within the acceptable ranges established by standards organizations like CLSI.

Quality Control Strain	CLSI M100 Acceptable MIC Range (µg/mL)
Escherichia coli ATCC® 25922™	0.016 - 0.12
Pseudomonas aeruginosa ATCC® 27853™	To be confirmed with the latest CLSI M100 document
Klebsiella pneumoniae ATCC® 700603™	To be confirmed with the latest CLSI M100 document
Escherichia coli NCTC 13353	To be confirmed with the latest CLSI M100 document

Note: QC ranges are subject to periodic revision

Application Notes and Protocols for Cefepime HCl in Treating Infections in Immunocompromised Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cefepime (B1668827) HCl for treating bacterial infections in immunocompromised animal models. This document outlines detailed protocols for inducing immunosuppression, establishing infections, and administering Cefepime HCl, alongside quantitative data on its efficacy and pharmacokinetic parameters derived from preclinical studies.

Introduction

Cefepime is a fourth-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1][2][3] It functions by inhibiting bacterial cell wall synthesis, leading to bacterial cell lysis and death.[1] In clinical practice, Cefepime is often used for empirical treatment of febrile neutropenic patients and for treating severe infections such as pneumonia and sepsis.[1][4] Preclinical evaluation of Cefepime's efficacy, particularly in the context of immunocompromised hosts, relies heavily on well-defined animal models. These models are crucial for determining pharmacokinetic/pharmacodynamic (PK/PD) parameters and optimizing dosing regimens.[5][6]

The most common approach to creating an immunocompromised animal model for antibiotic testing is by inducing neutropenia, typically through the administration of cyclophosphamide (B585).[5][7][8] This renders the animals, most often mice, susceptible to bacterial infections, allowing for the direct assessment of an antibiotic's efficacy with minimal interference from the host's immune system.[5][9]

Key Experimental Models

The neutropenic mouse thigh and lung infection models are highly standardized and widely used in preclinical antimicrobial drug development.[5][10][11]

• Neutropenic Mouse Thigh Infection Model: This model mimics a localized soft tissue infection and is instrumental in studying the pharmacodynamics of antibiotics.[5] Bacteria are injected directly into the thigh muscle of neutropenic mice.

• Neutropenic Mouse Lung Infection Model: This model is used to simulate pneumonia.[9][11][12] Infection is typically induced via intranasal or intratracheal inoculation of a bacterial suspension.[9]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on Cefepime HCl in immunocompromised animal models.

Table 1: Pharmacokinetic Parameters of Cefepime in Animal Models

Animal Model	Dose	Route of Administration	Half-life (t½)	Total Body Clearance (CL)	Volume of Distribution (Vd)
Rat	28 - 386 mg/kg	IV Bolus	Increased with dose	11.0 ml/min per kg	Increased with dose
Rat	87 - 1,502 mg/kg	IV Infusion	1.3 - 4.6 h	12.5 ml/min per kg	Not specified
Cynomolgus Monkey	10 - 600 mg/kg	IV Infusion (5 min)	1.7 h	1.6 ml/min per kg	0.21 L/kg
Ewe	20 mg/kg	IV	1.76 ± 0.07 h	2.37 ± 0.05 mL/min.kg	0.32 ± 0.01 L/kg
Ewe	20 mg/kg	IM	2.06 ± 0.11 h	Not specified	Not specified
Sheep	20 mg/kg	IV	2.54 ± 0.12 h	2.48 ± 0.09 mL/min/kg	1.11 ± 0.10 L/kg
Sheep	20 mg/kg	IM	5.17 ± 0.44 h	Not specified	Not specified

Data compiled from multiple sources.[13][14][15]

Table 2: In Vivo Efficacy of Cefepime in Immunocompromised Mouse Models

Infection Model	Pathogen	Cefepime Dosing Regimen	Efficacy Endpoint	Outcome
Pneumonia	Klebsiella pneumoniae C2	60 mg/kg every 4 h for 72 h	Survival Rate	100% survival (vs. 26.6% in control)
Pneumonia	Porin-deficient K. pneumoniae expressing CMY-2	60 mg/kg every 4 h for 72 h	Survival Rate	40% survival (not significant vs. control)
Pneumonia	K. pneumoniae C2	60 mg/kg every 4 h for 72 h	Lung Bacterial Count	Significant reduction in CFU/g
Lung Infection	KPC-producing K. pneumoniae	127.5 mg/kg/day (subcutaneous)	Bacterial Load Reduction	1.07 log10 CFU reduction compared to control
Thigh Infection	ESBL-producing K. pneumoniae	Varies	1-log10 bioburden reduction	Required 40-60% fT > MIC
Lung Infection	Enterobacterales	Human-simulated regimen (2g q8h)	Bacterial Load Reduction	>1 log kill in 18/18 strains
Lung Infection	P. aeruginosa	Human-simulated regimen (2g q8h)	Bacterial Load Reduction	>1 log kill in 18/18 strains

CFU: Colony Forming Units; KPC: Klebsiella pneumoniae carbapenemase; ESBL: Extended-Spectrum Beta-Lactamase; fT > MIC: Percentage of the dosing interval during which the free drug concentration remains above the Minimum Inhibitory Concentration. Data compiled from multiple sources.[12][16][17][18]

Experimental Protocols

Protocol 1: Induction of Neutropenia in Mice

This protocol describes a common method for inducing neutropenia using cyclophosphamide (CPM).[7][8][9]

Materials:

• Cyclophosphamide (CPM)

• Sterile saline for injection

• Female ICR or Swiss mice

• Sterile syringes and needles

Procedure:

• Prepare a fresh solution of cyclophosphamide in sterile saline.

• Administer cyclophosphamide to the mice via intraperitoneal (IP) injection. A widely used and effective regimen is a total dose of 250 mg/kg, administered as two separate injections:

  • Day -4 (relative to infection): 150 mg/kg IP.

  • Day -1 (relative to infection): 100 mg/kg IP.[7][8]

• This regimen typically induces profound and sustained neutropenia (<10 neutrophils/mm³) for at least 3 days, starting from day 4 after the initial injection.[7][8]

Protocol 2: Murine Pneumonia Model with Klebsiella pneumoniae

This protocol details the establishment of a lung infection in neutropenic mice.[9][12]

Materials:

• Neutropenic mice (prepared as in Protocol 1)

• Klebsiella pneumoniae strain

• Tryptic Soy Agar (B569324) (TSA) and Tryptic Soy Broth (TSB)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine)

• Pipettes and sterile tips

Procedure:

• Bacterial Inoculum Preparation: a. Streak a culture of K. pneumoniae from a frozen stock onto a TSA plate and incubate overnight at 37°C. b. Inoculate a single colony into TSB and grow to the mid-logarithmic phase. c. Harvest the bacteria by centrifugation, wash with sterile saline, and resuspend to the desired concentration (e.g., 10⁶-10⁷ CFU/mL).

• Intranasal Inoculation: a. Anesthetize the neutropenic mice. b. Hold the mouse in a supine position and carefully pipette a small volume (e.g., 20-50 µL) of the bacterial suspension onto the nares, allowing the mouse to inhale the inoculum.[9]

• Cefepime Treatment: a. Initiate Cefepime HCl treatment at a clinically relevant time point post-infection (e.g., 2 hours).[16][19] b. Administer the desired Cefepime dose via subcutaneous (SC) or intraperitoneal (IP) injection at the determined frequency. Dosing will depend on the specific experimental goals and the pathogen's susceptibility.[9]

• Efficacy Assessment: a. At predetermined time points, humanely euthanize the mice. b. Aseptically remove the lungs, homogenize the tissue, and perform serial dilutions for bacterial enumeration (CFU counting) on appropriate agar plates. c. Survival studies can also be conducted, monitoring the animals for a defined period post-infection.

Protocol 3: Neutropenic Mouse Thigh Infection Model

This protocol is for establishing a localized soft tissue infection.[5][10]

Materials:

• Neutropenic mice (prepared as in Protocol 1)

• Bacterial strain of interest (e.g., Pseudomonas aeruginosa, E. coli)

• Sterile saline

• Sterile syringes and needles

Procedure:

• Bacterial Inoculum Preparation: Prepare the bacterial suspension as described in Protocol 2, adjusting the final concentration as needed for the specific pathogen and desired infection severity.

• Intramuscular Inoculation: a. Inject a small volume (e.g., 0.1 mL) of the bacterial suspension directly into the thigh muscle of the neutropenic mice.

• Cefepime Treatment: a. Begin Cefepime HCl administration at a specified time post-infection (e.g., 2 hours).[19] b. Administer the drug via the desired route (SC or IP) and at the chosen dosing interval.

• Efficacy Assessment: a. At the end of the treatment period (typically 24 hours), euthanize the mice.[19] b. Aseptically harvest the thigh muscle, homogenize the tissue, and perform quantitative bacteriology to determine the change in bacterial load (log10 CFU) compared to pre-treatment or control groups.[19]

Visualizations

Caption: Experimental workflow for evaluating Cefepime HCl efficacy.

Caption: Mechanism of action of Cefepime HCl.

References

• 1. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. drugs.com [drugs.com]
• 4. droracle.ai [droracle.ai]
• 5. Neutropenic thigh mouse model – REVIVE [revive.gardp.org]
• 6. Clinical Pharmacodynamics of Cefepime in Patients Infected with Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neutropenia induced in outbred mice by a simplified low-dose cyclophosphamide regimen: characterization and applicability to diverse experimental models of infectious diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neutropenia induced in outbred mice by a simplified low-dose cyclophosphamide regimen: characterization and applicability to diverse experimental models of infectious diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Pharmacodynamics of Cefepime Combined with Tazobactam against Clinically Relevant Enterobacteriaceae in a Neutropenic Mouse Thigh Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cefepime pharmacodynamic targets against Enterobacterales employing neutropenic murine lung infection and in vitro pharmacokinetic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Efficacy of Cefepime and Imipenem in Experimental Murine Pneumonia Caused by Porin-Deficient Klebsiella pneumoniae Producing CMY-2 β-Lactamase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmacokinetics of the novel cephalosporin cefepime (BMY-28142) in rats and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacokinetics of cefepime administered by i.v. and i.m. routes to ewes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Restoring cefepime activity against multidrug-resistant KPC-producing Klebsiella pneumoniae by combination with boronic acid inhibitors, MB076 and S02030 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. In vivo pharmacokinetic/pharmacodynamic evaluation of cefepime/taniborbactam combination against cefepime-non-susceptible Enterobacterales and Pseudomonas aeruginosa in a murine pneumonia model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. In Vivo Activities of Simulated Human Doses of Cefepime and Cefepime-AAI101 against Multidrug-Resistant Gram-Negative Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Time-Kill Assays with Cefepime HCl against Staphylococcus aureus

Introduction

Cefepime (B1668827) is a fourth-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1][2] It is indicated for the treatment of various infections, including those caused by methicillin-susceptible Staphylococcus aureus (MSSA).[3][4] However, its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) is limited.[3] The time-kill kinetic assay is a dynamic method used to assess the bactericidal or bacteriostatic activity of an antimicrobial agent over time.[5] This application note provides a detailed protocol for performing in vitro time-kill assays to evaluate the efficacy of Cefepime HCl against S. aureus and presents representative data.

Principle of the Assay

Time-kill assays measure the change in a bacterial population in a liquid medium after exposure to an antimicrobial agent over a specified period. Samples are collected at various time points, serially diluted, plated, and incubated. The resulting colony-forming units (CFU/mL) are counted to determine the rate and extent of bacterial killing.[5][6] Bactericidal activity is typically defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.[5][7]

Mechanism of Action: Cefepime

Cefepime, like other β-lactam antibiotics, functions by inhibiting the synthesis of the bacterial cell wall.[1][2] It covalently binds to penicillin-binding proteins (PBPs), which are enzymes essential for the final transpeptidation step in peptidoglycan synthesis.[1][8] This disruption leads to defects in the cell wall, causing the bacterial cell to lyse and die.[2] Resistance in MRSA is primarily due to alterations in PBPs (specifically PBP-2a), which exhibit a low affinity for cefepime.[1]

Caption: Cefepime inhibits bacterial cell wall synthesis.

Experimental Protocol

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) for determining the bactericidal activity of antimicrobial agents.[6][9][10]

1. Materials and Reagents

• Staphylococcus aureus strain (e.g., ATCC 29213 for MSSA or ATCC 43300 for MRSA)

• Cefepime HCl (analytical grade)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Tryptic Soy Agar (B569324) (TSA) or other suitable agar plates

• Sterile 0.9% saline or Phosphate-Buffered Saline (PBS)

• Sterile culture tubes and flasks

• Spectrophotometer

• Incubator (37°C)

• Micropipettes and sterile tips

• Spiral plater or sterile spreaders

2. Preparation of Bacterial Inoculum

• From a fresh overnight culture on a TSA plate, select 3-5 isolated colonies of S. aureus.

• Inoculate the colonies into a tube containing 5 mL of CAMHB.

• Incubate at 37°C with shaking (200-250 rpm) until the culture reaches the mid-logarithmic phase of growth, typically indicated by a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Dilute the bacterial suspension in fresh, pre-warmed CAMHB to achieve a starting inoculum concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL in the final assay tubes.[11]

3. Preparation of Cefepime HCl Solutions

• Prepare a stock solution of Cefepime HCl in a suitable sterile solvent (e.g., sterile water for injection).

• Perform serial dilutions to create working solutions that, when added to the test tubes, will result in the desired final concentrations (e.g., 0.5x, 1x, 2x, and 4x the Minimum Inhibitory Concentration [MIC] of the specific S. aureus strain). The MIC should be predetermined using a standard broth microdilution method.

4. Time-Kill Assay Procedure

• Label sterile culture tubes for each Cefepime concentration and a growth control (no antibiotic).

• Aliquot the diluted bacterial suspension into each tube.

• Add the appropriate volume of Cefepime working solution to each corresponding tube to achieve the final target concentrations. Add an equal volume of sterile solvent to the growth control tube.

• Immediately after adding the antibiotic, vortex each tube gently and withdraw the first sample for the 0-hour time point.

• Incubate all tubes at 37°C with shaking.

• Withdraw samples (e.g., 100 µL) from each tube at subsequent time points (e.g., 2, 4, 6, 8, and 24 hours).[12][13]

• Perform 10-fold serial dilutions of each sample in sterile saline or PBS to minimize antibiotic carryover.[7]

• Plate 100 µL of the appropriate dilutions onto TSA plates in duplicate.

• Incubate the plates at 37°C for 18-24 hours.

• Count the colonies on plates that yield between 30 and 300 colonies to calculate the CFU/mL for each time point. The lower limit of detection is typically 100 CFU/mL (2-log10 CFU/mL).[7]

Caption: Standard workflow for an in vitro time-kill assay.

Data Presentation and Interpretation

The results are typically plotted as log10 CFU/mL versus time. The data below is representative of Cefepime's activity against a methicillin-susceptible S. aureus (MSSA) strain. Cefepime generally shows bactericidal activity against MSSA but is not effective against MRSA.[3] Studies have shown that against susceptible staphylococci, Cefepime exhibits activity, and no regrowth is typically observed.[11][14]

Table 1: Representative Time-Kill Data for Cefepime HCl vs. MSSA (MIC = 1.5 µg/mL)

Time (hours)	Growth Control (log10 CFU/mL)	Cefepime at 0.5x MIC (log10 CFU/mL)	Cefepime at 1x MIC (log10 CFU/mL)	Cefepime at 4x MIC (log10 CFU/mL)
0	5.70	5.71	5.70	5.69
2	6.45	5.45	4.95	4.15
4	7.52	5.10	4.12	3.01
8	8.65	4.98	3.20	<2.00
24	9.10	5.05	<2.00	<2.00

Interpretation of Results:

• Bacteriostatic Activity: A <3-log10 reduction in CFU/mL from the initial inoculum.[13] In the table, the 0.5x MIC concentration shows a bacteriostatic effect.

• Bactericidal Activity: A ≥3-log10 reduction (99.9% kill) in CFU/mL from the initial inoculum.[5][7] In the table, the 4x MIC concentration achieves bactericidal activity by the 8-hour mark.

• Synergy: When testing combinations, synergy is defined as a ≥2-log10 decrease in CFU/mL by the combination compared to its most active single agent.[15] While not shown here, some studies have explored Cefepime in combination with other agents like vancomycin (B549263) against MRSA.[12][16][17]

References

• 1. Cefepime: a reappraisal in an era of increasing antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. drugs.com [drugs.com]
• 5. emerypharma.com [emerypharma.com]
• 6. scribd.com [scribd.com]
• 7. Pharmacodynamics of Cefepime Alone and in Combination with Various Antimicrobials against Methicillin-Resistant Staphylococcus aureus in an In Vitro Pharmacodynamic Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. google.com [google.com]
• 9. actascientific.com [actascientific.com]
• 10. standards.globalspec.com [standards.globalspec.com]
• 11. Bactericidal killing activities of cefepime, ceftazidime, cefotaxime, and ceftriaxone against Staphylococcus aureus and beta-lactamase-producing strains of Enterobacter aerogenes and Klebsiella pneumoniae in an in vitro infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. Bactericidal killing activities of cefepime, ceftazidime, cefotaxime, and ceftriaxone against Staphylococcus aureus and beta-lactamase-producing strains of Enterobacter aerogenes and Klebsiella pneumoniae in an in vitro infection model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synergistic potential of Leu10-teixobactin and cefepime against multidrug-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Pharmacodynamics of cefepime alone and in combination with various antimicrobials against methicillin-resistant Staphylococcus aureus in an in vitro pharmacodynamic infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. In vitro synergy between cefepime and vancomycin against methicillin-susceptible and -resistant Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Cefepime HCl in Febrile Neutropenia Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Febrile neutropenia is a frequent and life-threatening complication of myelosuppressive chemotherapy in cancer patients. The profound reduction in neutrophils renders patients highly susceptible to severe bacterial infections. Consequently, the development and preclinical evaluation of effective antimicrobial agents are of paramount importance. Cefepime (B1668827), a fourth-generation cephalosporin, exhibits broad-spectrum bactericidal activity against a wide range of Gram-positive and Gram-negative bacteria, making it a cornerstone in the empirical treatment of febrile neutropenia. Animal models of febrile neutropenia are indispensable tools for studying the in vivo efficacy, pharmacokinetics (PK), and pharmacodynamics (PD) of antibiotics like Cefepime HCl. These models, typically established in mice, allow for the controlled evaluation of drug performance against specific pathogens in an immunocompromised host, providing crucial data to inform clinical dosing strategies.

This document provides detailed application notes and experimental protocols for the use of Cefepime HCl in established murine models of febrile neutropenia. The protocols outlined below are synthesized from various validated studies and are intended to serve as a comprehensive guide for researchers in this field.

Data Presentation: Efficacy of Cefepime HCl in Neutropenic Murine Models

The following tables summarize the in vivo efficacy of Cefepime HCl from various studies conducted in neutropenic mouse infection models. These data highlight the potent activity of Cefepime against key bacterial pathogens commonly associated with febrile neutropenia.

Table 1: Efficacy of Cefepime HCl against Enterobacterales in Neutropenic Murine Thigh and Lung Infection Models

Pathogen	Mouse Model	Cefepime HCl Regimen	Change in Bacterial Load (log₁₀ CFU) at 24h	Pharmacodynamic Target for Efficacy (%fT>MIC)	Reference
Escherichia coli (ESBL-producing)	Thigh Infection	Human-simulated 2g q8h	Variable, efficacy observed in some isolates	Not specified	[1]
Enterobacterales (Cefepime-non-susceptible)	Thigh Infection	Human-simulated 2g q8h	Minimal efficacy alone	Not specified	[1]
Enterobacterales	Lung Infection	Dose-ranging studies	Dose-dependent reduction	30% for 1-log₁₀ kill	[2][3]
E. coli (ESBL/Cephalosporinase-producing)	Lung Infection	Human-simulated regimen	+2.12 ± 0.82 (Cefepime alone)	Not specified	[4]

Table 2: Efficacy of Cefepime HCl in Combination Therapy in Neutropenic Murine Models

Pathogen	Mouse Model	Combination Therapy	Change in Bacterial Load (log₁₀ CFU) at 24h	Pharmacodynamic Target for Efficacy (%fT>MIC)	Reference
Enterobacterales (Cefepime-non-susceptible)	Thigh Infection	Cefepime-AAI101 (2g/0.5g q8h)	≥0.5 log₁₀ reduction for 12/20 strains	Not specified	[1]
E. coli (ESBL/Cephalosporinase-producing)	Lung Infection	Cefepime/Tazobactam (B1681243) (WCK 4282 HSR)	-2.70 ± 0.63	Not specified	[4]
P. aeruginosa (ESBL-/AmpC-overproducing)	Lung Infection	Cefepime/Tazobactam (WCK 4282 HSR)	-2.04 ± 0.18	Not specified	[4]
Enterobacteriaceae (ESBL-producing)	Thigh Infection	Cefepime with Tazobactam	Enhanced effect over Cefepime alone	Not specified	[5]

Experimental Protocols

Protocol 1: Induction of Neutropenia in Mice

This protocol describes a widely used method to induce transient neutropenia in mice using cyclophosphamide (B585), rendering them susceptible to bacterial infections.

Materials:

• Cyclophosphamide (lyophilized powder)

• Sterile Water for Injection or sterile 0.9% saline

• Specific pathogen-free (SPF) mice (e.g., ICR, C57BL/6, or BALB/c strains), 6-8 weeks old

• Sterile syringes and needles (25-27 gauge)

• Animal balance

Procedure:

• Reconstitution of Cyclophosphamide: Aseptically reconstitute the lyophilized cyclophosphamide powder with Sterile Water for Injection or sterile saline to a final concentration of 20 mg/mL.

• Dosing Regimen: A commonly used regimen to induce profound neutropenia involves a total dose of 250 mg/kg administered intraperitoneally (IP) in two doses:

  • Day -4: Administer 150 mg/kg of cyclophosphamide solution via IP injection.

  • Day -1: Administer 100 mg/kg of cyclophosphamide solution via IP injection.

• Neutropenia Confirmation (Optional but Recommended): Neutropenia is typically established by day 1 post-the second cyclophosphamide injection and persists for 3-5 days. To confirm, blood samples can be collected from a satellite group of mice via the tail vein or retro-orbital sinus for complete blood counts (CBCs). A profound neutropenic state is generally considered to be an absolute neutrophil count (ANC) of <100 cells/μL.

Protocol 2: Murine Febrile Neutropenia Infection Models

This section outlines the procedures for establishing thigh and lung infection models in neutropenic mice. The induction of fever is often a direct consequence of the bacterial infection itself, though it can be augmented or standardized using an exogenous pyrogen like lipopolysaccharide (LPS).

A. Thigh Infection Model

This model is highly standardized and mimics a deep-seated soft tissue infection.

Materials:

• Neutropenic mice (prepared as per Protocol 1)

• Bacterial culture of the desired pathogen (e.g., P. aeruginosa, E. coli, K. pneumoniae) grown to mid-logarithmic phase

• Sterile 0.9% saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Sterile syringes (1 mL) and needles (27-30 gauge)

Procedure:

• Inoculum Preparation:

  • Culture the bacterial strain overnight in an appropriate broth medium (e.g., Tryptic Soy Broth, Mueller-Hinton Broth).

  • Subculture into fresh broth and incubate until the culture reaches the mid-logarithmic growth phase (typically an optical density at 600 nm of 0.3-0.5).

  • Harvest the bacteria by centrifugation, wash with sterile saline, and resuspend in saline to the desired concentration (typically 10⁶ to 10⁷ CFU/mL). The exact inoculum size may need to be optimized for each bacterial strain.

• Infection:

  • Two hours before initiating antibiotic therapy, lightly anesthetize the neutropenic mice.

  • Inject 0.1 mL of the bacterial suspension intramuscularly into the posterior thigh muscle of one or both hind limbs.

B. Lung Infection Model (Pneumonia Model)

This model is relevant for studying respiratory tract infections.

Materials:

• Neutropenic mice (prepared as per Protocol 1)

• Bacterial culture (as described above)

• Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

• Pipette with sterile tips

Procedure:

• Inoculum Preparation: Prepare the bacterial inoculum as described for the thigh infection model. The concentration may need to be adjusted to establish a non-lethal but significant lung infection.

• Infection (Intranasal Inoculation):

  • Anesthetize the neutropenic mice.

  • Hold the mouse in a supine position.

  • Gently instill a small volume (e.g., 20-50 µL) of the bacterial suspension into the nares of the mouse. The mouse will aspirate the inoculum into the lungs.

C. Induction of a Standardized Febrile Response (Optional)

While the bacterial infection itself will induce a febrile response, for studies requiring a more standardized fever onset and magnitude, a low dose of lipopolysaccharide (LPS) can be administered.

Materials:

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• Rectal thermometer for mice

Procedure:

• LPS Preparation: Prepare a stock solution of LPS in sterile, pyrogen-free saline. Dilute to the desired final concentration. A low dose (e.g., 10 µg/kg) is often sufficient to induce a febrile response.

• Administration: Administer the LPS solution via IP injection at a defined time point relative to the bacterial infection (e.g., concurrently or shortly after).

• Temperature Monitoring: Monitor the rectal temperature of the mice at regular intervals to document the febrile response.

Protocol 3: Cefepime HCl Administration and Efficacy Assessment

This protocol details the administration of Cefepime HCl and the subsequent evaluation of its efficacy.

Materials:

• Cefepime HCl (pharmaceutical grade)

• Sterile 0.9% saline for reconstitution

• Sterile syringes and needles for administration

• For efficacy assessment:

  • Sterile saline or PBS

  • Tissue homogenizer

  • Agar (B569324) plates (e.g., Tryptic Soy Agar, MacConkey Agar)

  • Incubator

Procedure:

• Cefepime HCl Preparation: Reconstitute Cefepime HCl in sterile saline to the desired stock concentration. Further dilutions can be made to achieve the required dosages.

• Treatment Administration:

  • Initiate Cefepime HCl treatment at a clinically relevant time point post-infection (e.g., 2 hours).

  • Administer the desired Cefepime HCl dose via subcutaneous (SC) or intraperitoneal (IP) injection. The dosing frequency should be designed to mimic human therapeutic exposures. For time-dependent antibiotics like cefepime, more frequent dosing (e.g., every 2-4 hours) is often used in murine models to simulate the %fT>MIC achieved with human dosing regimens.

• Efficacy Assessment (Bacterial Load Determination):

  • At a predetermined time point (e.g., 24 hours post-initiation of therapy), humanely euthanize the mice.

  • Aseptically harvest the infected tissues (thigh muscle or lungs).

  • Weigh the tissue and homogenize it in a known volume of sterile saline or PBS.

  • Perform serial dilutions of the tissue homogenate and plate onto appropriate agar media.

  • Incubate the plates overnight at 37°C.

  • Count the number of colony-forming units (CFU) and calculate the bacterial load per gram of tissue.

  • The efficacy of Cefepime HCl is determined by comparing the change in log₁₀ CFU/gram of tissue in the treated groups to the untreated control group.

Visualizations

The following diagrams illustrate the experimental workflows for establishing febrile neutropenia animal models and for evaluating the in vivo efficacy of Cefepime HCl.

Caption: Workflow for inducing neutropenia in mice using cyclophosphamide.

References

• 1. In Vivo Activities of Simulated Human Doses of Cefepime and Cefepime-AAI101 against Multidrug-Resistant Gram-Negative Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Cefepime pharmacodynamic targets against Enterobacterales employing neutropenic murine lung infection and in vitro pharmacokinetic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vivo Activity of WCK 4282 (High-Dose Cefepime/Tazobactam) against Serine-β-Lactamase-Producing Enterobacterales and Pseudomonas aeruginosa in the Neutropenic Murine Lung Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RePub, Erasmus University Repository: Pharmacodynamics of cefepime combined with tazobactam against clinically relevant enterobacteriaceae in a neutropenic mouse thigh model [repub.eur.nl]

Spectrophotometric Assay for Cefepime HCl Concentration Determination: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefepime Hydrochloride (HCl) is a fourth-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1] Accurate and reliable quantification of Cefepime HCl in bulk drug substances and pharmaceutical formulations is crucial for quality control, stability studies, and pharmacokinetic analysis.[2][3] Spectrophotometry offers a simple, cost-effective, and rapid analytical approach for this purpose. This document provides detailed application notes and protocols for the determination of Cefepime HCl concentration using various spectrophotometric methods.

Principle of Spectrophotometric Quantification

The quantitative determination of Cefepime HCl via spectrophotometry can be achieved through two primary approaches:

• Direct UV Spectrophotometry: This method relies on the inherent ability of the Cefepime HCl molecule to absorb ultraviolet (UV) radiation at a specific wavelength. The absorbance is directly proportional to the concentration of the drug in the solution, following the Beer-Lambert law.

• Visible Spectrophotometry (Colorimetric Methods): These methods involve a chemical reaction between Cefepime HCl and a specific chromogenic reagent to produce a colored complex. The intensity of the color, measured at a specific wavelength in the visible region, is proportional to the drug concentration. These methods can offer enhanced sensitivity and specificity compared to direct UV measurement.

Data Presentation: Summary of Quantitative Data

The following table summarizes the key quantitative parameters for various spectrophotometric methods for Cefepime HCl determination, providing a basis for method selection and comparison.

Method	Wavelength (λmax)	Linearity Range (µg/mL)	Correlation Coefficient (r²)	Reference(s)
UV Spectrophotometry
In 0.001 N HCl	261.6 nm	5 - 60	> 0.998	[4]
In Phosphate Buffer (pH 6.8)	258.4 nm	5 - 60	> 0.998	[4]
In 0.1 N NaOH	230 nm	20 - 100	Not Specified
Visible Spectrophotometry
1,10-Phenanthroline and Ferric Nitrate	515 nm	0.28 - 7.26	0.998	[5][6]
1,10-Phenanthroline and Ferric Chloride	510 nm	Not Specified	Not Specified
Oxidative Coupling with MBTH and Ferric Chloride	610 nm	5 - 30	Not Specified	[2][7]
Ion-Association with Bromophenol Blue	417 nm	2 - 24	0.9976	[8]
Reduction of 2,3,5-Triphenyltetrazolium Chloride (TTC)	483 nm	4 - 50	Not Specified	[9]

Experimental Protocols

General Apparatus and Reagents

• Apparatus:

  • UV-Visible Spectrophotometer (double beam) with 1 cm matched quartz cells.

  • Calibrated volumetric flasks and pipettes.

  • Analytical balance.

  • pH meter.

  • Water bath.

• Reagents:

  • Cefepime HCl reference standard.

  • Hydrochloric acid (HCl).

  • Sodium hydroxide (B78521) (NaOH).

  • Potassium dihydrogen phosphate.

  • Distilled or deionized water.

  • Methanol.

  • Additional reagents as specified in each protocol.

Protocol 1: Direct UV Spectrophotometry in 0.001 N HCl

This protocol describes a simple and rapid method for the quantification of Cefepime HCl.

4.2.1. Preparation of Solutions

• 0.001 N HCl: Prepare by diluting concentrated HCl with distilled water.

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Cefepime HCl reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to the mark with 0.001 N HCl.

• Working Standard Solutions: From the stock solution, prepare a series of dilutions in 0.001 N HCl to obtain concentrations in the range of 5-60 µg/mL.

4.2.2. Sample Preparation

• Accurately weigh a quantity of the powdered formulation equivalent to 10 mg of Cefepime HCl.

• Transfer to a 100 mL volumetric flask, add approximately 70 mL of 0.001 N HCl, and sonicate for 15 minutes to ensure complete dissolution.

• Dilute to the mark with 0.001 N HCl and filter the solution through a suitable filter paper.

• Further dilute the filtrate with 0.001 N HCl to obtain a final concentration within the linearity range.

4.2.3. Assay Procedure

• Set the spectrophotometer to measure absorbance at 261.6 nm.[4]

• Use 0.001 N HCl as the blank.

• Measure the absorbance of the working standard solutions and the sample solution.

• Construct a calibration curve by plotting the absorbance of the standard solutions against their corresponding concentrations.

• Determine the concentration of Cefepime HCl in the sample solution from the calibration curve.

Protocol 2: Visible Spectrophotometry using 1,10-Phenanthroline and Ferric Nitrate

This colorimetric method offers high sensitivity for the determination of Cefepime HCl.[5][6]

4.3.1. Preparation of Solutions

• Standard Stock Solution (100 µg/mL): Prepare as described in Protocol 1, using distilled water as the solvent.

• Working Standard Solutions: From the stock solution, prepare a series of dilutions in distilled water to obtain concentrations in the range of 0.28-7.26 µg/mL.[5]

• Ferric Nitrate Solution: Prepare a suitable molar concentration as required by the specific validated method.

• 1,10-Phenanthroline Solution: Prepare a suitable molar concentration as required by the specific validated method.

4.3.2. Sample Preparation

• Prepare the sample solution as described in Protocol 1, using distilled water as the solvent, to obtain a final concentration within the linearity range.

4.3.3. Assay Procedure

• Transfer aliquots of the working standard solutions and the sample solution into a series of graduated test tubes.

• To each tube, add the specified volumes of Ferric Nitrate and 1,10-Phenanthroline solutions.

• Heat the tubes in a water bath at a specified temperature and for a specific duration (e.g., 60°C for 15 minutes).

• Cool the solutions to room temperature and dilute to a final volume with distilled water.

• Set the spectrophotometer to measure absorbance at 515 nm.[5][6]

• Use a reagent blank (containing all reagents except the drug) to zero the instrument.

• Measure the absorbance of the standard and sample solutions.

• Construct a calibration curve and determine the concentration of Cefepime HCl in the sample.

Visualizations

Experimental Workflow

Caption: Workflow for Cefepime HCl Assay.

Assay Validation Parameters

Caption: Assay Validation Parameter Relationships.

References

• 1. Review on Characterization, Properties, and Analytical Methods of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of UV-Visible Spectrophotometric Method for the Analysis of Cefepime in Pharmaceutical Formulations [ijraset.com]
• 3. Stability Studies of Cefepime Hydrochloride by Stability Indicating RP-HPLC Method | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 4. researchgate.net [researchgate.net]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. researchgate.net [researchgate.net]
• 7. ijraset.com [ijraset.com]
• 8. researchgate.net [researchgate.net]
• 9. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols: Cefepime HCl in Combination with Beta-Lactamase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The rise of antimicrobial resistance, particularly among Gram-negative bacteria, presents a formidable challenge to global public health. A primary mechanism of resistance is the production of beta-lactamase enzymes, which inactivate beta-lactam antibiotics. To counter this, research has focused on combining established beta-lactam antibiotics, such as the fourth-generation cephalosporin (B10832234) Cefepime, with novel beta-lactamase inhibitors (BLIs). This document provides detailed application notes and experimental protocols for key Cefepime-BLI combinations in research, including Cefepime/Enmetazobactam, Cefepime/Taniborbactam, and Cefepime/Zidebactam.

Cefepime/Enmetazobactam

Introduction: Enmetazobactam is a novel beta-lactamase inhibitor that protects Cefepime from degradation by extended-spectrum beta-lactamases (ESBLs) and other serine beta-lactamases.[1] The combination of Cefepime and Enmetazobactam, branded as EXBLIFEP®, received FDA approval in February 2024 for the treatment of complicated urinary tract infections (cUTIs), including pyelonephritis, in adults.[2][3][4]

Mechanism of Action

Cefepime exerts its bactericidal effect by inhibiting bacterial cell wall synthesis through binding to penicillin-binding proteins (PBPs).[5][6] Enmetazobactam is a penicillanic acid sulfone inhibitor that covalently binds to and inactivates serine beta-lactamases, such as ESBLs, preventing the hydrolysis of Cefepime.[1][7] This restores Cefepime's efficacy against many resistant Gram-negative bacteria.

Mechanism of Cefepime/Enmetazobactam Action

Efficacy Data

In Vitro Susceptibility Data:

Organism Type	Cefepime MIC₅₀/₉₀ (µg/mL)	Cefepime/Enmetazobactam MIC₅₀/₉₀ (µg/mL)	Reference
Carbapenemase-producing Enterobacterales	64/≥128	1/≥128	[8]
ESBL-producing Enterobacterales	>32/>32	0.25/1	[9]

Clinical Trial Efficacy Data (Phase 3 ALLIUM Trial for cUTI):

Outcome	Cefepime/Enmetazobactam (n=345)	Piperacillin/Tazobactam (n=333)	Between-Group Difference (95% CI)	Reference
Clinical Cure & Microbiological Eradication	79.1%	58.9%	21.2% (14.3% to 27.9%)	[2]

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination (CLSI Guideline M07)

This protocol is a standardized method for determining the MIC of an antimicrobial agent.

• Materials:

  • Cation-adjusted Mueller-Hinton broth (CAMHB)

  • 96-well microtiter plates

  • Cefepime and Enmetazobactam analytical standards

  • Bacterial inoculum standardized to 0.5 McFarland turbidity

• Procedure:

  • Prepare serial two-fold dilutions of Cefepime in CAMHB in the microtiter plate wells. For the combination, add a fixed concentration of Enmetazobactam (e.g., 4 or 8 µg/mL) to each well.

  • Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Inoculate each well with the bacterial suspension. Include a growth control (no antibiotic) and a sterility control (no bacteria).

  • Incubate the plates at 35°C for 16-20 hours in ambient air.

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth.

Cefepime/Taniborbactam

Introduction: Taniborbactam is a novel, bicyclic boronate beta-lactamase inhibitor with a broad spectrum of activity against both serine- and metallo-beta-lactamases (Ambler classes A, B, C, and D).[10][11] This makes the combination of Cefepime and Taniborbactam a promising candidate for treating infections caused by carbapenem-resistant Enterobacterales (CRE) and other multidrug-resistant organisms.[12]

Mechanism of Action

Taniborbactam's unique structure allows it to inhibit a wide range of beta-lactamases, including serine-beta-lactamases through reversible covalent inhibition and metallo-beta-lactamases via competitive inhibition.[13][14] This protects Cefepime from degradation by these enzymes, restoring its activity against a broad array of resistant pathogens.

Efficacy Data

In Vitro Susceptibility Data:

Organism Type	Cefepime MIC₅₀/₉₀ (µg/mL)	Cefepime/Taniborbactam MIC₅₀/₉₀ (µg/mL)	Reference
Carbapenemase-producing Enterobacterales	64/≥128	≤0.5/2
Carbapenem-resistant P. aeruginosa	>32/>32	8/32
ESBL-producing Enterobacterales	256/>256	0.5/1	[15]

Clinical Trial Efficacy Data (Phase 3 cUTI Trial):

A Phase 3 trial demonstrated the superiority of Cefepime/Taniborbactam over meropenem (B701) for the treatment of cUTI.[12]

Experimental Protocols

Protocol 2: Checkerboard Synergy Assay

This method is used to assess the in vitro interaction between two antimicrobial agents.

• Materials:

  • CAMHB

  • 96-well microtiter plates

  • Cefepime and Taniborbactam analytical standards

  • Bacterial inoculum standardized to 0.5 McFarland turbidity

• Procedure:

  • In the microtiter plate, create a two-dimensional array of antibiotic concentrations. Serially dilute Cefepime along the y-axis and Taniborbactam along the x-axis.

  • Inoculate each well with a standardized bacterial suspension (final concentration ~5 x 10⁵ CFU/mL).

  • Incubate at 35°C for 16-20 hours.

  • Determine the MIC of each drug alone and in combination.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone).

  • Interpret the results: Synergy (FICI ≤ 0.5), Additive/Indifference (0.5 < FICI ≤ 4), Antagonism (FICI > 4).

Cefepime/Zidebactam

Introduction: Zidebactam is a bicyclo-acyl hydrazide beta-lactam enhancer with a dual mechanism of action: it inhibits beta-lactamases and also has intrinsic antibacterial activity through high-affinity binding to penicillin-binding protein 2 (PBP2).[16][17] This unique profile makes the combination of Cefepime and Zidebactam particularly effective against a wide range of Gram-negative pathogens, including those producing metallo-beta-lactamases.[16][18]

Mechanism of Action

Zidebactam's dual action provides a powerful synergistic effect with Cefepime. It not only protects Cefepime from enzymatic degradation but also contributes directly to bacterial cell killing by targeting a key PBP.[16] This "beta-lactam enhancer" mechanism is particularly effective against difficult-to-treat pathogens like Pseudomonas aeruginosa.[19]

Efficacy Data

In Vitro Susceptibility Data:

Organism Type	Cefepime MIC₅₀/₉₀ (µg/mL)	Cefepime/Zidebactam MIC₅₀/₉₀ (µg/mL)	Reference
Carbapenemase-producing Enterobacterales	64/≥128	≤0.5/1	[8]
Metallo-β-lactamase-producing Enterobacterales	>32/>32	1/4	[20]
Carbapenem-resistant P. aeruginosa	>32/>32	4/16	[19]

Clinical Trial Efficacy Data:

A Phase 3 clinical trial (NCT04979806) is evaluating the efficacy and safety of Cefepime/Zidebactam for the treatment of cUTI or acute pyelonephritis.[21]

Experimental Protocols

Protocol 3: Neutropenic Murine Thigh Infection Model

This in vivo model is used to evaluate the efficacy of antimicrobial agents.

• Materials:

  • Female ICR (CD-1) mice (or similar strain)

  • Cyclophosphamide (B585) for inducing neutropenia

  • Bacterial strain of interest

  • Cefepime and Zidebactam for injection

• Procedure:

  • Induce neutropenia in mice by intraperitoneal injection of cyclophosphamide (e.g., 150 mg/kg on day -4 and 100 mg/kg on day -1 before infection).

  • On the day of infection, inject a standardized bacterial inoculum (e.g., 10⁶⁻⁷ CFU) intramuscularly into the thigh of each mouse.

  • Initiate treatment with Cefepime, Zidebactam, or the combination at specified doses and intervals, typically starting 2 hours post-infection. Include a vehicle control group.

  • At predetermined time points (e.g., 24 hours post-infection), euthanize the mice.

  • Aseptically remove the thighs, homogenize the tissue, and perform serial dilutions for bacterial enumeration (CFU counting) on appropriate agar (B569324) plates.

  • Efficacy is determined by the reduction in bacterial load (log₁₀ CFU/thigh) compared to the control group.

Experimental Workflow and Resistance Mechanisms

Antimicrobial Susceptibility Testing Workflow

The following diagram illustrates a general workflow for determining the in vitro activity of a Cefepime-BLI combination.

References

• 1. Neutropenic thigh mouse model – REVIVE [revive.gardp.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Overview of b-Lactamases and Current Techniques for Detecting Beta-Lactamase Mediated Resistance [jscimedcentral.com]
• 4. US10718006B2 - Methods for detecting beta-lactamase-producing bacteria - Google Patents [patents.google.com]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. microbenotes.com [microbenotes.com]
• 9. Resistance to Novel β-Lactam–β-Lactamase Inhibitor Combinations: The “Price of Progress” - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. criver.com [criver.com]
• 12. journals.asm.org [journals.asm.org]
• 13. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Beta-Lactam Antibiotics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. PDB-101: Global Health: Antimicrobial Resistance: undefined: Cefepime Resistance [pdb101.rcsb.org]
• 18. researchgate.net [researchgate.net]
• 19. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 20. researchgate.net [researchgate.net]
• 21. microbiologyinfo.com [microbiologyinfo.com]

Technical Notes & Optimization

Troubleshooting unexpected peaks in Cefepime HCl HPLC chromatogram

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve unexpected peaks in Cefepime (B1668827) HCl HPLC chromatograms.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of unexpected peaks in an HPLC chromatogram for Cefepime HCl?

Unexpected peaks in an HPLC chromatogram can originate from several sources. These are often categorized as "ghost peaks," which can appear even in blank runs.[1] Common causes include:

• Contamination: This can stem from the mobile phase, solvents, sample vials, or carryover from previous injections.[2]

• Sample Degradation: Cefepime HCl can degrade under various stress conditions, leading to the formation of degradation products that appear as extra peaks.[3][4]

• Mobile Phase Issues: Improperly prepared or filtered mobile phases, or those with inconsistent pH, can introduce impurities or cause baseline instability that may be interpreted as peaks.[5][6]

• System Contamination: Residual compounds from previous analyses can accumulate in the HPLC system (e.g., injector, column, detector) and elute in subsequent runs.[1]

• Late Elution: Compounds from a previous injection that are strongly retained on the column may elute in a later run, appearing as broad, unexpected peaks.[7]

Q2: I see a peak in my blank injection. What is it and how do I get rid of it?

A peak in a blank injection is referred to as a "ghost peak."[1] It indicates contamination within your HPLC system or solvents. To resolve this:

• Use High-Purity Solvents: Always use fresh, HPLC-grade solvents for your mobile phase and sample preparation.[2]

• Clean the System: Regularly flush the column, injector, and tubing with a strong solvent to remove any adsorbed contaminants.[1]

• Check for Carryover: Implement a robust needle wash protocol in your autosampler to minimize carryover from previous samples.[2]

• Mobile Phase Preparation: Ensure mobile phase buffers are freshly prepared and filtered to prevent microbial growth or precipitation.[2]

Q3: My Cefepime HCl peak is tailing and has a shoulder. What could be the cause?

Peak tailing or the appearance of a shoulder on the main peak can be caused by several factors:

• Column Overload: Injecting too much sample can lead to poor peak shape.[8] Try diluting your sample.

• Column Degradation: The column's stationary phase may be degrading, or the column inlet may be contaminated or blocked.[8] Consider flushing the column or replacing it if the problem persists.

• Mobile Phase pH: If the mobile phase pH is too close to the pKa of Cefepime HCl, it can result in poor peak shape. Ensure the mobile phase is adequately buffered at a suitable pH.

• Co-eluting Impurity: The shoulder could be an impurity or a related compound that is not fully resolved from the main Cefepime HCl peak. Method optimization, such as adjusting the mobile phase composition or gradient, may be necessary.[9]

Q4: I have several small, unexpected peaks in my Cefepime HCl sample chromatogram that are not present in the blank. What is their likely origin?

These peaks are likely related to the sample itself. Potential sources include:

• Cefepime HCl Impurities: The bulk drug substance may contain known related compounds or impurities from the manufacturing process.[10][11][]

• Degradation Products: Cefepime HCl can degrade when exposed to stress conditions like heat, light, or changes in pH, forming new compounds that will appear as peaks in the chromatogram.[3][13]

• Sample Solvent Effects: If the sample is dissolved in a solvent that is much stronger than the initial mobile phase, it can cause peak distortion and splitting. Whenever possible, dissolve the sample in the mobile phase.[8]

Troubleshooting Guide for Unexpected Peaks

Problem	Potential Cause	Recommended Solution
Ghost Peaks (Peaks in Blank)	Contaminated mobile phase or solvents.[2]	Use fresh, high-purity HPLC-grade solvents and ensure proper filtration and degassing.[1][2]
Carryover from previous sample injections.[2]	Implement a stronger needle wash protocol. Inject a blank after a high-concentration sample to confirm carryover.
Contaminated HPLC system (injector, column, tubing).[1]	Flush the entire system with a strong solvent.[1]
Late Eluting Peaks	A compound from a previous injection is strongly retained and elutes in the current run.[7]	Extend the run time to ensure all compounds have eluted.[7] Incorporate a column flush with a strong solvent at the end of each run.[7]
Multiple Small Peaks in Sample	Presence of known impurities or related substances in the Cefepime HCl sample.[10][11]	Refer to pharmacopeial methods or literature to identify known impurities.[14]
Sample degradation due to improper storage or handling.[3][4]	Prepare fresh samples and protect them from light and heat. Consider performing forced degradation studies to identify potential degradation products.
Sample solvent is incompatible with the mobile phase.[8]	Dissolve the sample in the mobile phase whenever possible.[8]
Baseline Noise/Drift	Air bubbles in the system.[15]	Degas the mobile phase and purge the pump.[15]
Contaminated detector cell.[15]	Flush the detector flow cell.[15]
Inconsistent mobile phase composition.[16]	Ensure the mobile phase is well-mixed and prepared consistently.[6]

Experimental Protocols

General HPLC Method for Cefepime HCl Analysis

This protocol is a general guideline based on typical reversed-phase HPLC methods for Cefepime HCl. Method optimization will be required for specific applications.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).[14]

• Mobile Phase A: Prepare a buffer solution (e.g., 0.68 g of monobasic potassium phosphate (B84403) in 1000 mL of water).[14]

• Mobile Phase B: Acetonitrile (B52724).[14]

• Gradient Elution: A typical gradient might start with a low percentage of acetonitrile and increase over the course of the run to elute more retained compounds.

• Flow Rate: 1.0 mL/min.[14]

• Detection: UV detection at an appropriate wavelength (e.g., 254 nm or 266 nm).[3][17]

• Injection Volume: 10-20 µL.

• Column Temperature: Maintain a constant temperature using a column oven (e.g., 30 °C).[15]

Forced Degradation Study Protocol

Forced degradation studies are essential to identify potential degradation products that might appear as unexpected peaks.

• Prepare Stock Solution: Prepare a stock solution of Cefepime HCl in a suitable solvent (e.g., water or mobile phase).

• Stress Conditions: Expose aliquots of the stock solution to various stress conditions, including:

  • Acidic: Add 0.1 M HCl and heat (e.g., 60°C) for a specified time.

  • Basic: Add 0.1 M NaOH and keep at room temperature for a specified time.

  • Oxidative: Add 3% H₂O₂ and keep at room temperature for a specified time.

  • Thermal: Heat a solution of Cefepime HCl (e.g., at 80°C).[18]

  • Photolytic: Expose a solution to UV light.[18]

• Neutralization: After the specified stress period, neutralize the acidic and basic samples.

• Analysis: Analyze the stressed samples by HPLC alongside an unstressed control sample to identify and characterize the degradation peaks.

Quantitative Data: Cefepime HCl Related Compounds

The following table lists some known impurities and related compounds of Cefepime HCl. The presence of these can lead to unexpected peaks.

Compound Name	Notes
Cefepime EP Impurity A	A known related substance.[]
Cefepime EP Impurity B	A known related substance.[]
Cefepime EP Impurity D	A known related substance.[]
Cefepime EP Impurity E	A known related substance.[]
Cefepime Related Compound A	A known related substance.[]
N-Methylpyrrolidine	A potential degradation product.[3][19]
Cefepime 7-epimer	An isomer of Cefepime.[10]

Visualizations

Caption: Troubleshooting workflow for identifying the source of unexpected peaks.

Caption: Potential sources of contamination in an HPLC system.

References

• 1. uhplcs.com [uhplcs.com]
• 2. mastelf.com [mastelf.com]
• 3. A degradation study of cefepime hydrochloride in solutions under various stress conditions by TLC-densitometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Troubleshooting HPLC Mobile Phase Issues | Sartorius [sartorius.com]
• 6. youtube.com [youtube.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 9. aelabgroup.com [aelabgroup.com]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. tlcstandards.com [tlcstandards.com]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. HPLC Troubleshooting Guide [scioninstruments.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. merckmillipore.com [merckmillipore.com]

Technical Support Center: Optimizing Cefepime HCl Dosage for In Vivo Efficacy Studies

Welcome to the technical support center for optimizing Cefepime (B1668827) HCl dosage in your in vivo efficacy studies. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals design and execute successful experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary pharmacokinetic/pharmacodynamic (PK/PD) index for Cefepime efficacy?

A1: The key PK/PD parameter that correlates with the bactericidal activity of Cefepime is the percentage of the dosing interval during which the free drug concentration remains above the Minimum Inhibitory Concentration (%fT > MIC).[1][2] For Gram-negative bacteria, a target of 60% to 70% fT>MIC is generally required for sufficient killing.[3]

Q2: How do I translate a human dose of Cefepime to an appropriate dose for my animal model?

A2: Direct conversion of doses based on body weight (mg/kg) is not accurate due to physiological and metabolic differences between species.[4][5] A more reliable method is allometric scaling, which uses the body surface area (BSA). The Human Equivalent Dose (HED) can be calculated from the animal's No Observed Adverse Effect Level (NOAEL) using conversion factors (Km).[4][5]

Q3: What are the stability concerns for Cefepime HCl solutions for in vivo studies?

A3: Cefepime HCl stability is dependent on concentration, temperature, and the diluent used.[2][6][7][8] Reconstituted solutions are generally stable for short periods at room temperature (approximately 24 hours) and for longer durations under refrigeration (4°C).[6][7][8] It is recommended to prepare fresh solutions for each experiment or validate the stability under your specific storage conditions.[9] Degradation can lead to a loss of antibacterial activity.[6]

Q4: What are common animal models used for Cefepime efficacy studies?

A4: Murine models, particularly mice, are widely used for studying the efficacy of Cefepime against bacterial infections like pneumonia and thigh infections.[1][10] Both immunocompetent and neutropenic models are utilized, with neutropenic models being particularly useful for assessing the direct antimicrobial effect of the drug with minimal influence from the host's immune system.[1][10]

Q5: What are the potential adverse effects of Cefepime at high doses in animal models?

A5: While specific adverse effects in animal models are not extensively detailed in the provided results, Cefepime-induced neurotoxicity (e.g., confusion, seizures) is a known risk in humans, particularly at high plasma concentrations and in cases of renal impairment.[2] When conducting dose-ranging studies in animals, it is crucial to monitor for any signs of toxicity.

Troubleshooting Guide

Issue 1: Lower than expected in vivo efficacy despite using a calculated dose.

Potential Cause	Troubleshooting Steps
Inadequate Dosing Regimen	Cefepime is a time-dependent antibiotic, so its efficacy is optimized when concentrations are consistently above the MIC.[1] Consider more frequent dosing intervals or continuous infusion to maximize the %fT > MIC.
Incorrect Inoculum Density	An unexpectedly high bacterial load (inoculum effect) can lead to increased MICs and reduced efficacy, especially for β-lactamase-producing bacteria.[11] Verify your inoculum preparation and confirm the bacterial density (CFU/mL).[11]
Drug Degradation	Ensure Cefepime HCl solutions are prepared freshly and stored appropriately to prevent loss of potency.[6][8]
Pharmacokinetic Differences	The pharmacokinetics of Cefepime can vary between species and even strains.[12] Conduct a pilot pharmacokinetic study in your specific animal model to determine key parameters like half-life, clearance, and volume of distribution.

Issue 2: Inconsistent results between experiments.

Potential Cause	Troubleshooting Steps
Variability in Animal Model	Ensure consistency in the species, strain, age, and health status of the animals used in your studies.
Inconsistent Dosing Procedure	Standardize the administration route (e.g., intravenous, subcutaneous), volume, and timing of Cefepime administration.
Media and Reagent Variability	Use consistent batches of media and reagents for inoculum preparation and bacterial quantification. Check the pH of your media.[11]
Improper Solution Preparation	Cefepime HCl solubility is approximately 10 mg/mL in PBS (pH 7.2).[9] Ensure complete dissolution and use the appropriate vehicle. For organic solvents like DMSO, ensure the final concentration is not physiologically significant.[9]

Data and Protocols

Cefepime Pharmacokinetic Parameters in Various Species

Species	Dose (mg/kg)	Administration	Half-life (t½)	Clearance (CL)	Volume of Distribution (Vd)	Reference
Rat	28 - 386	IV Bolus	Increases with dose	~11.0 mL/min/kg	Increases with dose	[12]
Cynomolgus Monkey	10 - 600	5-min IV Infusion	~1.7 h	~1.6 mL/min/kg	~0.21 L/kg	[12]
Neonatal Foal	14	IV	1.65 h	-	-	[13]
Adult Dog	14	IV	1.09 h	-	-	[13]
Human (healthy adult)	-	IV	~2 h	Primarily renal	~0.2 L/kg	[14]

Human-Simulated Dosing Regimens in Murine Models

Infection Model	Human-Simulated Dose	Murine Dosing Regimen	Efficacy Endpoint	Reference
Thigh Infection	Cefepime 2g q8h (30-min infusion)	Two doses during each 8-hour interval to mimic the free drug concentration-time profile.	Change in bacterial density (log10 CFU) in the thigh after 24h.	[10]
Pneumonia	Cefepime/taniborbactam 2g/0.5g q8h	Established to mimic the human plasma profile.	Bacterial density reduction in the lungs.	[15]
Complicated UTI	Cefepime HSR	8 mg/kg at 0h, then 4.5 mg/kg q8h.	Change in bacterial density (log10 CFU) in the kidney after 48h.	[16]

Visual Guides

Experimental Workflow: Murine Pneumonia Model for Cefepime Efficacy

Workflow for a Cefepime efficacy study in a murine pneumonia model.

Troubleshooting Logic for Low In Vivo Efficacy

Decision tree for troubleshooting suboptimal Cefepime efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cefepime Population Pharmacokinetics, Antibacterial Target Attainment, and Estimated Probability of Neurotoxicity in Critically Ill Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sysrevpharm.org [sysrevpharm.org]
• 5. ijbbku.com [ijbbku.com]
• 6. Stability and Antibacterial Activity of Cefepime during Continuous Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability of cefepime hydrochloride in AutoDose Infusion System bags - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. In Vivo Activities of Simulated Human Doses of Cefepime and Cefepime-AAI101 against Multidrug-Resistant Gram-Negative Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. journals.asm.org [journals.asm.org]
• 13. madbarn.com [madbarn.com]
• 14. Clinical Pharmacokinetics and Pharmacodynamics of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vivo pharmacokinetic/pharmacodynamic evaluation of cefepime/taniborbactam combination against cefepime-non-susceptible Enterobacterales and Pseudomonas aeruginosa in a murine pneumonia model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Clinical exposure–response relationship of cefepime/taniborbactam against Gram-negative organisms in the murine complicated urinary tract infection model - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Cefepime HCl Stability in Aqueous Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cefepime (B1668827) HCl, focusing on its stability challenges in aqueous solutions at 37°C.

Frequently Asked Questions (FAQs)

Q1: My Cefepime solution turned yellow/amber after incubation at 37°C. Is this normal?

A1: Yes, a color change from pale yellow to amber or even a strong red-purple is a known indicator of Cefepime degradation in aqueous solutions, especially at elevated temperatures like 37°C.[1][2][3] This is often accompanied by an increase in the pH of the solution due to the formation of alkaline degradation products.[1][2][3]

Q2: What is the expected stability of Cefepime HCl in an aqueous solution at 37°C?

A2: Cefepime HCl is unstable at 37°C, and its stability is concentration-dependent.[2][4] Generally, significant degradation (more than 10%) can be expected in less than 10-12 hours.[2][5] At lower concentrations (e.g., 10 mg/L), a 50% reduction can occur in as little as 2 hours, while at higher concentrations (e.g., 500 mg/L), it may take around 6 hours for a 50% decrease.[4]

Q3: What are the primary degradation products of Cefepime in an aqueous solution?

A3: The degradation of Cefepime involves the hydrolysis of the β-lactam ring and the cleavage of the N-methylpyrrolidine (NMP) side chain.[1][6] Mass spectrometry data suggests that the opening of the cephem (β-lactam) ring occurs first.[1] NMP can be further oxidized to NMP N-oxide.[4] It is important to note that these degradation products do not exhibit significant antibacterial activity.[1][6]

Q4: Do the degradation products of Cefepime have any known toxicity?

A4: While the primary degradation products of Cefepime itself are not well-characterized for toxicity, studies on similar cephalosporins like ceftazidime (B193861) show breakdown into pyridine, a known toxic compound.[1] Furthermore, photodegradation products of Cefepime have shown increased toxicity in ecotoxicological studies.[7][8][9] Therefore, the formation of degradation products is a critical consideration for safety and efficacy.

Q5: How does pH affect the stability of Cefepime HCl solutions?

A5: Cefepime HCl is most stable in the pH range of 4 to 5.[3] The degradation of Cefepime leads to the formation of alkaline products, which in turn increases the pH of the solution.[1][3] This increase in pH can further accelerate the rate of Cefepime degradation, creating a cycle of instability.[1]

Troubleshooting Guide

Issue 1: Rapid loss of Cefepime concentration in my experiment at 37°C.

• Possible Cause 1: Inherent Instability at 37°C. Cefepime is known to be unstable at this temperature.[2][10]

  • Solution: For short-term experiments (a few hours), this degradation may be unavoidable. It is crucial to use freshly prepared solutions and consider the degradation kinetics when interpreting results. For longer incubations, consider if a lower temperature is feasible for your experimental design.

• Possible Cause 2: pH of the medium. The pH of your aqueous solution can significantly impact stability. A pH outside the optimal range of 4-5 will accelerate degradation.[3]

  • Solution: Measure and buffer the pH of your solution to maintain it within the stable range. Be aware that Cefepime degradation itself can raise the pH.[1]

• Possible Cause 3: Low concentration of Cefepime. The rate of degradation is inversely correlated with the drug concentration; lower concentrations degrade faster.[10]

  • Solution: If your experimental design allows, using a higher concentration of Cefepime may slow the relative degradation rate.

Issue 2: Inconsistent results in Cefepime stability studies.

• Possible Cause 1: Inconsistent temperature control. Minor fluctuations in temperature can significantly affect the degradation rate.

  • Solution: Ensure your incubator or water bath maintains a stable and accurate 37°C. Use calibrated thermometers to verify the temperature.

• Possible Cause 2: Variability in solution preparation. Differences in the source of water, buffer components, or initial pH can lead to variable stability.

  • Solution: Standardize your protocol for solution preparation. Use high-purity water and analytical grade reagents. Always measure the initial pH after preparing the solution.

• Possible Cause 3: Presence of other drugs or components. Some substances can be incompatible with Cefepime and accelerate its degradation.[2][5]

  • Solution: Review all components in your aqueous solution for known incompatibilities with Cefepime. A list of some incompatible drugs includes erythromycin, propofol, midazolam, and theophylline.[2][5]

Data Presentation

Table 1: Cefepime HCl Stability at 37°C in Aqueous Solutions

Concentration	Time to 10% Degradation	Time to 50% Degradation	Reference(s)
10 mg/L	Not explicitly stated	< 2 hours	[4][10]
100 mg/L	Not explicitly stated	~2.2 hours (calculated from rate)	[10]
500 mg/L	Not explicitly stated	~6 hours	[4]
5-12% (w/v)	< 12 hours	Not explicitly stated	[2]

Table 2: Factors Influencing Cefepime HCl Degradation Rate at 37°C

Factor	Effect on Degradation Rate	Optimal Condition for Stability	Reference(s)
Temperature	Increases with temperature	Lower temperatures (e.g., 4°C or -20°C for storage)	[1][10]
pH	Increases outside of pH 4-5	pH 4-5	[3]
Concentration	Inversely correlated (lower concentration degrades faster)	Higher concentrations	[4][10]
Presence of Plasma	Accelerates degradation	Diluting plasma reduces degradation	[10]

Experimental Protocols

Protocol 1: Determination of Cefepime HCl Stability by HPLC

This protocol outlines a general method for assessing the stability of Cefepime HCl in an aqueous solution at 37°C.

• Preparation of Cefepime Solution:

  • Dissolve Cefepime HCl in the desired aqueous medium (e.g., deionized water, buffer, or culture medium) to the target concentration.

  • Measure and record the initial pH of the solution. If necessary, adjust the pH using a suitable buffer system.

  • Filter the solution through a 0.22 µm filter to ensure sterility and remove any particulates.

• Incubation:

  • Transfer aliquots of the Cefepime solution into sterile, sealed vials.

  • Place the vials in a calibrated incubator or water bath set to 37°C.

  • At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), remove a vial for analysis.

  • Immediately after removal, cool the sample on ice or freeze at -70°C to halt further degradation until analysis.[1]

• HPLC Analysis:

  • Instrumentation: A standard HPLC system with a UV detector and a C18 reversed-phase column is suitable.[1][6]

  • Mobile Phase: A common mobile phase consists of a mixture of an aqueous buffer (e.g., 20 mM ammonium (B1175870) acetate (B1210297) or 25 mM potassium dihydrogen phosphate) and an organic solvent like acetonitrile.[1][11] The pH of the aqueous component is typically adjusted to around 4.9-6.2.[1][11]

  • Detection: Monitor the eluent at the UV absorbance peak for Cefepime, which is approximately 260 nm.[1]

  • Quantification: Prepare a standard curve of known Cefepime concentrations to quantify the amount remaining in the incubated samples.

• Data Analysis:

  • Calculate the percentage of Cefepime remaining at each time point relative to the initial concentration (time 0).

  • Plot the percentage of Cefepime remaining versus time to visualize the degradation kinetics.

Visualizations

Caption: Simplified degradation pathway of Cefepime at 37°C.

Caption: Workflow for a Cefepime HCl stability study.

Caption: Troubleshooting logic for Cefepime degradation.

References

• 1. Stability and Antibacterial Activity of Cefepime during Continuous Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. publications.ashp.org [publications.ashp.org]
• 4. Clinical Pharmacokinetics and Pharmacodynamics of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Review on Characterization, Properties, and Analytical Methods of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of pharmacokinetic profile and ecotoxicological character of cefepime and its photodegradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sciforum.net [sciforum.net]
• 9. researchgate.net [researchgate.net]
• 10. Pitfalls in Cefepime Titration from Human Plasma: Plasma- and Temperature-Related Drug Degradation In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Preventing Cefepime HCl degradation during experimental procedures

Welcome to the technical support center for Cefepime (B1668827) HCl. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of Cefepime HCl during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of Cefepime HCl in aqueous solutions?

A1: The main factors affecting Cefepime HCl stability are temperature, pH, exposure to light, and the presence of certain catalytic buffers.[1][2] Degradation is significantly accelerated at higher temperatures and at pH values outside the optimal range.[1][2]

Q2: What is the optimal pH range for Cefepime HCl stability?

A2: Cefepime HCl exhibits maximum stability in a pH range of 4 to 6.[1][2][3] Outside of this range, its degradation rate increases.[4]

Q3: How does temperature impact the stability of Cefepime HCl solutions?

A3: Cefepime HCl's stability is highly dependent on temperature; the rate of degradation increases as the temperature rises.[4] For instance, at 25°C, it is considered stable for up to 24 hours, but this duration decreases to about 14 hours at 30°C and less than 10 hours at 37°C.[4][5] Refrigerated (2-8°C) or frozen conditions significantly extend its stability.[4][6][7][8][9]

Q4: Is Cefepime HCl sensitive to light?

A4: Yes, Cefepime HCl is sensitive to light, particularly ultraviolet (UV) radiation.[1][4][10] Exposure can lead to rapid degradation and it is recommended to protect Cefepime solutions from light by using amber vials or covering containers with aluminum foil.[1][4]

Q5: What are the major degradation products of Cefepime HCl?

A5: The primary degradation pathways involve the opening of the β-lactam ring and the cleavage of the N-methylpyrrolidine side chain.[1][6] Identified degradation products include N-methylpyrrolidine (NMP) and its oxidized form, NMP-N-oxide, as well as the 7-epimer of cefepime.[1]

Q6: Do the degradation products of Cefepime HCl have antibacterial activity?

A6: No, studies have shown that the degradation products of Cefepime HCl do not exhibit significant antibacterial activity.[1][6] As the antibiotic degrades, its efficacy is lost.[1]

Q7: How does the concentration of Cefepime HCl in a solution affect its stability?

A7: The degradation of Cefepime can be concentration-dependent, especially at physiological temperatures. Some research indicates that at 37°C, lower concentrations of Cefepime (e.g., 10 mg/L) may degrade faster than higher concentrations (e.g., 500 mg/L).[4][11]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Issue	Potential Causes	Recommended Solutions
Unexpectedly Rapid Cefepime Degradation	High Temperature: Degradation is highly temperature-dependent.[1][6]	- Maintain storage and experimental solutions at controlled, low temperatures (e.g., 2-8°C for storage).[1] - For experiments at physiological temperatures (37°C), be aware that significant degradation can occur within hours.[4][5]
Inappropriate pH: Stability is optimal between pH 4 and 6.[1][2]	- Use appropriate buffers (e.g., acetate (B1210297), phosphate) to maintain the pH within the optimal range.[1] - Monitor the pH throughout the experiment, as degradation can cause a pH shift.[1][12]
Photodegradation: Exposure to light, especially UV, accelerates degradation.[1][4]	- Protect solutions from light using amber vials or by wrapping containers in aluminum foil.[1]
Inconsistent or Irreproducible Results	Variable Experimental Conditions: Minor variations in temperature, pH, or buffer concentration can alter degradation rates.	- Ensure precise control and monitoring of all experimental parameters.[1]
Inaccurate Quantification: Issues with the analytical method can lead to erroneous results.	- Validate your analytical method (e.g., HPLC-UV) for linearity, accuracy, and precision. - Prepare fresh calibration standards for each analytical run.[1]
Sample Processing Delays: Degradation can continue in samples after collection, leading to skewed results.	- Analyze samples immediately after collection or freeze them at -20°C or lower to halt degradation until analysis.[1]
Color Change in Solution (Yellow to Red-Purple)	Formation of Degradation Products: The degradation of Cefepime can produce chromophoric byproducts.[1][5]	- This is an expected result of significant Cefepime degradation and can serve as a qualitative indicator of instability.[1]
Shift in pH During Experiment	Formation of Acidic/Basic Degradation Products: Hydrolysis of the β-lactam ring can release acidic or basic groups, altering the solution's pH.[1][12]	- Use a buffer with sufficient capacity to maintain a stable pH. - Monitor the pH at each time point to correlate changes with the extent of degradation.[1]

Data Summary

Cefepime HCl Stability at Various Temperatures

Temperature	Stability Duration (>90% concentration remaining)	Reference(s)
4-5°C (Refrigerated)	Several days to weeks	[1][6][7][13]
20-25°C (Room Temp)	Up to 24 hours	[1][4][5][6][13][14]
30°C	Approximately 14 hours	[4][5]
37°C (Physiological)	Less than 10 hours	[4][5]

Optimal pH Range for Cefepime HCl Stability

pH Range	Stability	Reference(s)
4 - 6	Maximum Stability	[1][2][3]

Experimental Protocols

Protocol: Stability Study of Cefepime HCl in Aqueous Solution using HPLC-UV

1. Objective: To quantify the concentration of Cefepime HCl over time under specific experimental conditions (e.g., temperature, pH, light exposure) to determine its degradation rate.

2. Materials:

• Cefepime HCl powder

• Appropriate buffer solution (e.g., 20 mM acetate buffer, pH 5.0)

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) or methanol

• HPLC system with UV detector, column (e.g., C18), and autosampler

• pH meter

• Temperature-controlled incubator/water bath

• Amber vials or aluminum foil

3. Procedure:

• Preparation of Cefepime Stock Solution:

  • Accurately weigh a known amount of Cefepime HCl powder.

  • Dissolve it in the chosen buffer to a specific concentration (e.g., 1 mg/mL).

  • Protect the stock solution from light.

• Sample Preparation:

  • Dilute the stock solution with the buffer to the desired experimental concentration.

  • Aliquot the solution into several amber vials.

  • Place the vials in the temperature-controlled environment.

• Time-Point Sampling:

  • At predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), remove one vial.

  • If not analyzing immediately, freeze the sample at -20°C or below.

• HPLC Analysis:

  • Set up the HPLC system. A common mobile phase is a mixture of a buffer (e.g., phosphate (B84403) or acetate) and an organic solvent like acetonitrile.[4]

  • Set the UV detector to a wavelength where Cefepime has maximum absorbance (e.g., 254 nm).[4]

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a series of known concentrations of Cefepime HCl to create a standard curve.

  • Inject the experimental samples.

4. Data Analysis:

• Integrate the peak area of Cefepime in each chromatogram.

• Use the standard curve to determine the concentration of Cefepime HCl in each sample.

• Plot the concentration of Cefepime HCl versus time to determine the degradation kinetics.

Visualizations

Caption: Major degradation pathways of Cefepime HCl.

Caption: Workflow for a Cefepime HCl stability study.

References

• 1. benchchem.com [benchchem.com]
• 2. Influence of pH, temperature and buffers on cefepime degradation kinetics and stability predictions in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. publications.ashp.org [publications.ashp.org]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Stability and Antibacterial Activity of Cefepime during Continuous Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. globalrph.com [globalrph.com]
• 9. drugs.com [drugs.com]
• 10. mdpi.com [mdpi.com]
• 11. Pitfalls in Cefepime Titration from Human Plasma: Plasma- and Temperature-Related Drug Degradation In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Cefepime: Package Insert / Prescribing Information / MOA [drugs.com]

Overcoming Cefepime HCl resistance in laboratory bacterial strains

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering Cefepime (B1668827) HCl resistance in laboratory bacterial strains.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of Cefepime resistance in Gram-negative bacteria?

The most common mechanism of resistance to Cefepime in Gram-negative bacteria is the production of β-lactamase enzymes that hydrolyze the drug.[1][2] These enzymes inactivate Cefepime by breaking the amide bond in its β-lactam ring.[3] Key β-lactamase families involved include:

• Extended-Spectrum β-Lactamases (ESBLs): Enzymes like TEM, SHV, and CTX-M types can efficiently hydrolyze Cefepime.[1][2]

• Carbapenemases: Certain carbapenemases, including Klebsiella pneumoniae carbapenemase (KPC) and some OXA-type enzymes, are capable of hydrolyzing Cefepime. Metallo-β-lactamases (MBLs) such as VIM and IMP also confer resistance.[1][2]

• AmpC β-Lactamases: While Cefepime is generally more stable against AmpC enzymes compared to other cephalosporins, hyperproduction or specific variants of AmpC can lead to resistance.[2][4]

Other significant resistance mechanisms in Gram-negative bacteria include:

• Reduced Permeability: Alterations or loss of outer membrane proteins (porins), such as OmpF, can decrease the influx of Cefepime into the bacterial cell, leading to resistance.[3]

• Efflux Pumps: Overexpression of efflux pumps, such as the MexXY-OprM system in Pseudomonas aeruginosa, can actively transport Cefepime out of the cell, reducing its intracellular concentration.[1][5]

Q2: What are the main resistance mechanisms in Gram-positive bacteria?

In Gram-positive bacteria, the primary mechanism of Cefepime resistance involves alterations in Penicillin-Binding Proteins (PBPs), which are the targets of β-lactam antibiotics.[1] Cefepime has a low affinity for PBP2a in methicillin-resistant Staphylococcus aureus (MRSA) and for PBP4 and PBP5 in Enterococcus species, leading to reduced efficacy.[1]

Q3: Can Cefepime be combined with a β-lactamase inhibitor to overcome resistance?

Yes, combining Cefepime with a β-lactamase inhibitor is a primary strategy to restore its activity against resistant bacteria. Several novel inhibitors are in development or have been recently approved for this purpose:

• Taniborbactam: A broad-spectrum inhibitor active against both serine- and metallo-β-lactamases (Ambler classes A, B, C, and D).[6][7]

• Enmetazobactam: A novel inhibitor effective against ESBLs (Ambler Class A), such as CTX-M, TEM, and SHV.[8][9]

• Zidebactam: A β-lactam enhancer that can help overcome various resistance mechanisms in P. aeruginosa.[8]

• Tazobactam (B1681243): While traditionally paired with piperacillin, tazobactam can also protect cefepime from hydrolysis by ESBLs.[10][11]

These combinations aim to protect the Cefepime molecule from degradation by a wider array of β-lactamases.[2]

Q4: Some of my KPC-producing isolates appear susceptible to Cefepime in vitro. Can I trust these results?

Caution is advised. A notable percentage of KPC-producing Enterobacterales can test as susceptible to Cefepime using standard laboratory methods.[2] However, animal model data suggest that Cefepime may not be effective in vivo against carbapenemase-producing isolates, even with a susceptible Minimum Inhibitory Concentration (MIC).[2][12] For serious infections, it is recommended to avoid Cefepime if a carbapenemase is detected, regardless of the in vitro susceptibility result.[2][12]

Troubleshooting Guides

Issue 1: Unexpected Cefepime Resistance in a Previously Susceptible Strain

Possible Causes:

• Induction of Resistance: Exposure to low levels of Cefepime can induce resistance mechanisms.[13]

• Plasmid Acquisition: The strain may have acquired a plasmid carrying a resistance gene (e.g., for a β-lactamase like CMY-2).[14]

• Spontaneous Mutation: Mutations can occur in genes encoding for porins, efflux pumps, or AmpC β-lactamase regulatory pathways.[13][15]

Troubleshooting Steps:

• Verify Strain Purity: Streak the culture for single colonies and re-test the MIC of a pure isolate to rule out contamination.

• Perform Synergy Testing: Test Cefepime in combination with a β-lactamase inhibitor (e.g., tazobactam, clavulanic acid) to see if susceptibility is restored. This can indicate the presence of a β-lactamase.

• Gene Expression Analysis: Use qRT-PCR to assess the expression levels of known resistance genes, such as ampC or genes encoding efflux pump components (e.g., mexY).[16]

• Whole Genome Sequencing: To identify specific mutations or acquired resistance genes.

Issue 2: Cefepime MICs are high, but the strain is negative for common β-lactamases (ESBLs, KPCs).

Possible Causes:

• AmpC Hyperproduction: The strain may be overexpressing a chromosomal AmpC β-lactamase.[4][17]

• Efflux Pump Overexpression: Increased efflux pump activity can be a significant factor, especially in P. aeruginosa.[5][16]

• Porin Loss: Reduced outer membrane permeability due to the loss of porin channels can contribute to resistance, often in conjunction with other mechanisms.[3][15]

• Altered Penicillin-Binding Proteins (PBPs): While the primary mechanism in Gram-positives, PBP alterations can also contribute to resistance in Gram-negatives.

Troubleshooting Steps:

• Test with an Efflux Pump Inhibitor (EPI): Determine the Cefepime MIC in the presence and absence of an EPI like Phenylalanine-Arginine Beta-Napthylamide (PAβN) or Carbonyl Cyanide m-Chlorophenylhydrazone (CCCP). A significant decrease in MIC suggests efflux pump involvement.[18]

• Outer Membrane Protein Analysis: Analyze the outer membrane protein profile using SDS-PAGE to check for the absence of key porins.[15]

• AmpC Induction/Derepression Assays: Evaluate for AmpC hyperproduction.

• Combination Therapy Testing: Assess the in vitro efficacy of Cefepime combined with other classes of antibiotics, such as aminoglycosides, which may have synergistic effects.[19][20]

Data Presentation

Table 1: In-Vitro Activity of Cefepime and Cefepime-Inhibitor Combinations against Resistant Gram-Negative Isolates

Organism Class	Resistance Mechanism	Cefepime MIC (µg/mL)	Cefepime/Taniborbactam MIC (µg/mL)	Fold MIC Reduction	Reference
Enterobacterales	ESBL-producing	>64	≤1	>64	[21]
Enterobacterales	Carbapenemase-producing (KPC)	32 - >64	0.5 - 2	16 - >128	[22]
P. aeruginosa	Various (including efflux)	16 - 128	1 - 8	4 - >32	[21]

Table 2: Minimum Inhibitory Concentration (MIC) Breakpoints for Cefepime

Pathogen	Susceptible (S) MIC (µg/mL)	Intermediate (I) / Susceptible-Dose Dependent (SDD) MIC (µg/mL)	Resistant (R) MIC (µg/mL)	Reference
Enterobacterales	≤2	4-8 (SDD)	≥16	[23][24]
P. aeruginosa	≤8	16	≥32	[3]
Streptococcus pneumoniae	≤0.5	1	≥2	[3]

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M07 document for determining the MIC of Cefepime.[23]

Materials:

• Cefepime analytical standard powder

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Standardized bacterial inoculum (0.5 McFarland standard)

• Sterile deionized water or appropriate solvent

• Spectrophotometer or turbidity meter

Procedure:

• Preparation of Cefepime Stock Solution: Prepare a concentrated stock solution of Cefepime in a suitable sterile solvent (e.g., sterile deionized water).[25] Filter-sterilize the stock solution through a 0.22 µm syringe filter.

• Preparation of Antimicrobial Dilutions: Perform serial two-fold dilutions of the Cefepime stock solution in CAMHB directly in the 96-well microtiter plates to achieve the desired final concentration range (e.g., 0.06 - 64 µg/mL).[23][25]

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[25] Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[23][26]

• Inoculation and Incubation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).[25] Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.[25][26]

• Interpretation of Results: The MIC is the lowest concentration of Cefepime that completely inhibits visible bacterial growth (turbidity).[23][26]

Protocol 2: β-Lactamase Activity Assay using Nitrocefin (B1678963)

This assay provides a quantitative measure of β-lactamase activity in a bacterial lysate.

Materials:

• Nitrocefin (a chromogenic cephalosporin)

• Bacterial cell lysate

• Phosphate buffer (e.g., 50 mM, pH 7.0)

• Microplate reader capable of measuring absorbance at 490 nm

Procedure:

• Prepare Bacterial Lysate: Grow the bacterial strain of interest to mid-log phase, harvest the cells by centrifugation, and lyse them using sonication or chemical methods on ice. Clarify the lysate by centrifugation to remove cell debris.

• Prepare Nitrocefin Solution: Prepare a fresh solution of nitrocefin in the assay buffer at a suitable concentration (e.g., 100 µM).

• Initiate Reaction: In a 96-well plate, add a specific volume of the bacterial lysate to each well. To initiate the reaction, add the nitrocefin solution to each well.

• Measure Absorbance: Immediately begin measuring the absorbance at 490 nm in a microplate reader. The hydrolysis of the β-lactam ring in nitrocefin by β-lactamase results in a color change that can be quantified. Take kinetic readings over a period of 30-60 minutes.[2]

• Calculate Activity: The rate of change in absorbance is proportional to the β-lactamase activity. One unit of activity is typically defined as the amount of enzyme that hydrolyzes 1.0 µmole of nitrocefin per minute.[2]

Visualizations

References

• 1. Cefepime: a reappraisal in an era of increasing antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. PDB-101: Global Health: Antimicrobial Resistance: undefined: Cefepime Resistance [pdb101.rcsb.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Involvement of the MexXY-OprM Efflux System in Emergence of Cefepime Resistance in Clinical Strains of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cefepime-Taniborbactam-a Novel Combination Therapy for Multidrug-Resistant Pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchwithrutgers.com [researchwithrutgers.com]
• 10. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 11. journals.asm.org [journals.asm.org]
• 12. Cefepime Reporting Strategies for Carbapenemase-producing Isolates of Enterobacterales [clsi.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Frontiers | Gradual in vitro Evolution of Cefepime Resistance in an ST131 Escherichia coli Strain Expressing a Plasmid-Encoded CMY-2 β-Lactamase [frontiersin.org]
• 15. Selection and characterization of cefepime-resistant gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. journals.asm.org [journals.asm.org]
• 18. Advances in the Discovery of Efflux Pump Inhibitors as Novel Potentiators to Control Antimicrobial-Resistant Pathogens [mdpi.com]
• 19. Pharmacodynamics of cefepime alone and in combination with various antimicrobials against methicillin-resistant Staphylococcus aureus in an in vitro pharmacodynamic infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. In vivo pharmacokinetic/pharmacodynamic evaluation of cefepime/taniborbactam combination against cefepime-non-susceptible Enterobacterales and Pseudomonas aeruginosa in a murine pneumonia model - PMC [pmc.ncbi.nlm.nih.gov]
• 22. academic.oup.com [academic.oup.com]
• 23. benchchem.com [benchchem.com]
• 24. Improved Accuracy of Cefepime Susceptibility Testing for Extended-Spectrum-Beta-Lactamase-Producing Enterobacteriaceae with an On-Demand Digital Dispensing Method - PMC [pmc.ncbi.nlm.nih.gov]
• 25. benchchem.com [benchchem.com]
• 26. benchchem.com [benchchem.com]

Inaccurate Cefepime HCl susceptibility test results troubleshooting

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with Cefepime HCl susceptibility testing.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common problems that can lead to inaccurate Cefepime HCl susceptibility test results.

Issue 1: Minimum Inhibitory Concentrations (MICs) are consistently higher or lower than expected for Quality Control (QC) strains.

• Question: Our Cefepime MIC values for QC strains like E. coli ATCC® 25922 or P. aeruginosa ATCC® 27853 are consistently out of the acceptable range. What could be the cause?

• Answer: This is a common issue that points to a systematic error in the experimental setup. Here are the primary aspects to investigate:

  • Inoculum Density: An inoculum that is too dense is a frequent cause of falsely elevated MICs (the "inoculum effect"), particularly for β-lactams like Cefepime when tested against bacteria that produce β-lactamases.[1] Conversely, an overly diluted inoculum can lead to falsely low MICs.

    • Troubleshooting:

      • Ensure the bacterial suspension is standardized to a 0.5 McFarland turbidity standard.

      • Perform colony counts to verify the final inoculum concentration is within the recommended range (e.g., approximately 5 x 10^5 CFU/mL for broth microdilution).[1]

  • Cefepime HCl Stability: Cefepime can degrade in solution, leading to a loss of potency and falsely high MICs.[2][3][4]

    • Troubleshooting:

      • Check the expiration date and storage conditions of your Cefepime HCl powder and stock solutions.

      • Prepare fresh stock solutions and store them in aliquots at -70°C.[1] Avoid repeated freeze-thaw cycles.

  • Media and Incubation: The growth medium and incubation conditions are critical for reproducible results.

    • Troubleshooting:

      • Use the appropriate Mueller-Hinton broth or agar (B569324) and verify that the pH is within the recommended range.[1]

      • Confirm that the incubator maintains a stable temperature of 35°C ± 2°C and that the incubation period adheres to the standard (e.g., 16-20 hours for broth microdilution).[1]

  • Contamination: Contamination of the QC strain culture will lead to erroneous results.[1]

    • Troubleshooting:

      • Visually inspect the QC strain culture for any signs of contamination.

      • Perform a purity check by subculturing onto an appropriate agar plate.[1]

Issue 2: Discrepancies between Disk Diffusion (Kirby-Bauer) and MIC results.

• Question: We are observing a susceptible result by disk diffusion but an intermediate or resistant result by a MIC method (or vice-versa). Why is this happening?

• Answer: Discrepancies between these two methods can arise from several factors related to the technical execution of the disk diffusion assay.

  • Agar Depth: The depth of the Mueller-Hinton agar is crucial for the correct diffusion of the antibiotic.

    • Troubleshooting: Ensure a uniform agar depth of 4-6 mm. Agar that is too shallow can result in larger zones (falsely susceptible), while agar that is too deep can lead to smaller zones (falsely resistant).[1]

  • Disk Storage and Application: Improper handling of antibiotic disks can affect their potency.

    • Troubleshooting:

      • Store Cefepime disks at the recommended temperature (-20°C or below for long-term storage, 2-8°C for working supplies) in a desiccated environment.[1]

      • Ensure the disk is applied firmly to the agar surface for complete contact.[1] Do not move the disk once it has been placed.

  • Inoculum Application: An uneven bacterial lawn can lead to inconsistent zone formation.

    • Troubleshooting: Make sure the Mueller-Hinton agar plate is evenly inoculated to create a uniform lawn of bacteria.[1]

  • Reading Zone Diameters: Incorrectly measuring the zone of inhibition is a common source of error.

    • Troubleshooting: Measure the zone of complete inhibition. Be cautious of subtle, trailing growth. Use a calibrated ruler or calipers for accurate measurements.[1]

Issue 3: Automated Susceptibility Testing System gives a susceptible Cefepime result for a known ESBL-producing organism.

• Question: Our automated system, such as a Vitek 2, is reporting Cefepime as susceptible for an isolate that we have confirmed to be an Extended-Spectrum β-Lactamase (ESBL) producer. Can we trust this result?

• Answer: Caution should be exercised when interpreting susceptible Cefepime results from automated systems for ESBL-producing Enterobacterales.[1][5]

  • High Error Rates: Studies have reported unacceptably high rates of "very major errors" (false susceptibility) with some automated systems for these types of organisms.[5][6]

  • Confirmation Recommended: It is often recommended to confirm these results with a reference method like broth microdilution.[1][5] The discrepancy may arise from the specific algorithms used by the automated systems, which may not accurately reflect the in vivo activity of Cefepime, especially in high-inoculum infections.[1]

Issue 4: Variable Cefepime MICs for isolates with suspected AmpC β-lactamase production.

• Question: We are getting inconsistent Cefepime MICs for isolates of Enterobacter cloacae, Citrobacter freundii, or other organisms known to produce AmpC β-lactamases. What could explain this variability?

• Answer: The expression of AmpC β-lactamases can be inducible, leading to variability in susceptibility results.

  • AmpC Derepression: While Cefepime is generally more stable against AmpC hydrolysis than other cephalosporins, high-level expression (derepression) of AmpC can lead to increased MICs.[1] This can sometimes shift an isolate from a susceptible to a resistant phenotype.

  • Inoculum Effect: The inoculum size can significantly impact the Cefepime MIC against AmpC-producing organisms. A higher inoculum can lead to greater enzyme concentration and faster drug degradation.[1]

Data Presentation

Table 1: Cefepime MIC (µg/mL) and Disk Diffusion (mm) Breakpoints for Enterobacterales and Pseudomonas aeruginosa

Organism	Method	Susceptible	Susceptible-Dose Dependent (SDD)	Intermediate	Resistant
Enterobacterales (CLSI)	MIC (µg/mL)	≤2	4-8	-	≥16
Disk Diffusion (mm)	≥25	22-24	-	≤21
Enterobacterales (EUCAST)	MIC (µg/mL)	≤1	-	2-8	>8
Disk Diffusion (mm)	≥27	-	24-26	<24
Pseudomonas aeruginosa (CLSI)	MIC (µg/mL)	≤8	-	16	≥32
Disk Diffusion (mm)	≥18	-	15-17	≤14
Pseudomonas aeruginosa (EUCAST)	MIC (µg/mL)	≤8	-	-	>8
Disk Diffusion (mm)	≥20	-	-	<20

Note: Breakpoints are subject to change. Always refer to the latest versions of CLSI M100 and EUCAST breakpoint tables.[7][8][9][10][11]

Table 2: Quality Control Ranges for Cefepime Susceptibility Testing

Quality Control Strain	Method	MIC Range (µg/mL)	Disk Diffusion Zone Diameter Range (mm)
Escherichia coli ATCC® 25922	MIC	0.06-0.5	29-35
Pseudomonas aeruginosa ATCC® 27853	MIC	1-8	21-27
Staphylococcus aureus ATCC® 29213	MIC	1-8	N/A
Haemophilus influenzae ATCC® 49247	MIC	0.06-0.5	26-34
Streptococcus pneumoniae ATCC® 49619	MIC	0.12-1	28-35

Note: These ranges are based on CLSI guidelines. Always consult the most current CLSI M100 document for the complete and updated list of QC ranges.[7][12][13]

Experimental Protocols

1. Broth Microdilution MIC Testing for Cefepime

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines.[3][14][15]

• Materials:

  • Cefepime HCl powder

  • Sterile distilled water or other appropriate solvent

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • 0.5 McFarland turbidity standard

  • Bacterial isolates and QC strains

  • Sterile saline or broth

  • Micropipettes and sterile tips

• Procedure:

  • Prepare Cefepime Stock Solution: Prepare a stock solution of Cefepime, typically at 1000 µg/mL or higher, in a suitable solvent. Sterilize the stock solution by filtration through a 0.22 µm filter.

  • Prepare Cefepime Dilutions: Perform serial two-fold dilutions of the Cefepime stock solution in CAMHB in the microtiter plate to achieve the desired final concentration range (e.g., 0.06 to 64 µg/mL).

  • Prepare Inoculum:

    • Suspend colonies of the test organism in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

    • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

  • Inoculation: Add 50 µL of the standardized inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL per well. Include a growth control well (inoculum without Cefepime) and a sterility control well (broth only).

  • Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

  • Reading Results: The MIC is the lowest concentration of Cefepime that completely inhibits visible growth of the organism. The growth control well should show distinct turbidity, and the sterility control well should remain clear.

2. Kirby-Bauer Disk Diffusion Susceptibility Testing for Cefepime

This protocol is based on the CLSI M02 guidelines.

• Materials:

  • Mueller-Hinton agar plates

  • Cefepime disks (30 µg)

  • 0.5 McFarland turbidity standard

  • Bacterial isolates and QC strains

  • Sterile saline or broth

  • Sterile cotton swabs

  • Forceps

  • Ruler or calipers

• Procedure:

  • Prepare Inoculum: Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

  • Inoculate Agar Plate: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube. Swab the entire surface of the Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.

  • Apply Cefepime Disk: Using sterile forceps, place a 30 µg Cefepime disk onto the surface of the inoculated agar plate. Gently press the disk to ensure complete contact with the agar.

  • Incubation: Invert the plate and incubate at 35°C ± 2°C in ambient air for 16-18 hours.

  • Interpretation of Results: Measure the diameter of the zone of complete growth inhibition around the disk in millimeters. Interpret the result as susceptible, susceptible-dose dependent, or resistant based on the established breakpoints.[16]

Mandatory Visualizations

Caption: Troubleshooting workflow for inaccurate Cefepime susceptibility results.

References

• 1. researchgate.net [researchgate.net]
• 2. labspec.org [labspec.org]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. Broth microdilution susceptibility testing. [bio-protocol.org]
• 5. brainly.com [brainly.com]
• 6. Broth Microdilution | MI [microbiology.mlsascp.com]
• 7. goums.ac.ir [goums.ac.ir]
• 8. Impact of CLSI and EUCAST Cefepime breakpoint changes on the susceptibility reporting for Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Understanding and Addressing CLSI Breakpoint Revisions: a Primer for Clinical Laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Impact of Revised Cefepime CLSI Breakpoints on Escherichia coli and Klebsiella pneumoniae Susceptibility and Potential Impact If Applied to Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchwithrutgers.com [researchwithrutgers.com]
• 12. szu.gov.cz [szu.gov.cz]
• 13. journals.asm.org [journals.asm.org]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Impact of pH on Cefepime HCl stability and activity in vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the stability and in vitro activity of Cefepime (B1668827) HCl. This information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for Cefepime HCl stability in aqueous solutions?

A1: Cefepime HCl exhibits its maximum stability in the pH range of 4 to 6.[1] Outside of this range, its degradation rate increases significantly.

Q2: How does pH affect the degradation kinetics of Cefepime HCl?

A2: The degradation of Cefepime HCl in aqueous solutions follows first-order kinetics.[1][2] The degradation rate is catalyzed by both hydrogen ions (acid catalysis) at low pH and hydroxyl ions (base catalysis) at higher pH.[1] As Cefepime degrades, it can lead to an increase in the pH of the solution, which may in turn accelerate further degradation.[3]

Q3: My Cefepime solution has changed color. Is it still usable?

A3: A color change, particularly to yellow, amber, or eventually a red-purple hue, is an indication of Cefepime degradation.[2][3] This is often accompanied by an increase in pH.[3] Critically, the degradation products of Cefepime do not possess significant antibacterial activity.[4][5][6][7][8] Therefore, a solution that has visibly changed color should be discarded and a fresh solution prepared.

Q4: Do the degradation products of Cefepime interfere with its antibacterial activity?

A4: No, studies have shown that the degradation products of Cefepime do not exhibit significant antibacterial activity.[4][5][6][7][8] The apparent Minimum Inhibitory Concentration (MIC) of a degraded Cefepime solution increases proportionally to the percentage of remaining active Cefepime.[6]

Q5: How does pH of the culture medium affect the in vitro activity of Cefepime?

A5: While specific studies on the direct effect of media pH on Cefepime's MIC are not extensively detailed in the provided search results, the activity of β-lactam antibiotics, in general, can be influenced by pH. For some β-lactams, acidic conditions have been reported to increase their activity against certain bacteria. It is crucial to perform antimicrobial susceptibility testing in a well-standardized medium with a controlled pH, typically around 7.2-7.4 for standard methods like broth microdilution, to ensure reproducible and comparable results.

Troubleshooting Guides

Issue 1: Inconsistent Cefepime stability in prepared solutions.

• Possible Cause: The pH of the solution is outside the optimal stability range of 4-6.

• Troubleshooting Steps:

  • Measure the pH of your Cefepime solution immediately after preparation.

  • If necessary, use appropriate buffers (e.g., acetate, phosphate) to adjust and maintain the pH within the 4-6 range.[1] Be aware that buffer components can also influence the degradation rate.[1]

  • Prepare solutions fresh before use whenever possible. If storage is necessary, refrigerate at 2-8°C to slow down degradation.

Issue 2: Unexpectedly high MIC values in antimicrobial susceptibility testing.

• Possible Cause 1: Degradation of Cefepime in the stock solution or testing medium.

• Troubleshooting Steps:

  • Ensure your Cefepime stock solution is freshly prepared and has been stored correctly (protected from light at 2-8°C for short-term or frozen for long-term storage).

  • Verify the pH of your testing medium (e.g., Cation-Adjusted Mueller-Hinton Broth) is within the recommended range (typically 7.2-7.4).

  • Consider the "inoculum effect," where a higher bacterial inoculum can lead to increased degradation of the antibiotic by bacterial enzymes like β-lactamases, resulting in a falsely elevated MIC.[9] Ensure your inoculum is standardized correctly.

• Possible Cause 2: The pH of the test medium is affecting the antibiotic's activity.

• Troubleshooting Steps:

  • Strictly adhere to standardized protocols for antimicrobial susceptibility testing, which specify the required pH of the medium.

  • If you are using a custom or modified medium, validate its pH and buffering capacity to ensure it does not adversely affect Cefepime's activity.

Data Presentation

Table 1: Stability of Cefepime HCl at Different pH Values and Temperatures

pH Range	Temperature (°C)	Stability	Reference
4 - 6	30	Maximum stability; T90 (time to 90% potency) of approximately 2 days.	[1]
0.5 - 8.6	45, 55, 65, 75	Degradation follows first-order kinetics; rate constants are pH-dependent.	[1]
Not specified	25	Stable for a maximum of 24 hours.	[2][3]
Not specified	30	Stable for approximately 14 hours.	[2][3]
Not specified	37	Stable for less than 10 hours.	[2][3]
Not specified	5	Maintained adequate stability for up to 7 days.	[10][11]

Table 2: Antibacterial Activity of Cefepime and its Degradation Products

Product	Antibacterial Activity	Reference
Cefepime (intact)	Broad-spectrum activity against Gram-positive and Gram-negative bacteria.	[12]
Cefepime Degradation Products	Do not exhibit significant antibacterial activity.	[4][5][6][7][8]

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method for Cefepime HCl

This protocol outlines a general method for assessing the stability of Cefepime HCl.

• Chromatographic System: A standard HPLC system with a UV detector and a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A common mobile phase consists of a mixture of an aqueous buffer (e.g., 20 mM ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile). The pH of the aqueous buffer is typically adjusted to be within the stability range of Cefepime (e.g., pH 4.9).[11]

• Preparation of Standard and Sample Solutions:

  • Prepare a stock solution of Cefepime HCl standard in a suitable solvent (e.g., HPLC-grade water).

  • Prepare sample solutions of Cefepime HCl in the desired aqueous matrix at various pH values.

  • Incubate the sample solutions under the desired temperature conditions.

  • At specified time points, withdraw aliquots of the sample solutions, dilute them to an appropriate concentration with the mobile phase, and filter them through a 0.45 µm filter.

• Chromatographic Conditions:

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detection wavelength to 256 nm.[11]

  • Inject the standard and sample solutions.

• Data Analysis:

  • Identify and quantify the Cefepime peak based on its retention time compared to the standard.

  • Calculate the percentage of Cefepime remaining at each time point relative to the initial concentration (time zero).

Protocol 2: Broth Microdilution for Cefepime Susceptibility Testing (General)

This protocol provides a general outline for determining the Minimum Inhibitory Concentration (MIC) of Cefepime.

• Materials:

  • Cefepime HCl powder.

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB), pH 7.2-7.4.

  • 96-well microtiter plates.

  • Standardized bacterial inoculum (0.5 McFarland standard, diluted to yield a final concentration of approximately 5 x 10^5 CFU/mL in the wells).

• Preparation of Cefepime Dilutions:

  • Prepare a stock solution of Cefepime.

  • Perform serial two-fold dilutions of the Cefepime stock solution in CAMHB directly in the microtiter plate to achieve the desired concentration range (e.g., 64 to 0.06 µg/mL).

• Inoculation:

  • Inoculate each well (except for a sterility control well) with the standardized bacterial suspension.

• Incubation:

  • Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

• Reading Results:

  • The MIC is the lowest concentration of Cefepime that completely inhibits visible bacterial growth.

Mandatory Visualization

Caption: Experimental workflow for assessing Cefepime HCl stability.

Caption: Factors influencing the degradation of Cefepime HCl.

Caption: Workflow for Cefepime broth microdilution susceptibility testing.

References

• 1. Influence of pH, temperature and buffers on cefepime degradation kinetics and stability predictions in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Stability and antibacterial activity of cefepime during continuous infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Stability and Antibacterial Activity of Cefepime during Continuous Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. benchchem.com [benchchem.com]
• 10. Stability Studies of Cefepime Hydrochloride by Stability Indicating RP-HPLC Method | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 11. researchgate.net [researchgate.net]
• 12. What is the mechanism of Cefepime hydrochloride? [synapse.patsnap.com]

Technical Support Center: Cefepime HCl Minimum Bactericidal Concentration (MBC) Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to help reduce variability in Cefepime (B1668827) HCl Minimum Bactericidal Concentration (MBC) assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Cefepime?

Cefepime is a fourth-generation cephalosporin (B10832234) antibiotic that belongs to the β-lactam class.[1] Its primary mechanism of action is the inhibition of bacterial cell wall synthesis.[1][2][3][4][5] Cefepime binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the final step in peptidoglycan synthesis.[1][2][4] This disruption of the cell wall structure leads to cell lysis and bacterial death, classifying Cefepime as a bactericidal agent.[1][2]

Q2: What are the primary sources of variability in Cefepime MBC assays?

Variability in Cefepime MBC assays can arise from several factors, broadly categorized as technical, biological, and environmental. Key sources include:

• Inoculum Preparation: Incorrect inoculum density is a major contributor to variability.[6] The "inoculum effect," where the Minimum Inhibitory Concentration (MIC) and consequently the MBC increases with a higher initial bacterial concentration, is particularly significant for β-lactam antibiotics like Cefepime.[6][7][8][9][10][11]

• Growth Media: The composition of the culture medium, including cation concentration and pH, can influence Cefepime's activity.[6]

• Incubation Conditions: Deviations from the recommended incubation time and temperature can affect bacterial growth and antibiotic efficacy.[6]

• Cefepime Stability: Cefepime can degrade at certain temperatures and pH levels, leading to inaccurate results.[12][13]

• Bacterial Factors: The presence of resistance mechanisms, such as Extended-Spectrum β-Lactamases (ESBLs) and AmpC β-lactamases, can significantly impact results.[6][14]

Q3: How does the "inoculum effect" specifically impact Cefepime MBC results?

A higher bacterial load can increase the concentration of β-lactamase enzymes produced by the bacteria, leading to faster degradation of Cefepime and a falsely elevated MBC.[6] Studies have shown that even minor variations in the inoculum concentration within the acceptable CLSI range can affect the MIC. For AmpC-hyperproducing Enterobacter spp., high inoculum conditions (5 × 10^6 cfu/mL) resulted in a 16-fold increase in the median inhibitory concentration compared to standard inoculum (5 × 10^5 cfu/mL).[7][9]

Q4: What are the recommended quality control (QC) strains for Cefepime susceptibility testing?

Routine testing of reference QC strains is crucial for ensuring the accuracy and reproducibility of MIC and MBC assays.[15] The Clinical and Laboratory Standards Institute (CLSI) provides recommended QC strains and their expected MIC ranges.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Consistently high or variable MBC values for QC strains	Incorrect Inoculum Density: The bacterial suspension is not standardized to a 0.5 McFarland standard.	- Verify the inoculum preparation method. - Use a spectrophotometer to ensure the turbidity of the bacterial suspension matches a 0.5 McFarland standard. - Perform colony counts to confirm the final inoculum concentration is within the recommended range (e.g., 5 x 10^5 CFU/mL for broth microdilution).[6]
Deterioration of Cefepime: The Cefepime powder or stock solutions have degraded.	- Check the expiration date and storage conditions of the Cefepime. - Prepare fresh stock solutions and store them in appropriate aliquots at -70°C.[6]
Media Issues: Incorrect type or preparation of Mueller-Hinton Broth (MHB).	- Ensure you are using cation-adjusted Mueller-Hinton Broth (CAMHB). - Verify that the media has been prepared and stored according to the manufacturer's instructions. - Check the pH of the media.[6]
No bactericidal activity observed (MBC not reached)	High Bacterial Load (Inoculum Effect): The initial inoculum concentration is too high.	- Strictly adhere to the standardized inoculum preparation protocol to achieve a final concentration of approximately 5 x 10^5 CFU/mL.[6]
Bacterial Resistance: The test organism possesses resistance mechanisms (e.g., ESBLs, AmpC β-lactamases).	- Consider molecular or phenotypic tests to screen for the presence of β-lactamases.[6]
Cefepime Inactivation: The antibiotic has been inactivated by components in the media or by bacterial enzymes.	- Ensure the use of appropriate, high-quality media. - For β-lactamase-producing organisms, consider the limitations of the assay.
Discrepancy between MIC and MBC results	Tolerant Bacterial Population: The bacteria are inhibited but not killed by the antibiotic at concentrations above the MIC.	- This can be a true biological phenomenon. Ensure accurate subculturing techniques to confirm the viability of the bacteria from the MIC wells.
Inaccurate Subculturing: Improper volume transfer or plating technique during the MBC determination step.	- Ensure a standardized volume is subcultured from each well with no visible growth. - Spread the inoculum evenly on the agar (B569324) plate.

Data Presentation

Table 1: Impact of Inoculum Size on Cefepime MIC50 and MIC90 against AmpC-Hyperproducing Enterobacter spp.

Inoculum Concentration (CFU/mL)	MIC50 (mg/L)	MIC90 (mg/L)
5 x 10^5 (Standard)	1	8
5 x 10^6 (High)	8	256
Data adapted from a study on 62 clinical isolates of Enterobacter spp. showing an inoculum effect in 61.3% of isolates.[7][9]

Table 2: Influence of Incubation Temperature on Cefepime Stability

Temperature	Stability (Percent Remaining after 24h)
4°C (Refrigerated)	>90%
20-25°C (Room Temperature)	~94%
37°C	<90% (Degradation is significant)
Data suggests that Cefepime is stable for 24 hours at room temperature but degrades at physiological temperatures.[12][13][16]

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay for Cefepime

This protocol is based on the CLSI M07 standard.[15]

Materials:

• Cefepime powder (analytical grade)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Standardized bacterial inoculum (0.5 McFarland)

• Sterile saline or broth

• Incubator (35 ± 2°C)

• Micropipettes and sterile tips

Procedure:

• Preparation of Cefepime Stock Solution:

  • Prepare a stock solution of Cefepime, typically at 1000 µg/mL or higher, in a suitable solvent (e.g., sterile distilled water).[15]

  • Sterilize the stock solution by filtration through a 0.22 µm filter.[15]

• Preparation of Cefepime Dilutions:

  • Perform serial twofold dilutions of the Cefepime stock solution in CAMHB in a 96-well microtiter plate to achieve the desired concentration range (e.g., 0.06 to 64 µg/mL).[15][17]

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture on a non-selective agar plate, pick several colonies and suspend them in sterile saline or CAMHB.[6]

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).[6]

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.[6][18]

• Inoculation and Incubation:

  • Add the standardized inoculum to each well of the microtiter plate (except for a sterility control well).[17]

  • Include a growth control well containing inoculum but no Cefepime.[17]

  • Incubate the plate at 35°C ± 2°C in ambient air for 16-20 hours.[6][17]

• Interpretation of Results:

  • The MIC is the lowest concentration of Cefepime that completely inhibits visible growth of the organism.[6]

Protocol 2: Minimum Bactericidal Concentration (MBC) Assay

This protocol is a continuation of the MIC assay.

Procedure:

• Subculturing:

  • Following the determination of the MIC, select the wells showing no visible growth.

  • Using a calibrated loop or pipette, subculture a standardized volume (e.g., 10-100 µL) from each of these wells onto a fresh, antibiotic-free agar plate.

• Incubation:

  • Incubate the agar plates at 35°C ± 2°C for 18-24 hours.

• Interpretation of Results:

  • The MBC is the lowest concentration of Cefepime that results in a ≥99.9% reduction in the initial inoculum. This is typically observed as no growth or a significant reduction in the number of colonies on the agar plate compared to the initial inoculum count.

Visualizations

Caption: Cefepime's mechanism of action.

Caption: Experimental workflow for MBC determination.

Caption: Logical workflow for troubleshooting MBC variability.

References

• 1. What is the mechanism of Cefepime hydrochloride? [synapse.patsnap.com]
• 2. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Cefepime - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. youtube.com [youtube.com]
• 5. Cefepime (Maxipime): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 6. benchchem.com [benchchem.com]
• 7. Impact of the inoculum effect on cefepime activity against AmpC-hyperproducing Enterobacter spp.: insights into resistance mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of inoculum size on the antibacterial activity of cefpirome and cefepime against Klebsiella pneumoniae strains producing SHV extended-spectrum beta-lactamases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cefepime, Piperacillin-Tazobactam, and the Inoculum Effect in Tests with Extended-Spectrum β-Lactamase-Producing Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cefepime and the inoculum effect in tests with Klebsiella pneumoniae producing plasmid-mediated AmpC-type beta-lactamase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Stability and Antibacterial Activity of Cefepime during Continuous Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pitfalls in Cefepime Titration from Human Plasma: Plasma- and Temperature-Related Drug Degradation In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cefepime: a reappraisal in an era of increasing antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. Improved Accuracy of Cefepime Susceptibility Testing for Extended-Spectrum-Beta-Lactamase-Producing Enterobacteriaceae with an On-Demand Digital Dispensing Method - PMC [pmc.ncbi.nlm.nih.gov]

Cefepime HCl solution color change and its effect on experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the use of Cefepime (B1668827) HCl in experimental settings. Particular focus is given to the common issue of solution color change and its implications for research outcomes.

Frequently Asked Questions (FAQs)

Q1: My Cefepime HCl solution has changed color. What causes this?

A1: The color of Cefepime HCl solutions can darken over time, changing from pale yellow to amber, orange, brown, or even red-purple.[1][2][3] This color change is a visual indicator of the degradation of the cefepime molecule.[2] The primary degradation pathway involves the hydrolysis of the β-lactam ring, a characteristic feature of cephalosporin (B10832234) antibiotics.[2] This is often followed by the cleavage of the N-methylpyrrolidine (NMP) side chain.[2]

Q2: What factors accelerate the color change and degradation of Cefepime HCl solutions?

A2: Several factors can accelerate the degradation of Cefepime HCl and the associated color change:

• Temperature: Higher temperatures significantly increase the rate of degradation.[1][2][3][4] Cefepime is more stable at refrigerated (4°C) or frozen (-20°C) temperatures.[1][5]

• pH: Cefepime is most stable in a pH range of 4-6.[2] Solutions with a pH outside of this range will degrade more rapidly. The degradation process itself can lead to an increase in the pH of the solution, which can then further accelerate degradation.[1][6]

• Light Exposure: Exposure to light, especially UV radiation, can promote the photodegradation of cefepime.[2]

• Concentration: More concentrated solutions of cefepime may exhibit more rapid color changes.[3]

Q3: Does the color change of the Cefepime HCl solution affect its antibacterial activity?

A3: Yes. Studies have shown that the degradation products of cefepime do not possess significant antibacterial activity.[1][2] As the concentration of intact cefepime decreases due to degradation, the solution's effectiveness against bacteria is reduced.[1]

Q4: Can the degradation products of Cefepime HCl be toxic to cells in my in vitro experiments?

A4: Yes, this is a critical consideration for researchers. While the toxicological effects of all breakdown products are not fully known, studies on the photodegradation products of cefepime have shown that they can exhibit cytotoxicity in vitro.[1] One study demonstrated that the cytotoxicity of these products increased with longer exposure times.[1] Therefore, using degraded Cefepime HCl solutions can introduce confounding variables and lead to inaccurate experimental results.

Q5: Are there any known off-target effects of Cefepime on mammalian cells that I should be aware of?

A5: While primarily targeting bacterial cell wall synthesis, cefepime has been associated with neurotoxicity in clinical settings, particularly in patients with renal impairment.[7][8] The exact mechanisms are still under investigation, but it is known that cefepime can cross the blood-brain barrier.[7] For researchers working with neuronal cell lines or animal models, this is a crucial factor to consider. One study on peripheral blood mononuclear cells showed that cefepime did not interfere with mitogen-induced lymphoproliferation, immunoglobulin synthesis, or the secretion of certain cytokines at the tested concentrations.[9]

Troubleshooting Guide

This guide addresses common issues encountered when using Cefepime HCl solutions in research.

Problem	Potential Cause	Recommended Solution
Inconsistent or irreproducible experimental results.	Use of degraded Cefepime HCl solution.	Prepare fresh Cefepime HCl solutions for each experiment. If solutions must be stored, keep them protected from light at 4°C for no longer than recommended stability periods. For longer-term storage, aliquoting and freezing at -20°C or below is advisable.[5]
Variations in solution preparation.	Standardize the protocol for solution preparation, ensuring consistent pH and concentration.
Unexpected cytotoxicity or cell death in control groups treated with Cefepime HCl.	Cefepime degradation products are causing cytotoxicity.[1]	Use freshly prepared, non-discolored solutions. Consider including a "degraded cefepime" control (e.g., a solution that has been intentionally aged) to assess the specific effects of the degradation products.
Off-target effects of Cefepime itself.	Review literature for known effects of cefepime on the specific cell type or pathway being studied. Consider dose-response experiments to determine a non-toxic working concentration.
Cefepime HCl solution appears cloudy or has precipitated.	Poor solubility or precipitation of degradation products.	Ensure the Cefepime HCl is fully dissolved. If precipitation occurs upon storage, the solution should be discarded.

Experimental Protocols

Protocol 1: Preparation and Storage of Cefepime HCl Stock Solution

• Preparation:

  • Weigh the desired amount of Cefepime HCl powder in a sterile container.

  • Reconstitute with a suitable sterile solvent (e.g., sterile water for injection, saline, or a buffer appropriate for your experiment) to the desired stock concentration. Ensure the final pH is within the optimal stability range of 4-6.

• Storage:

  • For immediate use, the solution can be kept at room temperature (20-25°C) for up to 24 hours, protected from light.[10][11]

  • For short-term storage, store the solution at 2-8°C for up to 7 days, protected from light.[11]

  • For long-term storage, aliquot the stock solution into single-use vials and store at -20°C or lower. Avoid repeated freeze-thaw cycles.

Protocol 2: Stability Assessment of Cefepime HCl Solution using HPLC-UV

This protocol provides a general framework for assessing the stability of Cefepime HCl solutions. Specific parameters may need to be optimized based on the available equipment and reagents.

• Materials:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • C18 reversed-phase analytical column.

  • Mobile phase: A common mobile phase consists of a mixture of a phosphate (B84403) buffer and an organic solvent like acetonitrile (B52724) or methanol. The pH of the buffer should be controlled.[12]

  • Cefepime HCl reference standard.

  • Your prepared Cefepime HCl solution.

• Method:

  • Sample Preparation: Dilute the Cefepime HCl solution to be tested to a suitable concentration within the linear range of the assay.

  • Chromatographic Conditions:

    • Set the flow rate (e.g., 1.0 mL/min).[12]

    • Set the UV detection wavelength (e.g., 254 nm or 212 nm).[12][13]

    • Run a gradient or isocratic elution as required to separate cefepime from its degradation products.

  • Analysis:

    • Inject a known concentration of the Cefepime HCl reference standard to determine its retention time and peak area.

    • Inject the test sample.

    • Monitor the chromatogram for the appearance of new peaks, which indicate degradation products, and a decrease in the peak area of the parent cefepime peak over time.

    • Quantify the amount of remaining cefepime by comparing its peak area to that of the reference standard.

Quantitative Data Summary

The stability of Cefepime HCl is highly dependent on temperature. The following table summarizes the percentage of Cefepime remaining under different storage conditions.

Storage Temperature	Duration	Percent Cefepime Remaining	Reference
4°C (Refrigerator)	1 week	95.8%	[1]
4°C (Refrigerator)	2 weeks	91.8%	[1]
20-25°C (Room Temp)	24 hours	>90%	[10][11]
37°C	<10 hours	<90%	[3]
-20°C (Freezer)	1 week	99.6%	[1]
-20°C (Freezer)	2 weeks	99.3%	[1]

Visualizations

References

• 1. Analysis of pharmacokinetic profile and ecotoxicological character of cefepime and its photodegradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cefepime - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Cefepime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cefepime: a reappraisal in an era of increasing antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. contagionlive.com [contagionlive.com]
• 8. contagionlive.com [contagionlive.com]
• 9. The effect of cefepime on some immune parameters in vitro: lack of interference with mitogen-induced lymphoproliferation, immunoglobulin synthesis, IFN-gamma and IL-2 secretion and IL-2 receptor expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stability and Antibacterial Activity of Cefepime during Continuous Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 11. kemh.health.wa.gov.au [kemh.health.wa.gov.au]
• 12. scielo.br [scielo.br]
• 13. chromatographyonline.com [chromatographyonline.com]

Addressing inoculum effect in Cefepime HCl susceptibility testing

This technical support center provides troubleshooting guidance and frequently asked questions to address the challenges researchers, scientists, and drug development professionals may encounter when performing Cefepime (B1668827) HCl susceptibility testing, with a particular focus on the inoculum effect.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, providing potential causes and recommended solutions.

Issue 1: Cefepime Minimum Inhibitory Concentrations (MICs) are consistently higher than expected for quality control (QC) strains.

• Potential Cause: Incorrect Inoculum Density.

  • Solution: Verify your inoculum preparation method. Ensure the turbidity of the bacterial suspension is standardized to a 0.5 McFarland standard. It is also advisable to perform colony counts to confirm the final inoculum concentration is within the recommended range (e.g., 5 x 10^5 CFU/mL for broth microdilution).[1][2][3][4]

• Potential Cause: Deterioration of Cefepime.

  • Solution: Check the expiration date and storage conditions of your Cefepime powder or stock solutions. Prepare fresh stock solutions and store them in appropriate aliquots at -70°C to maintain stability.[1]

Issue 2: There is a discrepancy between Disk Diffusion and MIC results for Cefepime.

• Potential Cause: Improper Disk Storage and Handling.

  • Solution: Ensure Cefepime disks are stored at the recommended temperature (typically -20°C or below for long-term storage and 2-8°C for working supplies) in a desiccated environment to prevent degradation of the antibiotic.[1]

• Potential Cause: Incorrect Agar (B569324) Depth.

  • Solution: The depth of the Mueller-Hinton agar should be uniform and between 4-6 mm. Agar that is too shallow can lead to larger inhibition zones, while agar that is too deep can result in smaller zones.[1]

• Potential Cause: Inoculum Application.

  • Solution: Ensure the Mueller-Hinton agar plate is evenly inoculated with a lawn of bacteria at the correct turbidity to ensure confluent growth.[1]

Issue 3: An isolate initially tests as susceptible to Cefepime, but the test fails with a higher bacterial load.

• Potential Cause: Inoculum Effect.

  • Solution: This is a classic sign of the inoculum effect, especially with β-lactamase-producing organisms. The higher bacterial density leads to a greater concentration of β-lactamase enzymes, which can hydrolyze Cefepime and lead to a resistant phenotype.[1][5][6][7] Consider re-testing with both a standard and a high inoculum to quantify the effect. An eight-fold or greater increase in the MIC with a higher inoculum is a common definition of the inoculum effect.[5][6][7][8][9][10][11][12][13][14]

Frequently Asked Questions (FAQs)

Q1: What is the "inoculum effect" in the context of Cefepime susceptibility testing?

A1: The inoculum effect is a phenomenon where the MIC of an antibiotic increases with a higher initial bacterial inoculum.[1] This is particularly pronounced for β-lactam antibiotics like Cefepime when tested against bacteria that produce β-lactamase enzymes.[2][3][15][16] A higher bacterial load can lead to an increased concentration of these enzymes, causing more rapid degradation of the antibiotic and resulting in a falsely resistant phenotype.[1][6][7]

Q2: Which types of bacteria are most likely to exhibit an inoculum effect with Cefepime?

A2: The inoculum effect is most commonly observed in Gram-negative bacteria that produce β-lactamases, such as:

• Enterobacteriaceae producing Extended-Spectrum β-Lactamases (ESBLs).[9][17][18]

• Enterobacter spp. that hyperproduce AmpC β-lactamases.[5][6][7][11]

• Klebsiella pneumoniae strains producing SHV extended-spectrum beta-lactamases or plasmid-mediated AmpC-type β-lactamases.[10][14][19]

Q3: My automated susceptibility testing system shows a susceptible Cefepime result for an ESBL-producing organism. Is this reliable?

A3: Caution should be exercised when interpreting susceptible Cefepime results from automated systems for ESBL-producing Enterobacteriaceae.[1] Studies have reported high error rates, particularly false susceptibility, with some automated systems for these organisms.[1] These discrepancies can arise from the specific algorithms used by the systems and may not accurately reflect the in vivo activity of Cefepime, especially in infections with a high bacterial load.[1] It is often recommended to confirm these results with a reference method like broth microdilution.[1]

Q4: How does AmpC derepression affect Cefepime susceptibility?

A4: AmpC β-lactamases are chromosomally encoded enzymes in many Gram-negative bacteria that can be "derepressed" to high levels of production, leading to resistance against many cephalosporins.[1] While Cefepime is generally more stable against AmpC hydrolysis than other cephalosporins, derepression can still lead to increased MICs and potentially a shift from a susceptible to a resistant phenotype.[1]

Q5: What are the clinical implications of the Cefepime inoculum effect?

A5: The inoculum effect is an in vitro phenomenon, but it may have predictive value for therapeutic outcomes in serious infections.[9][17] In infections with a high bacterial burden, such as pneumonia or abscesses, the in vivo bacterial concentration may be closer to the higher inocula used in laboratory testing.[5][6] This suggests that Cefepime may be less effective in these situations, even if standard susceptibility testing indicates susceptibility.[9][10][14][17]

Data Presentation

Table 1: Impact of Inoculum Size on Cefepime MIC50 and MIC90 against AmpC-hyperproducing Enterobacter spp.

Inoculum Concentration	MIC50 (mg/L)	MIC90 (mg/L)
Standard (5 x 10^5 CFU/mL)	1	8
High (5 x 10^6 CFU/mL)	8	256

Data from a study on 62 clinical isolates of Enterobacter spp. An inoculum effect was observed in 61.3% of isolates.[5][6][7][11]

Table 2: Cefepime Susceptibility of AmpC-hyperproducing Enterobacter spp. at Standard and High Inocula

Inoculum Concentration	% Susceptible	% Resistant
Standard (5 x 10^5 CFU/mL)	93.5%	6.5%
High (5 x 10^6 CFU/mL)	45.2%	54.8%

Data from the same study of 62 clinical isolates, showing a significant increase in resistant isolates under high inoculum conditions.[5][6][7][11]

Table 3: Impact of Inoculum Size on Cefepime MIC50 and MIC90 against ESBL-producing K. pneumoniae

Inoculum Concentration	MIC50 (mg/L)	MIC90 (mg/L)
Standard (10^5 CFU/mL)	8	>256
High (10^7 CFU/mL)	>256	>256

Data from a study on ESBL-producing K. pneumoniae isolates.[10]

Experimental Protocols

Protocol 1: Broth Microdilution MIC Determination for Cefepime

This protocol is based on the CLSI M07 standard for broth microdilution.[20]

1. Preparation of Cefepime Stock Solution:

• Prepare a stock solution of Cefepime from analytical grade powder in a suitable solvent like sterile deionized water.[1][20][21]

• Sterilize the stock solution by filtration through a 0.22 µm syringe filter.[1][20][21]

• Store aliquots of the stock solution at -70°C or below.[1]

2. Preparation of Cefepime Dilutions:

• In a 96-well microtiter plate, perform serial two-fold dilutions of the Cefepime stock solution in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve the desired final concentration range (e.g., 0.06 to 128 µg/mL).[1][20]

• Include a growth control well (CAMHB without antibiotic) and a sterility control well (CAMHB only).[1][21]

3. Inoculum Preparation:

• From a fresh (18-24 hour) culture on a non-selective agar plate, select several colonies and suspend them in sterile saline or CAMHB.[1][21]

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).[21]

• Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.[1][4] For high inoculum testing, adjust the dilution to achieve 5 x 10^6 or 5 x 10^7 CFU/mL.[4][5]

4. Inoculation and Incubation:

• Add the standardized inoculum to each well of the microtiter plate (except the sterility control).[1][21]

• Incubate the plate at 35°C ± 2°C in ambient air for 16-20 hours.[1][4][21]

5. Interpretation of Results:

• The MIC is the lowest concentration of Cefepime that completely inhibits visible growth of the organism.[1][21] The growth control well should show clear turbidity, and the sterility control should remain clear.[21]

Visualizations

Caption: Troubleshooting workflow for unexpected Cefepime susceptibility results.

Caption: Mechanism of the Cefepime inoculum effect in β-lactamase producers.

References

• 1. benchchem.com [benchchem.com]
• 2. The Inoculum Effect in the Era of Multidrug Resistance: Minor Differences in Inoculum Have Dramatic Effect on MIC Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. Establishing the reference broth microdilution MIC method for cefepime-taniborbactam - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Impact of the inoculum effect on cefepime activity against AmpC-hyperproducing Enterobacter spp.: insights into resistance mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]
• 9. Cefepime, Piperacillin-Tazobactam, and the Inoculum Effect in Tests with Extended-Spectrum β-Lactamase-Producing Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Extended-spectrum cephalosporins and the inoculum effect in tests with CTX-M-type extended-spectrum β-lactamase-producing Escherichia coli: potential clinical implications of the revised CLSI interpretive criteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cefepime and the inoculum effect in tests with Klebsiella pneumoniae producing plasmid-mediated AmpC-type beta-lactamase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. journals.asm.org [journals.asm.org]
• 16. Inoculum effect of β-lactam antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. journals.asm.org [journals.asm.org]
• 18. The inoculum effect of antibiotics against CTX-M-extended-spectrum β-lactamase-producing Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Effect of inoculum size on the antibacterial activity of cefpirome and cefepime against Klebsiella pneumoniae strains producing SHV extended-spectrum beta-lactamases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Revolutionizing Cefepime HCl Purity Analysis: A Comparative Guide to Validated RP-HPLC Methods

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) like Cefepime (B1668827) Hydrochloride (HCl) is paramount. This guide provides a comprehensive comparison of a validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with alternative analytical techniques, supported by experimental data to facilitate informed decisions in quality control and analytical development.

Cefepime HCl, a fourth-generation cephalosporin (B10832234) antibiotic, is susceptible to degradation, forming various impurities that can compromise its efficacy and safety.[1] Therefore, robust and validated analytical methods are crucial for its purity assessment. RP-HPLC has emerged as the gold standard for this purpose, offering high resolution and sensitivity.[2]

The Benchmark: A Validated RP-HPLC Method

A widely accepted and validated RP-HPLC method for Cefepime HCl purity analysis serves as our benchmark. This method is renowned for its ability to separate Cefepime from its degradation products and process-related impurities.[3][4]

Experimental Protocol:

The core of this method involves a C18 column as the stationary phase and a gradient elution using a mobile phase composed of a phosphate (B84403) buffer and acetonitrile. UV detection is typically performed at 257 nm.[3] A detailed workflow of this process is illustrated below.

Figure 1: Experimental workflow of the RP-HPLC method for Cefepime HCl purity analysis.

Method Validation: Ensuring Reliability and Accuracy

The benchmark RP-HPLC method has been rigorously validated according to International Council for Harmonisation (ICH) guidelines, demonstrating its suitability for its intended purpose.[5] Key validation parameters are summarized in the table below.

Validation Parameter	Cefepime HCl	Tazobactam Sodium (Example Impurity)
Linearity Range (µg/mL)	250 - 750	31.25 - 93.75
Correlation Coefficient (R²)	0.999	0.999
% Recovery	99.20%	99.09%
Limit of Detection (LOD) (µg/mL)	0.0020	0.0009
Limit of Quantification (LOQ) (µg/mL)	0.0063	0.0029
Precision (%RSD)	0.0175	0.105

Table 1: Summary of validation results for a typical RP-HPLC method for Cefepime HCl and an example impurity.[5]

Alternative Analytical Methods: A Comparative Overview

While RP-HPLC is the predominant technique, other methods have been explored for the analysis of Cefepime HCl. These alternatives may offer advantages in specific contexts, such as speed or reduced solvent consumption.

Method	Principle	Advantages	Disadvantages
RP-HPLC (Benchmark)	Differential partitioning between a nonpolar stationary phase and a polar mobile phase.	High resolution, sensitivity, and specificity. Well-established and validated.[3][4]	Can be time-consuming and require significant solvent usage.[1]
"Green" RP-HPLC	Utilizes environmentally friendly solvents like ethanol (B145695) in the mobile phase.	Reduced environmental impact and cost.[6]	May require method re-optimization and validation.
Ion-Chromatography	Separation based on ionic interactions with a charged stationary phase.	Effective for analyzing specific ionic impurities like N-methylpyrrolidine.[7]	Not suitable for the primary analysis of Cefepime HCl and its main degradation products.
Spectrophotometry	Measures the absorption of light by the analyte at a specific wavelength.	Simple, rapid, and cost-effective.	Lacks the specificity to separate Cefepime from its impurities.[8]

Table 2: Comparison of the benchmark RP-HPLC method with alternative analytical techniques.

Detailed Experimental Protocols for Alternative Methods

"Green" RP-HPLC Method:

• Column: Luna C18 (250 x 4.6 mm; 5 µm)

• Mobile Phase: Ethanol and water (55:45, v/v)

• Flow Rate: 0.5 mL/min

• Detection: UV at 258 nm[6]

Ion-Chromatography for N-methylpyrrolidine (NMP) analysis:

• Pre-treatment: Solid-phase extraction to separate NMP from the Cefepime matrix.

• Detection: Suppressed conductivity detection.[7]

Conclusion: Selecting the Optimal Method

The validated RP-HPLC method remains the most reliable and robust technique for the comprehensive purity analysis of Cefepime HCl. Its high resolving power ensures accurate quantification of the API and its impurities, which is critical for regulatory compliance and product quality.

Alternative methods, such as "green" RP-HPLC, offer promising avenues for reducing the environmental footprint of quality control processes. However, these methods require thorough validation to ensure they meet the stringent requirements of pharmaceutical analysis. For the specific analysis of ionic impurities, complementary techniques like ion chromatography are invaluable. The choice of analytical method should be guided by the specific requirements of the analysis, balancing factors such as accuracy, precision, speed, and environmental impact.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Review on Characterization, Properties, and Analytical Methods of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. ajpaonline.com [ajpaonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of N-methylpyrrolidine in cefepime hydrochloride by ion chromatography using suppressed conductivity detection with solid-phase extraction pre-treatment - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. scielo.br [scielo.br]

A Head-to-Head Battle in the Petri Dish: Cefepime HCl vs. Meropenem

In the critical landscape of antimicrobial research and development, the in vitro efficacy of antibiotics serves as a primary indicator of their potential therapeutic value. This guide provides a detailed comparison of two potent broad-spectrum antibiotics: Cefepime HCl, a fourth-generation cephalosporin, and Meropenem, a carbapenem. The following analysis is based on experimental data for key performance indicators such as Minimum Inhibitory Concentration (MIC), offering researchers, scientists, and drug development professionals a comprehensive overview of their respective in vitro activities against clinically relevant bacterial pathogens.

Quantitative Efficacy: A Comparative Analysis

The in vitro potency of an antibiotic is quantitatively measured by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism. The MIC50 and MIC90 values, representing the concentrations required to inhibit 50% and 90% of isolates, respectively, are crucial metrics for evaluating an antibiotic's overall effectiveness against a population of a specific bacterial species.

Below is a summary of comparative MIC data for Cefepime and Meropenem against common Gram-negative bacteria.

Bacterial Species	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)	Susceptibility (%)
Pseudomonas aeruginosa	Cefepime	4	8	62% - 77.6%[1][2]
Meropenem	0.5	16	76.0% - 92.5%[1][3]
Klebsiella pneumoniae	Cefepime	>128	>128	~50.2%
Meropenem	-	-	39.3% resistance noted in one study[4]
Enterobacteriaceae (Carbapenem-Resistant)	Cefepime	-	-	7% very major error rate in one study[5]
Meropenem	-	-	30% very major error rate in one study[5]
Escherichia coli	Cefepime	-	-	-
Meropenem	-	-	-

Note: MIC values and susceptibility rates can vary significantly based on the geographic location, the specific strains tested, and the susceptibility testing methodology used. The data presented is a synthesis from multiple sources and should be interpreted as a general comparison.

Generally, Meropenem demonstrates superior in vitro activity against Pseudomonas aeruginosa compared to Cefepime, with a higher percentage of isolates being susceptible.[1] Carbapenems, including meropenem, have been shown to be more effective in vitro against isolates from cystic fibrosis patients than cephalosporins like cefepime.[1] For carbapenem-resistant Enterobacteriaceae, the choice between these agents becomes more complex and must be guided by specific susceptibility testing results.

Unraveling the Mechanisms of Action

Both Cefepime and Meropenem are bactericidal agents that target the bacterial cell wall, but their specific interactions and stability against resistance mechanisms differ.

Cefepime HCl , like other β-lactam antibiotics, inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs). This binding action disrupts the final transpeptidation step of peptidoglycan synthesis, leading to cell lysis and death. Its zwitterionic structure facilitates penetration through the outer membrane of Gram-negative bacteria.

Meropenem , a carbapenem, also functions by inhibiting cell wall synthesis through PBP binding. It exhibits a very broad spectrum of activity and is notably stable against many β-lactamases, including extended-spectrum β-lactamases (ESBLs) and AmpC cephalosporinases, which can inactivate many cephalosporins.

Resistance to both antibiotics can emerge through several mechanisms, including the production of β-lactamase enzymes (like carbapenemases for Meropenem), alterations in PBPs, and changes in outer membrane permeability (porin loss).

A simplified diagram of the bactericidal mechanism of action for Cefepime HCl and Meropenem.

Experimental Protocols: Determining In Vitro Efficacy

The in vitro efficacy data presented in this guide is primarily determined through standardized antimicrobial susceptibility testing (AST) methods. The two most common methods are broth microdilution for determining the Minimum Inhibitory Concentration (MIC) and disk diffusion for assessing the zone of inhibition. These methods are governed by guidelines from organizations such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution for MIC Determination

This method quantitatively measures the in vitro activity of an antimicrobial agent.

• Preparation of Antibiotic Dilutions: A series of two-fold dilutions of Cefepime HCl and Meropenem are prepared in a liquid growth medium (e.g., cation-adjusted Mueller-Hinton broth) within a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the test bacteria, adjusted to a 0.5 McFarland turbidity standard, is prepared.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

• Incubation: The plates are incubated at a controlled temperature (typically 35-37°C) for 16-20 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

References

• 1. benchchem.com [benchchem.com]
• 2. Elevated MICs of Susceptible Antipseudomonal Cephalosporins in Non-Carbapenemase-Producing, Carbapenem-Resistant Pseudomonas aeruginosa: Implications for Dose Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial Susceptibility of Pseudomonas aeruginosa to Ceftazidime-Avibactam, Ceftolozane-Tazobactam, Piperacillin-Tazobactam, and Meropenem Stratified by U.S. Census Divisions: Results from the 2017 INFORM Program - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial Susceptibility Profiles of Klebsiella pneumoniae Strains Collected from Clinical Samples in a Hospital in Southern Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Cross-Validation of Cefepime HCl MIC Results: A Comparative Guide for Researchers

For Immediate Publication

A detailed comparison of methodologies for determining Cefepime (B1668827) HCl Minimum Inhibitory Concentration (MIC), providing researchers, scientists, and drug development professionals with a comprehensive guide to cross-validating results from various testing platforms.

In the critical landscape of antimicrobial susceptibility testing, the accuracy of Minimum Inhibitory Concentration (MIC) values is paramount for both clinical decision-making and the development of new therapeutic agents. Cefepime, a fourth-generation cephalosporin, is a vital antibiotic in treating a wide range of bacterial infections. This guide provides a comparative analysis of common methodologies used to determine Cefepime HCl MIC, with a focus on cross-validation of results obtained from different techniques. Experimental data from various studies have been synthesized to offer a clear comparison of the performance of these methods.

Comparison of Cefepime HCl MIC Testing Methods

The determination of Cefepime MIC is routinely performed using several methods, each with its own set of advantages and limitations. The reference method, against which others are compared, is broth microdilution (BMD).[1][2] Other common methods include agar (B569324) dilution, disk diffusion, and various automated systems which are widely used in clinical laboratories for their high throughput and rapid turnaround times.[3]

A critical aspect of evaluating any MIC testing method is its agreement with the reference BMD method. This is often expressed in terms of:

• Essential Agreement (EA): The percentage of MIC values that are within one twofold dilution of the MIC value obtained by the reference method.[4]

• Categorical Agreement (CA): The percentage of results that fall into the same susceptibility category (e.g., Susceptible, Intermediate/Susceptible-Dose Dependent, Resistant) as the reference method.[1][4]

Below is a summary of performance data for various methods compared to the reference broth microdilution for Cefepime MIC determination.

Method	Organism Type	Essential Agreement (EA)	Categorical Agreement (CA)	Very Major Errors (VME)	Major Errors (ME)	Reference
Vitek 2	ESBL-producing Enterobacteriaceae	21.7% - 52.3%	47.6%	11.1%	0%	[1]
Gram-Negative Bacilli	97.6% (within ± twofold dilution)	-	0.2%	0.4%	[5]
MicroScan	ESBL-producing Enterobacteriaceae	Not Evaluated	44.6%	0%	23.4%	[1]
BD Phoenix	Carbapenem-resistant Enterobacterales (CP-CRE)	84.4%	75%	0%	>10% (minor errors)	[6][7]
Carbapenem-resistant Enterobacterales (non-CP CRE)	96.6%	79.3%	0%	>10% (minor errors)	[6][7]
Disk Diffusion	ESBL-producing Enterobacteriaceae	-	57.1%	7.1%	1.8%	[1]

Note: VME (Very Major Errors) represent false-susceptible results, while ME (Major Errors) represent false-resistant results. The data presented is a synthesis from multiple studies and performance can vary based on the specific isolates and testing conditions.

Experimental Protocols

Accurate and reproducible MIC determination is contingent on strict adherence to standardized protocols. Below are detailed methodologies for the key experiments cited.

Broth Microdilution (Reference Method)

This method is considered the gold standard for MIC testing and is based on the Clinical and Laboratory Standards Institute (CLSI) M07 standard.[3][8]

Materials:

• Cefepime HCl analytical grade powder

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Standardized bacterial inoculum (0.5 McFarland standard)

• Sterile saline or broth

• Incubator (35 ± 2°C)

• Micropipettes and sterile tips

Procedure:

• Preparation of Cefepime Stock Solution: A stock solution of Cefepime is prepared at a high concentration (e.g., 1000 µg/mL) in a suitable solvent like sterile distilled water and sterilized by filtration.[3]

• Preparation of Cefepime Dilutions: Serial twofold dilutions of the stock solution are made in CAMHB within the 96-well microtiter plates to achieve the desired concentration range (e.g., 0.06 to 64 µg/mL).[3]

• Inoculum Preparation: A suspension of the test organism is prepared in sterile saline or broth and its turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[8] This suspension is then further diluted in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[2]

• Inoculation: Each well of the microtiter plate containing the Cefepime dilutions is inoculated with the standardized bacterial suspension. A growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only) are included.[8]

• Incubation: The inoculated plates are incubated at 35 ± 2°C for 16-20 hours in ambient air.[2][8]

• Result Interpretation: The MIC is recorded as the lowest concentration of Cefepime that completely inhibits visible bacterial growth (turbidity).[8]

Agar Dilution

This method involves incorporating the antibiotic into the agar medium. It is particularly useful for testing multiple isolates simultaneously.[3]

Materials:

• Cefepime HCl analytical grade powder

• Mueller-Hinton Agar (MHA)

• Sterile petri dishes

• Standardized bacterial inoculum (0.5 McFarland standard)

• Inoculum replicating device (e.g., Steers replicator)

• Incubator (35 ± 2°C)

Procedure:

• Preparation of Cefepime-Containing Agar Plates: A series of Cefepime solutions are prepared at ten times the final desired concentrations. Molten MHA, cooled to 45-50°C, is mixed with the Cefepime solutions in a 9:1 ratio to create agar plates with twofold dilutions of the antibiotic.[3]

• Inoculum Preparation: Similar to the broth microdilution method, a 0.5 McFarland suspension of the test organism is prepared.[3]

• Inoculation: The surfaces of the prepared agar plates are inoculated with the bacterial suspension using a replicating device, which delivers a standardized volume of inoculum.[3]

• Incubation: The plates are incubated at 35 ± 2°C for 16-20 hours.[3]

• Result Interpretation: The MIC is the lowest concentration of Cefepime at which there is no visible growth of the organism.[9]

Automated Systems (Vitek 2, BD Phoenix, MicroScan)

Automated systems offer a streamlined and often faster approach to MIC testing. The general workflow for these systems is as follows:

• Inoculum Preparation: A standardized suspension of the test organism is prepared, typically adjusted to a specific McFarland standard using a densitometer provided with the system.[5][10]

• Card/Panel Inoculation: The bacterial suspension is used to inoculate a proprietary test card or panel that contains microwells with pre-filled, dried concentrations of various antibiotics, including Cefepime.[11]

• Automated Incubation and Reading: The inoculated card/panel is placed into the instrument, which automates the incubation and periodically reads the bacterial growth in each well using optical systems (e.g., fluorescence or turbidity).[11]

• Result Interpretation: The instrument's software analyzes the growth data to determine the MIC and provides a categorical interpretation (Susceptible, Intermediate/Susceptible-Dose Dependent, or Resistant) based on pre-programmed breakpoints.[11]

Experimental Workflow and Logical Relationships

To visualize the process of cross-validating Cefepime HCl MIC results, the following diagrams illustrate the key experimental workflows and the logical relationships involved in the validation process.

Cross-validation workflow for Cefepime MIC testing.

Logical relationship for validating MIC testing methods.

References

• 1. Improved Accuracy of Cefepime Susceptibility Testing for Extended-Spectrum-Beta-Lactamase-Producing Enterobacteriaceae with an On-Demand Digital Dispensing Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. dovepress.com [dovepress.com]
• 5. Evaluation of the VITEK 2 System for Rapid Direct Identification and Susceptibility Testing of Gram-Negative Bacilli from Positive Blood Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Comparison of BD Phoenix and disk diffusion to broth microdilution for determining cefepime susceptibility among carbapenem-resistant Enterobacterales - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. bd.com [bd.com]
• 11. accessdata.fda.gov [accessdata.fda.gov]

Synergistic Efficacy of Cefepime HCl and Amikacin Against Pseudomonas aeruginosa: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the synergistic activity of Cefepime (B1668827) Hydrochloride (HCl) in combination with amikacin (B45834) against the opportunistic pathogen Pseudomonas aeruginosa. The information presented herein, supported by experimental data from peer-reviewed studies, is intended to inform research and development efforts in the field of antimicrobial chemotherapy.

Executive Summary

The combination of the fourth-generation cephalosporin, Cefepime, and the aminoglycoside, amikacin, has demonstrated significant synergistic and bactericidal activity against clinical isolates of Pseudomonas aeruginosa, including multidrug-resistant strains. In vitro studies consistently show that this combination leads to a marked reduction in the minimum inhibitory concentrations (MICs) of both agents compared to their individual activities. The primary mechanism underlying this synergy is believed to be the disruption of the bacterial cell wall by Cefepime, which facilitates the intracellular uptake of amikacin, leading to enhanced inhibition of protein synthesis and ultimately, cell death.

Comparative Performance: Quantitative Data

The synergistic interaction between Cefepime HCl and amikacin is quantitatively assessed using the Fractional Inhibitory Concentration (FIC) index, determined through checkerboard assays, and by evaluating the rate of bacterial killing in time-kill studies.

Checkerboard Synergy Testing

The checkerboard method is a common in vitro technique to assess the synergistic, additive, indifferent, or antagonistic effects of antimicrobial combinations. The FIC index is calculated as follows:

FIC Index = FIC of Cefepime + FIC of Amikacin

where:

• FIC of Cefepime = (MIC of Cefepime in combination) / (MIC of Cefepime alone)

• FIC of Amikacin = (MIC of Amikacin in combination) / (MIC of Amikacin alone)

An FIC index of ≤ 0.5 is indicative of synergy, > 0.5 to 4 indicates indifference or an additive effect, and > 4 suggests antagonism.

Table 1: Representative Checkerboard Synergy Data for Cefepime and Amikacin against Pseudomonas aeruginosa

Strain(s)	MIC of Cefepime Alone (µg/mL)	MIC of Amikacin Alone (µg/mL)	MIC of Cefepime in Combination (µg/mL)	MIC of Amikacin in Combination (µg/mL)	FIC Index	Interpretation	Reference
3 clinical isolates	Not specified	Not specified	Not specified	Not specified	0.375	Synergy	[1]

Note: While specific MIC values for the combination were not detailed in the referenced study, the resulting FIC index of 0.375 unequivocally demonstrates a synergistic interaction.[1]

Time-Kill Curve Analysis

Time-kill assays provide a dynamic picture of the antimicrobial effect of drug combinations over time. Synergy in time-kill studies is typically defined as a ≥ 2-log10 decrease in bacterial count (CFU/mL) by the combination compared to the most active single agent at a specific time point.

A study investigating the pharmacodynamics of once-daily amikacin in combination with cefepime demonstrated rapid bactericidal activity against P. aeruginosa. All combination therapies containing once-daily amikacin with cefepime achieved a 99.9% reduction in bacterial count (a 3-log10 reduction) within 2 hours, with no regrowth observed at 24 hours.[2][3] In contrast, monotherapy regimens showed regrowth by 24 hours.[2][3] Another study showed that the combination of cefepime and amikacin was significantly more active than amikacin alone, with a greater than 1-log10 CFU/mL difference in bacterial count.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of the standard protocols used to assess the synergistic activity of Cefepime and amikacin.

Checkerboard Assay Protocol

• Preparation of Antimicrobials: Stock solutions of Cefepime HCl and amikacin are prepared and serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. Cefepime dilutions are typically made along the x-axis, and amikacin dilutions along the y-axis.

• Inoculum Preparation: P. aeruginosa isolates are cultured overnight, and the bacterial suspension is adjusted to a 0.5 McFarland standard, which is then further diluted to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the antibiotic(s) that completely inhibits visible bacterial growth.

• FIC Index Calculation: The FIC index is calculated for each well showing no growth to determine the nature of the interaction.

Time-Kill Curve Assay Protocol

• Inoculum Preparation: A standardized inoculum of P. aeruginosa (approximately 5 x 10^5 to 5 x 10^6 CFU/mL) is prepared in CAMHB.

• Antimicrobial Addition: Cefepime and amikacin are added to separate flasks containing the bacterial suspension, both individually and in combination, at concentrations relative to their MICs (e.g., 0.25 x MIC, 0.5 x MIC, 1 x MIC). A growth control flask with no antibiotics is also included.

• Incubation and Sampling: The flasks are incubated in a shaking water bath at 37°C. Aliquots are removed at predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours).

• Viable Cell Count: The samples are serially diluted and plated on nutrient agar (B569324) plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: The log10 CFU/mL is plotted against time for each antibiotic regimen. Synergy is determined by comparing the reduction in bacterial count between the combination and the most active single agent.

Mechanism of Synergistic Action

The enhanced efficacy of the Cefepime-amikacin combination against P. aeruginosa is attributed to a multi-step mechanism involving sequential and complementary actions of the two drugs.

Proposed synergistic mechanism of Cefepime and Amikacin.

Cefepime, a β-lactam antibiotic, primarily acts by inhibiting the synthesis of the peptidoglycan layer of the bacterial cell wall. It achieves this by binding to and inactivating penicillin-binding proteins (PBPs), which are essential enzymes for the cross-linking of peptidoglycan. This disruption weakens the cell wall, leading to a loss of structural integrity and increased permeability.

The damage to the outer membrane and cell wall caused by Cefepime is thought to facilitate the transport of amikacin into the bacterial cytoplasm. Amikacin, an aminoglycoside, exerts its bactericidal effect by binding to the 30S ribosomal subunit, thereby inhibiting protein synthesis. The increased intracellular concentration of amikacin, due to the action of Cefepime, leads to a more profound and rapid cessation of essential protein production, resulting in bacterial cell death.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the synergistic activity of Cefepime and amikacin against P. aeruginosa.

Workflow for synergy testing of Cefepime and Amikacin.

Conclusion

The combination of Cefepime HCl and amikacin presents a potent therapeutic strategy against Pseudomonas aeruginosa infections. The consistent demonstration of in vitro synergy, characterized by a reduction in the MICs of both drugs and rapid bactericidal activity, underscores the clinical potential of this combination, particularly in the context of rising antimicrobial resistance. Further research, including in vivo studies and clinical trials, is warranted to fully elucidate the therapeutic benefits and optimize dosing regimens for this synergistic pairing.

References

• 1. Nosocomial Outbreak Due to a Multiresistant Strain of Pseudomonas aeruginosa P12: Efficacy of Cefepime-Amikacin Therapy and Analysis of β-Lactam Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacodynamics of once-daily amikacin in various combinations with cefepime, aztreonam, and ceftazidime against Pseudomonas aeruginosa in an in vitro infection model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]

Comparative Stability of Cefepime HCl and Other Cephalosporins in Solution: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stability of active pharmaceutical ingredients in solution is paramount. This guide provides an objective comparison of the stability of Cefepime (B1668827) Hydrochloride (HCl) with other cephalosporins, supported by experimental data and detailed methodologies.

Cefepime is a fourth-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity. However, its stability in aqueous solutions is a critical factor that can influence its efficacy and safety. This guide delves into the comparative stability of Cefepime HCl, primarily focusing on its performance against other commonly used cephalosporins like Ceftazidime (B193861) and Cefotaxime.

Quantitative Stability Data

The stability of cephalosporins in solution is significantly influenced by factors such as temperature, pH, and concentration. The following tables summarize the quantitative data from various studies, providing a comparative overview of the stability of Cefepime HCl and other cephalosporins under different conditions.

Table 1: Comparative Stability of Cefepime HCl and Ceftazidime in Solution

Cephalosporin	Concentration	Temperature (°C)	Time (hours)	Remaining Drug (%)	Reference
Cefepime HCl	5-12% (w/v)	25	24	>90	[1][2][3]
Ceftazidime	5-12% (w/v)	25	24	>90	[2][3]
Cefepime HCl	5-12% (w/v)	30	14	~90	[1][2][3]
Ceftazidime	5-12% (w/v)	30	16	>90	[4]
Cefepime HCl	5-12% (w/v)	37	<10	<90	[1][2][3]
Ceftazidime	5-12% (w/v)	37	>12	>90	[4]

Table 2: Stability of Cefepime HCl at Various Temperatures

Concentration	Temperature (°C)	Time	Stability	Reference
40 mg/mL	5	7 days	Adequate	[5][6]
40 mg/mL	25	24 hours	Adequate	[5][6]
40 mg/mL	45	2 hours	Adequate	[5][6]

Table 3: Comparative Stability of Cefepime HCl and Cefotaxime in Solution at Different Temperatures

Cephalosporin	Concentration	Temperature (°C)	Time (hours)	Stability	Reference
Cefepime HCl	40 mg/mL	5	168 (7 days)	Adequate	[7]
Cefotaxime	100 mg/mL	5	120 (5 days)	Adequate	[7]
Cefepime HCl	40 mg/mL	25	24	Adequate	[7]
Cefotaxime	100 mg/mL	25	24	Adequate	[7]
Cefepime HCl	40 mg/mL	45	2	Adequate	[7]
Cefotaxime	100 mg/mL	45	2	Adequate	[7]

Experimental Protocols

To ensure the reproducibility and accuracy of stability studies, detailed experimental protocols are essential. The following sections outline the methodologies for forced degradation studies and the analytical techniques used for quantification.

Forced Degradation Study Protocol

Forced degradation, or stress testing, is a critical step in assessing the intrinsic stability of a drug substance and identifying potential degradation products.[8] A typical forced degradation study for cephalosporins involves exposing the drug to various stress conditions:

• Acid Hydrolysis: The drug solution is exposed to an acidic medium (e.g., 1 M HCl) and heated (e.g., 60°C) for a specific duration. The reaction is then neutralized.[9]

• Base Hydrolysis: The drug solution is subjected to a basic medium (e.g., 0.04 M NaOH) at room temperature. The reaction is subsequently neutralized with an equivalent concentration of HCl.[9]

• Oxidative Degradation: The drug solution is treated with an oxidizing agent, such as hydrogen peroxide (e.g., 3% v/v).[9]

• Thermal Degradation: The drug substance, in both solid and solution form, is exposed to elevated temperatures (e.g., 40-80°C) in a thermostatically controlled oven.[8]

• Photolytic Degradation: The drug, in both solid and solution form, is exposed to a combination of UV and visible light in a photostability chamber.[9]

The extent of degradation is typically targeted to be between 5-20% to ensure a meaningful profile of degradation products can be obtained.[4]

Analytical Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

A stability-indicating analytical method is crucial for separating and quantifying the intact drug from its degradation products. RP-HPLC is a widely used technique for this purpose.

A typical RP-HPLC method for Cefepime analysis includes:

• Column: C18 column.[10]

• Mobile Phase: A mixture of a buffer (e.g., acetate (B1210297) buffer at pH 5.1) and organic solvents like methanol (B129727) and acetonitrile.[10]

• Flow Rate: Typically around 1.0 mL/min.[10]

• Detection: UV detection at a specific wavelength (e.g., 212 nm or 256 nm).[6][10]

• Quantification: The concentration of the drug is determined by comparing the peak area of the sample to a standard calibration curve.

Visualizing Degradation Pathways and Experimental Workflows

To provide a clearer understanding of the processes involved, the following diagrams, generated using Graphviz (DOT language), illustrate the degradation pathway of Cefepime and a typical experimental workflow for a forced degradation study.

Caption: Simplified degradation pathway of Cefepime HCl under stress conditions.

References

• 1. Stability and compatibility study of cefepime in comparison with ceftazidime for potential administration by continuous infusion under conditions pertinent to ambulatory treatment of cystic fibrosis patients and to administration in intensive care units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. Stability Studies of Cefepime Hydrochloride by Stability Indicating RP-HPLC Method | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. scielo.br [scielo.br]

A Comparative Guide to Bioassay Validation for Measuring Active Cefepime HCl Concentrations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of active Cefepime hydrochloride (HCl), a fourth-generation cephalosporin (B10832234) antibiotic. The focus is on the validation of a microbiological bioassay, with direct comparisons to alternative chemical methods such as High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry. The information presented is intended to assist researchers in selecting the most appropriate assay for their specific needs, considering factors like biological activity assessment, precision, and analytical throughput.

Comparison of Analytical Methods

The choice of an analytical method for Cefepime HCl quantification depends on the specific requirements of the study. While chemical methods like HPLC and spectrophotometry offer high precision and specificity for the parent drug molecule, microbiological bioassays provide a measure of the antibiotic's biological activity, which can be a critical parameter in pharmaceutical quality control and clinical monitoring.

Quantitative Performance Data

The following tables summarize the key validation parameters for a microbiological bioassay, a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method, and a UV-Visible Spectrophotometric method for the determination of Cefepime HCl.

Table 1: Microbiological Bioassay (Agar Diffusion) Validation Data

Parameter	Result
Linearity Range	8.0 - 32.0 µg/mL
Correlation Coefficient (r)	0.9999
Precision (RSD)	Repeatability: 1.39%Intermediate (Inter-day): 1.77%Intermediate (Inter-analyst): 1.97%
Accuracy	Not explicitly stated in percentage, but demonstrated to be accurate.

Table 2: High-Performance Liquid Chromatography (HPLC) Validation Data

Parameter	Result
Linearity Range	250 - 750 µg/mL
Correlation Coefficient (r²)	0.999
Precision (RSD)	System Precision: 0.0339%Method Precision: 0.0175%
Accuracy (% Recovery)	99.20%
Limit of Detection (LOD)	0.0020 µg/mL
Limit of Quantification (LOQ)	0.0063 µg/mL

Table 3: UV-Visible Spectrophotometric Method Validation Data

Parameter	Result
Linearity Range	0.28 - 7.26 µg/mL
Correlation Coefficient (r)	0.998
Precision (RSD)	Intraday: 0.2109%Interday: 0.397%
Accuracy (% Recovery)	99.9285%
Limit of Detection (LOD)	0.298 µg/mL
Limit of Quantification (LOQ)	0.903 µg/mL

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on validated methods reported in the scientific literature.

Microbiological Bioassay: Agar (B569324) Diffusion (Cylinder-Plate Method)

This method is based on the inhibitory effect of Cefepime on the growth of a susceptible microorganism.

• Microorganism and Media:

  • Test Microorganism: Micrococcus luteus ATCC 10240.

  • Culture Media: Grove-Randall's medium 1 for both base and seed layers.

• Inoculum Preparation:

  • The test microorganism is cultured on agar slants and incubated.

  • A suspension of the microorganism is prepared in sterile saline to a specific turbidity.

• Plate Preparation:

  • A base layer of uninoculated agar is poured into Petri dishes and allowed to solidify.

  • A seed layer of agar inoculated with the test microorganism is poured over the base layer.

  • Stainless steel cylinders are placed on the agar surface.

• Standard and Sample Preparation:

  • A stock solution of Cefepime HCl reference standard is prepared in sterile distilled water.

  • Working standard solutions are prepared by diluting the stock solution to concentrations within the linear range (e.g., 8.0, 16.0, and 32.0 µg/mL).

  • The sample containing an unknown concentration of Cefepime HCl is similarly diluted.

• Assay Procedure:

  • The standard and sample solutions are added to the cylinders on the agar plates.

  • The plates are incubated under specified conditions (e.g., 32-35°C for 18-24 hours).

• Data Analysis:

  • The diameters of the zones of inhibition are measured.

  • A standard curve is plotted with the logarithm of the concentration versus the diameter of the inhibition zone.

  • The concentration of the sample is determined from the standard curve.

High-Performance Liquid Chromatography (RP-HPLC)

This method separates Cefepime from other components in a sample, and its concentration is determined by UV detection.

• Chromatographic Conditions:

  • Column: C18 (e.g., 150 mm x 4.6 mm, 5 µm particle size).[1]

  • Mobile Phase: A mixture of phosphate (B84403) buffer (pH 2.4), methanol, and acetonitrile (B52724) (e.g., 90:5:5 v/v/v).[1]

  • Flow Rate: 1.1 mL/min.[1]

  • Detection: UV at 260 nm.[1]

  • Injection Volume: 10 µL.[2]

  • Column Temperature: 30°C.[2]

• Standard and Sample Preparation:

  • A stock solution of Cefepime HCl reference standard is prepared in the mobile phase.

  • A series of standard solutions are prepared by diluting the stock solution to concentrations within the linear range (e.g., 250-750 µg/mL).[1]

  • The sample for injection is dissolved and diluted in the mobile phase to a concentration within the calibration range.[1]

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • The retention time and peak area of Cefepime are recorded.

• Quantification:

  • A calibration curve of peak area versus concentration is constructed from the standard solutions.

  • The concentration of Cefepime in the sample is calculated from the calibration curve.

UV-Visible Spectrophotometry

This method is based on the reaction of Cefepime with a chromogenic agent to form a colored complex, the absorbance of which is proportional to the drug concentration.

• Reagents:

  • Ferric nitrate (B79036) solution.

  • 1,10-Phenanthroline (B135089) solution.

  • Phosphoric acid.

• Standard and Sample Preparation:

  • A stock solution of Cefepime HCl is prepared in distilled water.

  • Working standard solutions are prepared by diluting the stock solution to concentrations within the linear range (e.g., 0.28 - 7.26 µg/mL).[3]

  • The sample is dissolved and diluted in distilled water to a concentration within the calibration range.[3]

• Color Development:

  • To an aliquot of the standard or sample solution, add ferric nitrate and 1,10-phenanthroline solutions.[3]

  • Heat the mixture in a water bath (e.g., for 15 minutes).[3]

  • Cool to room temperature and add phosphoric acid.[3]

  • Dilute to a final volume with distilled water.

• Measurement:

  • Measure the absorbance of the resulting red-colored complex at the wavelength of maximum absorption (λmax), which is approximately 515 nm, against a reagent blank.[3]

• Quantification:

  • A calibration curve of absorbance versus concentration is plotted.

  • The concentration of Cefepime in the sample is determined from the calibration curve.[3]

Visualizations

Cefepime's Mechanism of Action

Cefepime, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. This process is crucial for maintaining the structural integrity of the bacterium.

Caption: Cefepime's mechanism of action targeting bacterial cell wall synthesis.

Experimental Workflow for Bioassay Validation

The validation of a bioassay involves a series of steps to ensure the method is reliable, reproducible, and accurate for its intended purpose.

Caption: Workflow for the validation of a microbiological bioassay.

References

• 1. ajpaonline.com [ajpaonline.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. derpharmachemica.com [derpharmachemica.com]

Preclinical Efficacy of Cefepime HCl vs. Piperacillin-Tazobactam: A Comparative Analysis in the Neutropenic Mouse Model

While extensive clinical data exists comparing the effectiveness of these two broad-spectrum antibiotics in febrile neutropenia patients, this guide cannot provide a direct preclinical data comparison as requested. The available animal model research investigates the pharmacodynamics of cefepime (B1668827) with the addition of tazobactam (B1681243) to enhance its efficacy against extended-spectrum beta-lactamase (ESBL)-producing Enterobacteriaceae. These studies do not, however, include a piperacillin-tazobactam (B1260346) arm for direct comparison of bacterial load reduction or survival rates in a neutropenic mouse model.

For a comprehensive understanding, this guide will present the typical experimental protocols used in neutropenic mouse models for antibiotic evaluation and visualize the general workflow. This will provide researchers, scientists, and drug development professionals with a foundational understanding of the methodologies employed in such preclinical studies.

Experimental Protocols: The Neutropenic Mouse Thigh Infection Model

The neutropenic mouse thigh infection model is a standard preclinical model used to evaluate the in vivo efficacy of antimicrobial agents. The following protocol is a generalized representation of the methodology typically employed.

1. Induction of Neutropenia:

• Animal Model: Specific pathogen-free mice (e.g., ICR/Swiss or C57BL/6 strains) are commonly used.

• Immunosuppression: Neutropenia is typically induced by the intraperitoneal administration of cyclophosphamide. A common regimen involves two doses: a higher dose (e.g., 150 mg/kg) administered four days prior to infection, followed by a lower dose (e.g., 100 mg/kg) one day before infection. This regimen leads to a significant reduction in neutrophil counts, mimicking the neutropenic state in patients.

2. Bacterial Challenge:

• Bacterial Strains: Clinically relevant bacterial isolates, often resistant strains of Pseudomonas aeruginosa, Klebsiella pneumoniae, or Escherichia coli, are used.

• Inoculum Preparation: Bacteria are grown to a logarithmic phase, and the concentration is adjusted to a specific colony-forming unit (CFU) per milliliter.

• Infection: A defined volume of the bacterial suspension (e.g., 0.1 mL) is injected into the thigh muscle of the neutropenic mice.

3. Antimicrobial Administration:

• Treatment Initiation: Antibiotic therapy is typically initiated a few hours (e.g., 2 hours) post-infection.

• Drug Administration: Cefepime HCl and piperacillin-tazobactam would be administered subcutaneously or intravenously to mimic human pharmacokinetic profiles. Dosing regimens are designed to simulate human therapeutic exposures.

• Control Groups: A control group receiving a placebo (e.g., saline) is essential to determine the natural progression of the infection.

4. Efficacy Evaluation:

• Endpoint: The primary endpoint is typically the bacterial burden in the infected thigh tissue at 24 hours post-treatment initiation.

• Tissue Homogenization: At the designated time point, mice are euthanized, and the infected thigh muscle is aseptically removed and homogenized.

• Bacterial Quantification: Serial dilutions of the tissue homogenate are plated on appropriate agar (B569324) media to determine the number of CFU per gram of tissue. The efficacy of the antibiotic is measured by the reduction in bacterial log10 CFU/gram of tissue compared to the control group.

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow of a neutropenic mouse thigh infection model for antibiotic efficacy testing.

Caption: Workflow of a neutropenic mouse thigh infection model.

Cefepime HCl vs. Imipenem: A Head-to-Head Comparison Against Acinetobacter baumannii

For Researchers, Scientists, and Drug Development Professionals

Acinetobacter baumannii has emerged as a formidable nosocomial pathogen, notorious for its intrinsic and acquired resistance to a wide array of antimicrobial agents. This guide provides a comprehensive head-to-head comparison of two critical antibiotics, Cefepime (B1668827) HCl and Imipenem, in their activity against A. baumannii. The following sections detail their mechanisms of action, in vitro efficacy, clinical outcomes, and the resistance mechanisms employed by this resilient bacterium.

In Vitro Susceptibility

The in vitro activity of Cefepime and Imipenem against Acinetobacter baumannii is a crucial indicator of their potential efficacy. Minimum Inhibitory Concentration (MIC) values, particularly the MIC50 and MIC90 (the concentrations required to inhibit the growth of 50% and 90% of isolates, respectively), are key metrics.

Antibiotic	Isolate Phenotype	MIC50 (mg/L)	MIC90 (mg/L)
Cefepime	Carbapenem-Hydrolyzing Class D β-Lactamase (CHDL)-producing A. baumannii	32	64
A. baumannii without acquired CHDLs	2	16
Imipenem	Carbapenem-resistant A. baumannii	>32	>32
Carbapenem-susceptible A. baumannii	2	4

Clinical Efficacy

Clinical outcome data provides the most direct evidence of an antibiotic's effectiveness in treating infections. Below is a summary of studies comparing the clinical efficacy of Cefepime and Imipenem in treating Acinetobacter baumannii infections.

Study Focus	Treatment Groups	Clinical Outcome
Nosocomial Pneumonia	Cefepime	Clinical Response Rate: 70% (76/108 patients)
Imipenem-Cilastatin	Clinical Response Rate: 74% (75/101 patients)
A. baumannii Bloodstream Infection	Cefepime-Cefpirome	30-Day Mortality Rate: 8.3% (1/12 patients)[1]
Carbapenem (B1253116) (including Imipenem)	30-Day Mortality Rate: 50% (7/14 patients)[1]

It is important to note that in a broader study on nosocomial pneumonia, the all-cause 30-day mortality rates were 26% for the cefepime group and 19% for the imipenem-cilastatin group, although this was not specific to A. baumannii infections alone.

Mechanisms of Action and Resistance

Understanding the mechanisms of action and how A. baumannii develops resistance is fundamental for the development of new therapeutic strategies.

Cefepime: Mechanism of Action

Cefepime, a fourth-generation cephalosporin, exerts its bactericidal effect by inhibiting bacterial cell wall synthesis. It penetrates the outer membrane of Gram-negative bacteria and binds to penicillin-binding proteins (PBPs), which are essential for the synthesis of peptidoglycan, a critical component of the bacterial cell wall. This disruption leads to cell lysis and death.

Caption: Cefepime's mechanism of action against A. baumannii.

Imipenem: Mechanism of Action

Imipenem, a carbapenem antibiotic, also functions by inhibiting bacterial cell wall synthesis. It has a broad spectrum of activity and is stable against many beta-lactamases. Like cefepime, it binds to and inactivates PBPs, disrupting the integrity of the bacterial cell wall and leading to cell death.

Caption: Imipenem's mechanism of action against A. baumannii.

Acinetobacter baumannii: Mechanisms of Resistance

A. baumannii employs a multi-faceted approach to resist the action of beta-lactam antibiotics like Cefepime and Imipenem. These mechanisms can act synergistically to confer high levels of resistance.

Caption: Key resistance mechanisms of A. baumannii.

Experimental Protocols

The data presented in this guide are primarily derived from studies employing standardized antimicrobial susceptibility testing methods.

Antimicrobial Susceptibility Testing (AST)

1. Broth Microdilution: This is considered the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Principle: A standardized suspension of the test organism is inoculated into a series of microplate wells containing serial twofold dilutions of the antibiotic.

• Procedure:

  • Prepare serial dilutions of Cefepime HCl and Imipenem in cation-adjusted Mueller-Hinton broth (CAMHB).

  • Standardize the inoculum of A. baumannii to a concentration of approximately 5 x 10^5 CFU/mL.

  • Inoculate each well of the microtiter plate with the bacterial suspension.

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

  • The MIC is read as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

• Interpretation: The results are interpreted based on clinical breakpoints established by organizations such as the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

2. Agar (B569324) Dilution: This method is similar to broth microdilution but is performed on solid media.

• Principle: Serial dilutions of the antimicrobial agent are incorporated into molten agar, which is then poured into Petri dishes.

• Procedure:

  • Prepare agar plates containing serial twofold dilutions of Cefepime HCl and Imipenem.

  • Prepare a standardized inoculum of A. baumannii.

  • Spot-inoculate the surface of each agar plate with the bacterial suspension.

  • Incubate the plates at 35°C ± 2°C for 16-20 hours.

  • The MIC is the lowest concentration of the antibiotic that inhibits visible growth.

3. Disk Diffusion (Kirby-Bauer Test): This is a qualitative method used to determine the susceptibility of a bacterial isolate to an antibiotic.

• Principle: A paper disk impregnated with a standardized concentration of the antibiotic is placed on an agar plate inoculated with the test organism. The antibiotic diffuses into the agar, creating a concentration gradient.

• Procedure:

  • Prepare a standardized inoculum of A. baumannii and swab it uniformly across the surface of a Mueller-Hinton agar plate.

  • Place paper disks containing Cefepime and Imipenem onto the agar surface.

  • Incubate the plate at 35°C ± 2°C for 16-20 hours.

  • Measure the diameter of the zone of growth inhibition around each disk.

• Interpretation: The zone diameter is interpreted as susceptible, intermediate, or resistant based on established breakpoints.

Conclusion

Both Cefepime and Imipenem are potent antibiotics with activity against Acinetobacter baumannii. However, the increasing prevalence of resistance, particularly to carbapenems like Imipenem, is a major clinical concern.

• Imipenem has historically been a cornerstone of treatment for serious A. baumannii infections, but its efficacy is severely compromised by the emergence of carbapenem-resistant strains. For susceptible isolates, it remains a viable option.

• Cefepime may retain activity against some carbapenem-resistant A. baumannii isolates, although high MICs are observed in strains producing carbapenem-hydrolyzing enzymes. Clinical data, though limited in direct head-to-head comparisons specifically for A. baumannii, suggests that in some cases of bloodstream infections, Cefepime may be associated with lower mortality than carbapenems.

The choice between Cefepime and Imipenem for the treatment of A. baumannii infections should be guided by local antimicrobial susceptibility patterns and patient-specific factors. The development of novel therapeutic strategies, including new antibiotic combinations and alternative treatments, is crucial to combat the growing threat of multidrug-resistant A. baumannii.

References

• 1. journals.asm.org [journals.asm.org]

Bridging the Gap: Correlating In Vitro Cefepime HCl Susceptibility with In Vivo Animal Study Outcomes

For Researchers, Scientists, and Drug Development Professionals

The evaluation of a new antimicrobial agent's efficacy relies heavily on the translation of its in vitro activity to in vivo outcomes. Cefepime (B1668827), a fourth-generation cephalosporin, possesses a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1][2][3] Understanding the correlation between its performance in laboratory susceptibility tests and its effectiveness in preclinical animal models is paramount for predicting clinical success. This guide provides an objective comparison of in vitro Cefepime HCl susceptibility data with in vivo outcomes from various animal studies, supported by detailed experimental protocols and data summaries.

In Vitro Susceptibility: The Foundational Metric

The Minimum Inhibitory Concentration (MIC) is the most common in vitro metric used to determine an antibiotic's potency. It represents the lowest concentration of the drug that prevents visible growth of a bacterium.[3] While essential, the MIC is a static measurement and does not account for the dynamic host and drug interactions that occur in vivo.

Experimental Protocol: Broth Microdilution MIC Assay

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

• Preparation of Cefepime Stock Solution: A stock solution of Cefepime HCl is prepared and serially diluted in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate to achieve a range of concentrations.

• Bacterial Inoculum Preparation: The bacterial isolate to be tested is grown on an appropriate agar (B569324) medium. A suspension is then prepared in a sterile saline solution and adjusted to a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL. This suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation: Each well containing the serially diluted Cefepime is inoculated with the prepared bacterial suspension. A growth control well (broth and bacteria, no antibiotic) and a sterility control well (broth only) are included. The plate is then incubated at 35-37°C for 16-20 hours.

• MIC Determination: Following incubation, the plate is visually inspected or read using a plate reader. The MIC is recorded as the lowest concentration of Cefepime that completely inhibits visible bacterial growth.

In Vivo Efficacy: Simulating Clinical Scenarios

Animal models of infection are indispensable tools for evaluating how an antibiotic will perform in a complex biological system. These models allow for the study of pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the bacteria) in a living organism.[4]

Experimental Protocol: Neutropenic Murine Thigh Infection Model

This model is frequently used to assess the efficacy of antibiotics against specific pathogens.

• Induction of Neutropenia: Mice are rendered neutropenic (low white blood cell count) by intraperitoneal injections of cyclophosphamide. This is typically done on days -4 and -1 before infection to mimic an immunocompromised state.

• Infection: On day 0, mice are inoculated via intramuscular injection into the thigh muscle with a standardized bacterial suspension (e.g., 10⁶ to 10⁷ CFU of a Gram-negative pathogen).[5]

• Drug Administration: At a set time post-infection (e.g., 2 hours), treatment with Cefepime HCl begins.[5] Dosages and administration schedules are often designed to simulate the pharmacokinetic profiles observed in humans (human-simulated regimens).[5][6][7]

• Outcome Assessment: At 24 or 48 hours post-treatment initiation, mice are euthanized. The thigh muscles are aseptically removed, homogenized in saline, and serially diluted. The dilutions are plated on appropriate agar to enumerate the remaining bacterial load (CFU/thigh).[5][6] Efficacy is determined by calculating the change in bacterial density (in log₁₀ CFU) compared to the bacterial load at the start of therapy or in untreated control animals.[5][6]

Correlation Analysis: From MIC to In Vivo Outcome

The relationship between in vitro susceptibility and in vivo efficacy is not always linear. While a lower MIC generally predicts a better outcome, other factors play a crucial role.

In some studies, a direct correlation is observed. For example, in a study involving multidrug-resistant E. coli in chickens, isolates susceptible to Cefepime in vitro (88% of strains) showed a significant reduction in mortality (3%) in vivo, whereas treatment with tetracycline (B611298), to which most isolates were resistant (77%), resulted in 90% mortality.[8]

However, other studies reveal a more complex relationship. In a mouse peritonitis model, there was no significant overall correlation between the Cefepime MIC and the 50% effective dose (ED₅₀) for pneumococci.[9] Interestingly, the in vivo efficacy of Cefepime was better than what its MIC value would have predicted.[9] This discrepancy highlights that the MIC alone can be an imperfect predictor.

Pharmacokinetic/pharmacodynamic (PK/PD) indices, which integrate drug exposure over time with the MIC, are often better predictors of efficacy. For β-lactam antibiotics like Cefepime, the most important parameter is the percentage of the dosing interval during which the free drug concentration remains above the MIC (%fT>MIC).[10] For instance, in a rabbit endocarditis model, the lowest effective serum steady-state concentration of Cefepime against P. aeruginosa was found to be 3 to 4 times the MIC.[11]

The addition of a β-lactamase inhibitor can also dramatically improve in vivo outcomes for Cefepime against resistant strains. In a murine pneumonia model, the combination of Cefepime with taniborbactam (B611149) produced marked bactericidal activity against Cefepime-non-susceptible isolates, with efficacy correlating to the PK/PD parameters of the combination drug.[7][12]

Comparative Data Summary

The following table summarizes findings from various animal studies, correlating in vitro Cefepime MICs with in vivo outcomes.

Animal Model	Bacterial Species	Cefepime MIC (mg/L)	In Vivo Outcome Metric	Key Finding & Correlation
Neutropenic Murine Thigh	Enterobacteriaceae (Cefepime-nonsusceptible)	≥ 64	Change in log₁₀ CFU/thigh	Cefepime monotherapy was largely ineffective, showing no reduction in bacterial density, consistent with high MICs.[5]
Murine Peritonitis	Streptococcus pneumoniae	Variable	ED₅₀ (50% effective dose)	No significant correlation was found between MIC and ED₅₀. Cefepime's in vivo effect was better than predicted by its MIC.[9]
Chicken Colibacillosis	E. coli (MDR-ESBL)	Susceptible (88% of isolates)	Mortality Rate	Good correlation: Cefepime treatment led to a 3% mortality rate compared to 55% in non-treated chicks.[8][13]
Rat Pneumonia	Enterobacter cloacae (Ceftazidime-resistant)	Not specified	Change in log₁₀ CFU/lung	Cefepime alone was bacteriostatic or permitted regrowth, failing to decrease bacterial counts in the lungs.[14]
Rabbit Endocarditis	Pseudomonas aeruginosa	1	Lowest Effective Serum Steady-State Concentration (LESSC)	The LESSC required for a significant antibacterial effect was between 3 and 4 times the MIC.[11]
Murine Pneumonia	Enterobacterales & P. aeruginosa (Cefepime-non-susceptible)	0.12 - 16 (with taniborbactam)	Change in log₁₀ CFU/lung	The Cefepime/taniborbactam combination produced >1 log kill in all strains, showing efficacy depends on the combination MIC.[7]

Visualizing the Workflow and Relationships

To better understand the process of correlating in vitro and in vivo data, the following diagrams illustrate the typical experimental workflow and the logical relationships between key parameters.

Caption: Experimental workflow for correlating in vitro MIC with in vivo outcomes.

Caption: Logical relationship between MIC, PK/PD parameters, and in vivo efficacy.

Conclusion

The correlation between in vitro Cefepime HCl susceptibility and in vivo outcomes in animal studies is multifaceted. While the MIC remains a critical starting point for assessing antibacterial activity, it is not always a sufficient predictor of in vivo success on its own. Animal models demonstrate that the pharmacokinetic properties of Cefepime and the resulting drug exposure at the site of infection are equally important. The integration of MIC data with PK/PD parameters, particularly %fT>MIC, provides a more robust framework for predicting efficacy. For researchers and drug developers, this highlights the necessity of using well-designed animal infection models that allow for human-simulated drug exposures to accurately bridge the gap between laboratory findings and potential clinical performance.

References

• 1. Cefepime: overview of activity in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical Pharmacokinetics and Pharmacodynamics of Cefepime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cefepime Susceptibility Testing | AffiBIOTICS [affibiotics.com]
• 4. Clinical Pharmacokinetics and Pharmacodynamics of Cefepime - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vivo activities of simulated human doses of cefepime and cefepime-AAI101 against multidrug-resistant Gram-negative Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clinical exposure–response relationship of cefepime/taniborbactam against Gram-negative organisms in the murine complicated urinary tract infection model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vivo pharmacokinetic/pharmacodynamic evaluation of cefepime/taniborbactam combination against cefepime-non-susceptible Enterobacterales and Pseudomonas aeruginosa in a murine pneumonia model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro and in vivo efficacy study of cefepime, doripenem, tigecycline, and tetracycline against extended-spectrum beta-lactamases Escherichia coli in chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of the effect of cefepime with four cephalosporins against pneumococci with various susceptibilities to penicillin, in vitro and in the mouse peritonitis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. Comparison of in vivo intrinsic activity of cefepime and imipenem in a Pseudomonas aeruginosa rabbit endocarditis model: effect of combination with tobramycin simulating human serum pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. In vitro and in vivo efficacy study of cefepime, doripenem, tigecycline, and tetracycline against extended-spectrum beta-lactamases Escherichia coli in chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cefepime and amikacin synergy in vitro and in vivo against a ceftazidime-resistant strain of Enterobacter cloacae - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Handling Guide for Cefepime Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and disposal of Cefepime Hydrochloride (Cefepime.HCl) in a laboratory setting. Adherence to these procedures is vital to ensure personnel safety and maintain experimental integrity. Cefepime.HCl is a fourth-generation cephalosporin (B10832234) antibiotic that can cause serious eye damage, skin irritation, allergic skin reactions, and respiratory sensitization.[1][2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Cefepime.HCl to minimize exposure and ensure safety.

Protection Type	Required PPE	Notes
Eye and Face	Chemical safety goggles or a face shield.[4]	Safety glasses with side shields are a minimum requirement.[5]
Skin	Laboratory coat and chemical-resistant gloves.[5][6]	Inspect gloves for integrity before use and utilize proper glove removal techniques to avoid skin contact.[7]
Respiratory	A NIOSH-approved N95 dust/mist respirator may be necessary if aerosols or dust are generated.[4]	In case of inadequate ventilation, respiratory protection is required.[2][8] For significant exposure risk, a full-face particle respirator may be appropriate.[7]

Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of Cefepime.HCl from receipt to use.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store Cefepime.HCl in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

• Protect the compound from light and heat.[4][7]

• Recommended storage temperatures can vary, with some formulations stored at a controlled room temperature of 20°C to 25°C (68°F to 77°F), while others may require refrigeration or freezing (-20°C) for long-term stability.[4][5][7]

2. Preparation of Solutions:

• Always handle the powder form of Cefepime.HCl in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation of dust.[4][7]

• Avoid the formation of dust and aerosols.[7]

• When weighing and dissolving the compound, wear all required PPE.

• Use a calibrated analytical balance in a sterile environment for accurate measurements.[9]

• For aqueous solutions, reconstitute the powder with sterile, deionized water and ensure it is fully dissolved, which may require vortexing or sonication.[9]

• Aqueous stock solutions should be prepared fresh.[9]

• For stock solutions in DMSO, use anhydrous DMSO to ensure solubility.[9]

3. General Laboratory Use:

• Avoid all contact with the skin, eyes, and clothing.[7][8]

• Do not breathe in dust, fumes, mists, or vapors.[1][2][4][7][8]

• Practice good personal hygiene; wash hands thoroughly before and after handling the compound, and before breaks.[2][4][6][7]

• Eating, drinking, and smoking are strictly prohibited in the handling area.[4][6]

Emergency Procedures: Accidental Spills

In the event of a spill, follow these steps immediately:

• Evacuate and Secure: Evacuate non-essential personnel from the spill area.[7]

• Ventilate: Ensure the area is well-ventilated.

• Wear PPE: Before cleaning, put on all required personal protective equipment, including respiratory protection if necessary.[2][7]

• Containment and Cleanup:

  • For solid spills, carefully sweep or shovel the material into a suitable, labeled container for disposal, taking care to avoid creating dust.[7][8] A high-efficiency vacuum cleaner can also be used.[2]

  • For liquid spills, absorb the solution with an inert material and place it in a sealed container for disposal.[4]

• Decontamination: Clean the spill area thoroughly with soap and water.[2][4]

• Prevent Contamination: Do not allow the spilled material to enter drains or waterways.[3][7]

Disposal Plan

Proper disposal of Cefepime.HCl and its containers is crucial to prevent environmental contamination.

• All waste materials, including unused product and contaminated items, must be disposed of in accordance with all applicable federal, state, and local environmental regulations.[2][4][5]

• It is recommended to use a licensed professional waste disposal service.[7]

• Incineration at an approved and permitted facility is a recommended method of disposal.[4]

• Disposal via draining is not recommended.[4][5][10]

Stability of Cefepime.HCl Solutions

The stability of prepared solutions is dependent on the solvent and storage conditions.

Storage Condition	Concentration	Solvent/Medium	Stability
Room Temperature (20-25°C)	1-40 mg/mL	Compatible IV solutions	Stable for 24 hours.[9]
Refrigerated (2-8°C)	1-40 mg/mL	Compatible IV solutions	Stable for 7 days.[11]
Frozen (≤ -20°C)	1-40 mg/mL	Compatible IV solutions	Stable for an extended period, but do not refreeze after thawing.[11]
Room Temperature (20-25°C)	10-40 mg/mL	5% Dextrose Injection or 0.9% Sodium Chloride Injection	Stable for 24 hours.[11]
Refrigerated (2-8°C)	10-40 mg/mL	5% Dextrose Injection or 0.9% Sodium Chloride Injection	Stable for 7 days.[11]

Note: Aqueous solutions are not recommended for storage for more than one day.[9]

Cefepime.HCl Handling Workflow

Caption: Workflow for the safe handling of Cefepime.HCl in a laboratory setting.

References

• 1. dcfinechemicals.com [dcfinechemicals.com]
• 2. bbraunusa.com [bbraunusa.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. piramalcriticalcare.us [piramalcriticalcare.us]
• 5. wgcriticalcare.com [wgcriticalcare.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. toku-e.com [toku-e.com]
• 8. fishersci.com [fishersci.com]
• 9. benchchem.com [benchchem.com]
• 10. wgcriticalcare.com [wgcriticalcare.com]
• 11. globalrph.com [globalrph.com]